12(13)-EpOME

Core Science & Biosynthesis

The Linoleic Acid Metabolite 12(13)-EpOME: A Technical Guide to its Synthesis, Analysis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleic acid, an essential omega-6 polyunsaturated fatty acid, is a key component of the human diet and a precursor to a diverse array of bioactive lipid mediators. Among these, the epoxyoctadecenoic acids (EpOMEs) have garnered significant attention for their roles in cellular signaling and pathophysiology. This technical guide provides an in-depth exploration of the synthesis of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME) from linoleic acid, detailing the enzymatic pathway, analytical methodologies for its quantification, and its subsequent metabolic fate and biological actions. This document is intended to serve as a comprehensive resource for researchers investigating the physiological and pathological roles of this important lipid mediator.

The 12(13)-EpOME Synthesis Pathway

The biosynthesis of 12(13)-EpOME from linoleic acid is a two-step enzymatic process primarily mediated by cytochrome P450 (CYP) epoxygenases and subsequent hydrolysis by soluble epoxide hydrolase (sEH).

First, linoleic acid is converted into 12(13)-epoxyoctadecenoic acid (12(13)-EpOME), also known as isoleukotoxin, through the action of specific CYP450 isoforms. The primary enzymes responsible for this epoxidation are CYP2J2, CYP2C8, and CYP2C9.[1]

Subsequently, 12(13)-EpOME is metabolized into its corresponding diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME), through hydrolysis catalyzed by the soluble epoxide hydrolase (sEH).[1] This conversion is a critical step in regulating the biological activity of these lipid mediators, as 12(13)-EpOME and 12,13-DiHOME can have distinct and sometimes opposing effects.

Biosynthesis of 12(13)-EpOME and 12,13-DiHOME from linoleic acid.

Quantitative Data

The enzymatic conversion of linoleic acid to 12(13)-EpOME and its subsequent hydrolysis are governed by the kinetic parameters of the involved enzymes. While precise in vivo kinetics are challenging to determine, in vitro studies using recombinant enzymes provide valuable insights.

Enzyme	Substrate	Product	Km (µM)	Vmax (nmol/min/nmol P450)	Reference
CYP2J2	Linoleic Acid	12(13)-EpOME	Not explicitly reported for linoleic acid	Not explicitly reported for linoleic acid
CYP2C8	Linoleic Acid	12(13)-EpOME	Not explicitly reported for linoleic acid	Not explicitly reported for linoleic acid
CYP2C9	Linoleic Acid	12(13)-EpOME	Varies with recombinant system	Varies with recombinant system	[2]
sEH	12(13)-EpOME	12,13-DiHOME	Not explicitly reported	Not explicitly reported

Note: Kinetic parameters for CYP-mediated linoleic acid metabolism are highly dependent on the experimental system (e.g., recombinant enzyme source, presence of cytochrome b5).

The concentrations of 12(13)-EpOME and 12,13-DiHOME in human plasma can vary depending on physiological and pathological conditions.

Metabolite	Condition	Concentration Range (nM)	Reference(s)
12(13)-EpOME	Healthy	Not consistently reported
Preeclampsia	No significant difference from control	[3]
12,13-DiHOME	Healthy	Baseline levels vary	[4]
Post-exercise	Increased	[4]
Metabolic Syndrome	Negatively correlated with BMI and insulin (B600854) resistance	[5]
Preeclampsia	Significantly higher than control	[3][6]

Experimental Protocols

Quantification of 12(13)-EpOME and 12,13-DiHOME by LC-MS/MS

This protocol outlines a general procedure for the analysis of 12(13)-EpOME and 12,13-DiHOME in plasma samples.

a. Sample Preparation (Solid-Phase Extraction - SPE)

• Thawing and Internal Standard Spiking: Thaw plasma samples on ice. To 100 µL of plasma, add an internal standard mixture containing deuterated analogs (e.g., 12(13)-EpOME-d4, 12,13-DiHOME-d4).

• Protein Precipitation: Add 300 µL of cold methanol (B129727) to the plasma sample. Vortex briefly and incubate at -20°C for at least 4 hours to precipitate proteins.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18) with methanol followed by water.

  • Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

  • Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar impurities.

  • Elute the analytes with a high percentage of organic solvent (e.g., methanol or acetonitrile).

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol).

b. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 1.7 µm particle size, 2.1 x 100 mm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile/methanol (e.g., 80:20 v/v).

  • Gradient: A suitable gradient from a low to a high percentage of mobile phase B is used to separate the analytes.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for targeted quantification. Specific precursor-to-product ion transitions for 12(13)-EpOME, 12,13-DiHOME, and their deuterated internal standards are monitored.

Experimental workflow for the quantification of 12(13)-EpOME.

Soluble Epoxide Hydrolase (sEH) Activity Assay

This protocol describes a fluorometric assay to measure sEH activity in cell lysates or tissue homogenates.

• Sample Preparation: Prepare cell lysates or tissue homogenates in a suitable buffer (e.g., Tris-HCl with protease inhibitors). Determine the protein concentration of the lysate/homogenate.

• Reaction Mixture: In a microplate well, combine the cell lysate/homogenate with a fluorogenic sEH substrate (e.g., (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester).

• Incubation: Incubate the reaction mixture at 37°C for a specified period (e.g., 30 minutes).

• Fluorescence Measurement: Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the product of the enzymatic reaction.

• Standard Curve: Generate a standard curve using a known concentration of the fluorescent product to quantify the amount of product formed in the enzymatic reaction.

• Data Analysis: Calculate the sEH activity as the rate of product formation per unit of time per milligram of protein.

Signaling Pathways and Biological Activities

12(13)-EpOME and its metabolite 12,13-DiHOME are involved in a variety of signaling pathways and exhibit a range of biological activities.

12,13-DiHOME and TRPV1 Signaling:

12,13-DiHOME has been identified as an endogenous activator of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key player in pain perception. Activation of TRPV1 by 12,13-DiHOME in sensory neurons leads to an influx of calcium ions, which in turn can trigger the release of pro-inflammatory neuropeptides, contributing to thermal hyperalgesia and inflammatory pain.

12,13-DiHOME and PPARγ Signaling:

12,13-DiHOME can also modulate the activity of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in adipogenesis, lipid metabolism, and inflammation. The interaction of 12,13-DiHOME with PPARγ can influence gene expression related to fatty acid uptake and inflammation, suggesting a role for this lipid mediator in metabolic regulation.

Signaling pathways of 12,13-DiHOME involving TRPV1 and PPARγ.

Conclusion

The synthesis of 12(13)-EpOME from linoleic acid and its subsequent conversion to 12,13-DiHOME represent a critical metabolic pathway that generates potent lipid signaling molecules. Understanding the regulation of this pathway and the biological actions of its products is essential for elucidating their roles in health and disease. The methodologies outlined in this guide provide a framework for the accurate quantification and functional characterization of these important metabolites, paving the way for future research and the potential development of novel therapeutic strategies targeting this pathway.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzyme Source Effects on CYP2C9 Kinetics and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia [frontiersin.org]
• 4. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia - PMC [pmc.ncbi.nlm.nih.gov]

biological functions of 12(13)-epoxyoctadecenoic acid

An In-depth Technical Guide to the Biological Functions of 12(13)-Epoxyoctadecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

12(13)-epoxyoctadecenoic acid, also known as 12(13)-EpOME or isoleukotoxin, is a bioactive lipid mediator derived from the abundant dietary polyunsaturated fatty acid, linoleic acid.[1][2] This epoxide has garnered significant scientific interest due to its diverse and potent biological activities, implicating it in a range of physiological and pathophysiological processes.[1][2] Produced by cytochrome P450 (CYP) enzymes, 12(13)-EpOME is a key intermediate in a signaling cascade that is increasingly recognized for its role in inflammation, pain perception, cardiovascular function, and cancer progression.[1][3][4][5][6][7]

This technical guide provides a comprehensive overview of the core biological functions of 12(13)-EpOME. It is designed to serve as a detailed resource for researchers, scientists, and professionals in drug development who are investigating the therapeutic potential of targeting this lipid signaling pathway. The guide summarizes key quantitative data, presents detailed experimental protocols for studying 12(13)-EpOME, and visualizes the critical signaling pathways and experimental workflows.

Core Biological Functions and Signaling Pathways

Biosynthesis and Metabolism

12(13)-EpOME is synthesized from linoleic acid through the action of cytochrome P450 epoxygenases, primarily isoforms such as CYP2J2, CYP2C8, and CYP2C9.[1][8] It is then rapidly metabolized by soluble epoxide hydrolase (sEH) to its corresponding diol, 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME).[1] This metabolic conversion is a critical control point, as 12(13)-EpOME and 12,13-DiHOME often exhibit distinct, and sometimes opposing, biological effects.[1] The ratio of 12,13-DiHOME to 12(13)-EpOME is often used as an indicator of sEH activity in vivo.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of Soluble Epoxide Hydrolase Activity In Vivo: A Metabolomic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. BioKB - Publication [biokb.lcsb.uni.lu]
• 5. researchgate.net [researchgate.net]
• 6. The oxidized linoleic acid metabolite 12,13-DiHOME mediates thermal hyperalgesia during inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on 12(13)-EpOME as a Cytochrome P450 Metabolite

Introduction

12(13)-epoxyoctadecenoic acid, or 12(13)-EpOME, is a biologically active lipid mediator derived from the metabolism of linoleic acid (LA), the most abundant polyunsaturated fatty acid (PUFA) in the Western diet.[1] This epoxide is a member of a class of molecules known as oxylipins, which act as signaling molecules in a wide range of physiological and pathological processes. The formation of 12(13)-EpOME is primarily catalyzed by cytochrome P450 (CYP) epoxygenases, placing it at a crucial juncture in lipid signaling pathways.[1][2] This guide provides a comprehensive technical overview of 12(13)-EpOME, detailing its biosynthesis, metabolism, biological activities, and the experimental protocols used for its investigation.

Biosynthesis and Metabolism

The metabolic pathway of 12(13)-EpOME is a two-step enzymatic process involving initial formation by CYP enzymes and subsequent hydrolysis by soluble epoxide hydrolase (sEH).

Formation via Cytochrome P450 Epoxygenases

Linoleic acid is converted into its epoxide forms, 9,10-EpOME (also known as leukotoxin) and 12,13-EpOME (isoleukotoxin), through the action of CYP monooxygenases.[1] This reaction inserts an oxygen atom across one of the double bonds of the fatty acid chain.

The primary CYP isoforms responsible for the generation of 12(13)-EpOME in humans are:

• CYP2C8 [1][2][3][4]

• CYP2C9 [1][2][3][4][5]

• CYP2J2 [1][2][3][4]

Other inducible isoforms, such as CYP1A1 , can also contribute to its production, particularly when pharmacologically induced.[1][2]

Hydrolysis by Soluble Epoxide Hydrolase (sEH)

12(13)-EpOME is rapidly metabolized into its corresponding diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME), also called isoleukotoxin diol.[1][4] This hydration reaction is catalyzed by the enzyme soluble epoxide hydrolase (sEH).[1][4] The conversion to the diol often results in a significant change in biological activity, with 12,13-DiHOME frequently exhibiting effects that are distinct from, and sometimes opposite to, its parent epoxide.[1][6] In many biological systems, the hydrolysis to the diol is considered a detoxification mechanism, although the DiHOMEs themselves are implicated in various pathological processes.[1][7][8] The ratio of 12,13-DiHOME to 12(13)-EpOME is often used as an indicator of in vivo sEH activity.[9][10][11]

Caption: Metabolic pathway of 12(13)-EpOME from linoleic acid.

Biological Activities and Signaling Pathways

12(13)-EpOME and its metabolite 12,13-DiHOME exert a wide array of biological effects, often in a tissue-specific and concentration-dependent manner. The actions of the parent epoxide can be difficult to deconvolve from its diol metabolite due to rapid in vivo conversion.

Cardiovascular Effects

• 12(13)-EpOME : In isolated feline papillary muscles and carotid arteries, isoleukotoxin (12,13-EpOME) caused vasoconstriction and decreased myocardial contractility.[1] However, at a concentration of 100 nM, 12(13)-EpOME was found to decrease post-ischemic functional recovery in isolated murine hearts.[12][13][14]

• 12,13-DiHOME : The diol metabolite often exhibits detrimental cardiovascular effects. It has been shown to reduce post-ischemic recovery in perfused hearts, an effect that can be prevented by inhibiting sEH.[1][12][13] This suggests that the conversion of 12(13)-EpOME to 12,13-DiHOME is a key step in mediating cardiac injury following ischemia.[12][13]

Inflammatory and Immune Response

• 12(13)-EpOME : While some linoleic acid epoxides are considered pro-inflammatory, the specific roles of 12(13)-EpOME are complex.[15] It has been shown to be less potent than its 9,10-EpOME counterpart in pro-inflammatory effects.[16] At high concentrations (20–200 μM), a mixture of 9,10- and 12,13-EpOME can stimulate the neutrophil respiratory burst, a key component of the innate immune response.[7][17]

• 12,13-DiHOME : This diol is frequently associated with cytotoxic and pro-inflammatory outcomes.[4] Elevated levels of 12,13-DiHOME produced by gut microbiota have been linked to impaired immune tolerance in neonates and an increased risk of asthma.[1][4] In burn injury models, increased 12,13-DiHOME levels are associated with pathologic inflammation and impaired innate immune cell function.[18]

Metabolic Regulation and Signaling

12(13)-EpOME has been identified as a signaling molecule in metabolic regulation, particularly through the activation of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.

• AMPK Activation : In hepatocytes, 12(13)-EpOME, but not 12,13-DiHOME, induces the rapid and sustained phosphorylation of AMPK.[6] This activation leads to downstream effects such as the phosphorylation of acetyl-CoA carboxylase (ACC) and decreased expression of HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis.[6]

Caption: 12(13)-EpOME activates the AMPK signaling pathway in hepatocytes.

Quantitative Data Summary

The following tables summarize key quantitative data related to 12(13)-EpOME from published literature.

Table 1: CYP450 Isoforms in 12(13)-EpOME Formation	Reference
Primary Isoforms
CYP2C8	[1][2][3][4]
CYP2C9	[1][2][3][4][5]
CYP2J2	[1][2][3][4]
Inducible Isoform
CYP1A1	[1][2]

Table 2: Plasma Concentrations of 12(13)-EpOME in AOM/DSS Mice	Control Diet	Linoleic Acid-Rich Diet	P-value	Reference
12(13)-EpOME (nM)	42.0 ± 9.0	147.6 ± 45.9	0.048	[16]
9,10-EpOME (nM)	36.3 ± 9.3	210.6 ± 56.6	0.013	[16]

Table 3: Comparative Biological Effects of 12(13)-EpOME and 12,13-DiHOME	12(13)-EpOME	12,13-DiHOME	Reference
Post-Ischemic Cardiac Recovery	Decreased recovery (100 nM)	Decreased recovery (100 nM)	[12][13]
Mitochondrial Function (Renal)	Induces dysfunction (500 µM)	No effect	[1][2]
AMPK Phosphorylation (Hepatocytes)	Induces	No effect	[6]
Neutrophil Respiratory Burst	Weakly stimulates (20-200 µM)	Suppresses	[7]
Hematopoietic Progenitor Cells	Decreases cell numbers	Reverses the effect of sEH inhibition	[19]

Experimental Protocols

Quantification of 12(13)-EpOME and Metabolites by LC-MS/MS

This protocol provides a robust method for the simultaneous quantification of 12(13)-EpOME and its diol metabolite, 12,13-DiHOME, in plasma samples. The use of a deuterated internal standard (e.g., 12(13)-EpOME-d4 or 12,13-DiHOME-d4) is critical for accurate quantification.[20][21]

1. Sample Preparation

• To 100 µL of plasma, add 300 µL of cold methanol (B129727) containing the deuterated internal standard (e.g., 12,13-DiHOME-d4).[20]

• Vortex the sample vigorously for 10-20 seconds.

• Store at -20°C overnight to facilitate complete protein precipitation.[20]

• Centrifuge the samples at high speed (e.g., 10,000 x g for 10 minutes at 4°C) to pellet the precipitated proteins.

• Isolate the lipid fraction from the resulting supernatant using solid-phase extraction (SPE) with a suitable cartridge (e.g., Strata-X).[20][22]

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: Reverse-phase C18 column (e.g., 150 x 0.5 mm, 4 µm).[20]

  • Mobile Phase A: Water with 0.1% formic acid.[20]

  • Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid.[20]

  • Gradient: A suitable gradient from high aqueous to high organic mobile phase is used to separate the analytes over a 10-20 minute run time.

  • Flow Rate: 20 µL/min.[20]

  • Injection Volume: 10 µL.[20]

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[20]

  • Detection: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for 12(13)-EpOME, 12,13-DiHOME, and their respective internal standards.

  • Quantification: Generate a standard curve using synthetic standards to calculate the absolute concentration of the analytes in the samples.[20]

Caption: General workflow for the quantification of 12(13)-EpOME and its metabolites.

In Vivo Administration for Functional Studies

To study the effects of 12(13)-EpOME or 12,13-DiHOME in animal models, continuous administration via osmotic mini-pumps is a common and effective method to maintain stable plasma concentrations.

• Compound Preparation: Dissolve 12(13)-EpOME or 12,13-DiHOME in a suitable vehicle. A common choice is a 1:1 (v/v) mixture of DMSO and PEG 400.[16]

• Pump Loading: Load the prepared solution into osmotic mini-pumps (e.g., Durect, model 1004) according to the manufacturer's instructions. The pump model and compound concentration are chosen to achieve the desired daily dose (e.g., 1.2 mg/kg/day).[16]

• Implantation: Surgically implant the loaded mini-pumps subcutaneously in the anesthetized animal (e.g., mouse).[16]

• Experimental Period: The pumps will deliver the compound at a constant rate for a specified duration (e.g., 4 weeks), after which tissues can be harvested for analysis.[16]

Conclusion

12(13)-EpOME is a key metabolite of linoleic acid, produced by a specific set of cytochrome P450 enzymes. Its biological significance is intrinsically linked to its rapid conversion to 12,13-DiHOME by soluble epoxide hydrolase. While 12(13)-EpOME itself can modulate important signaling pathways such as AMPK, many of the ultimate physiological and pathological outcomes, particularly in the cardiovascular and immune systems, are driven by its diol metabolite. Understanding the balance between the production of 12(13)-EpOME and its hydrolysis is therefore critical for drug development professionals targeting pathways involved in inflammation, metabolic syndrome, and cardiovascular disease. The detailed protocols provided herein offer a foundation for the accurate measurement and functional investigation of this important lipid mediator.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dihydroxyoctadecamonoenoate esters inhibit the neutrophil respiratory burst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Improved ELISA for linoleate-derived diols in human plasma utilizing a polyHRP-based secondary tracer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (±)12(13)-EpOME-d4 | Benchchem [benchchem.com]
• 10. ahajournals.org [ahajournals.org]
• 11. researchgate.net [researchgate.net]
• 12. Linoleic Acid Metabolite DiHOME Decreases Post-ischemic Cardiac Recovery in Murine Hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Linoleic Acid Metabolite DiHOME Decreases Post-ischemic Cardiac Recovery in Murine Hearts - ProQuest [proquest.com]
• 14. researchgate.net [researchgate.net]
• 15. CYP450-derived oxylipins mediate inflammatory resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 16. CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pnas.org [pnas.org]
• 19. pnas.org [pnas.org]
• 20. benchchem.com [benchchem.com]
• 21. caymanchem.com [caymanchem.com]
• 22. Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia - PMC [pmc.ncbi.nlm.nih.gov]

The Emergence of 12(13)-EpOME: A Bioactive Lipid Mediator Orchestrating Cellular Responses

A Technical Guide for Researchers and Drug Development Professionals

Introduction

In the intricate world of lipid signaling, the discovery of novel mediators continually reshapes our understanding of physiological and pathophysiological processes. Among these, 12(13)-epoxyoctadecenoic acid (12(13)-EpOME), a cytochrome P450-derived metabolite of the abundant dietary polyunsaturated fatty acid linoleic acid, has emerged as a critical signaling molecule.[1][2] Initially identified in the context of its cytotoxic effects, subsequent research has unveiled its multifaceted role in a range of biological functions, including inflammation, pain perception, and metabolic regulation. This technical guide provides a comprehensive overview of the discovery, biosynthesis, signaling pathways, and physiological significance of 12(13)-EpOME, along with detailed experimental protocols for its investigation.

Biosynthesis and Metabolism of 12(13)-EpOME

The journey of 12(13)-EpOME from a dietary fatty acid to a potent signaling molecule is a two-step enzymatic cascade. Linoleic acid, the most consumed polyunsaturated fatty acid in the Western diet, serves as the precursor.[1][2]

• Epoxidation by Cytochrome P450 Epoxygenases: Linoleic acid is first metabolized by cytochrome P450 (CYP) epoxygenases to form 12(13)-epoxyoctadecenoic acid (12(13)-EpOME), also known as isoleukotoxin.[1][3] The primary CYP isoforms responsible for this conversion are CYP2J2, CYP2C8, and CYP2C9.[1][4]

• Hydrolysis by Soluble Epoxide Hydrolase: 12(13)-EpOME is then rapidly hydrolyzed by soluble epoxide hydrolase (sEH) to its corresponding diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME).[1][3] This conversion is a critical regulatory step, as 12(13)-EpOME and 12,13-DiHOME often exhibit distinct and sometimes opposing biological activities.

Biosynthesis of 12(13)-EpOME and 12,13-DiHOME.

Key Signaling Pathways and Physiological Roles

The biological effects of 12(13)-EpOME and its metabolite 12,13-DiHOME are diverse, impacting cellular processes from energy metabolism to pain signaling.

Regulation of AMPK and Cholesterol Homeostasis

12(13)-EpOME has been shown to play a role in cellular energy homeostasis through the activation of AMP-activated protein kinase (AMPK).[5] In hepatocytes, 12(13)-EpOME, but not 12,13-DiHOME, induces the phosphorylation of AMPKα.[5] This activation leads to a decrease in the expression of HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis, suggesting a beneficial role for 12(13)-EpOME in cholesterol homeostasis.[5]

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]

12(13)-EpOME Signaling Pathways in Mammalian Cells: A Technical Guide

December 2025

Abstract

This technical guide provides a comprehensive overview of the signaling pathways of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME), a cytochrome P450-derived metabolite of linoleic acid. This document is intended for researchers, scientists, and drug development professionals interested in the roles of 12(13)-EpOME and its corresponding diol, 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME), in mammalian cell signaling. We will delve into the biosynthesis and metabolism of 12(13)-EpOME, its interaction with key cellular receptors including G protein-coupled receptor 40 (GPR40/FFAR1) and peroxisome proliferator-activated receptors (PPARs), and the downstream signaling cascades that mediate its physiological effects. This guide includes a compilation of quantitative data, detailed experimental protocols for studying these pathways, and visualizations of the core signaling networks.

Introduction

Linoleic acid, an essential omega-6 fatty acid, is metabolized in vivo by various enzymatic pathways, leading to the formation of a diverse array of bioactive lipid mediators. One such pathway involves the action of cytochrome P450 (CYP) epoxygenases, which convert linoleic acid into epoxyoctadecenoic acids (EpOMEs). Among these, 12(13)-EpOME has emerged as a significant signaling molecule with roles in a variety of physiological and pathophysiological processes.

The biological activity of 12(13)-EpOME is tightly regulated by its metabolic conversion to the less active 12,13-DiHOME by the enzyme soluble epoxide hydrolase (sEH).[1] The balance between the levels of 12(13)-EpOME and 12,13-DiHOME is crucial in determining the downstream cellular responses. This guide will explore the known signaling pathways initiated by 12(13)-EpOME and, where relevant, the biological activities of its diol metabolite.

Biosynthesis and Metabolism of 12(13)-EpOME

The synthesis of 12(13)-EpOME begins with the enzymatic epoxidation of linoleic acid by CYP enzymes, primarily from the CYP2C and CYP2J subfamilies. This reaction introduces an epoxide group at the 12,13-double bond of the fatty acid chain.

Once formed, 12(13)-EpOME can be rapidly metabolized by soluble epoxide hydrolase (sEH) through the addition of a water molecule to the epoxide ring, yielding 12,13-DiHOME. This metabolic step is considered a deactivating process, as 12,13-DiHOME generally exhibits different and often reduced biological activity compared to its parent epoxide.

Biosynthesis and metabolism of 12(13)-EpOME.

Signaling Pathways of 12(13)-EpOME and 12,13-DiHOME

12(13)-EpOME and its metabolite, 12,13-DiHOME, exert their biological effects through interaction with several receptor systems, leading to the activation of distinct downstream signaling cascades.

GPR40/FFAR1 Signaling

The G protein-coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1), is a receptor for medium and long-chain fatty acids. Structurally similar epoxyeicosatrienoic acids (EETs) have been shown to be low-affinity agonists of GPR40.[2][3] While direct binding studies for 12(13)-EpOME are limited, its structural similarity to EETs suggests it may also act as a GPR40 agonist.

Upon agonist binding, GPR40 couples to the Gq alpha subunit (Gαq), which in turn activates phospholipase C (PLC).[2] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm.[2] This increase in intracellular calcium can activate various downstream effectors, including protein kinase C (PKC) and mitogen-activated protein kinases (MAPK) such as ERK.[3]

12(13)-EpOME signaling via the GPR40 receptor.

PPAR Signaling

Peroxisome proliferator-activated receptors (PPARs) are a group of nuclear receptors that function as transcription factors regulating the expression of genes involved in metabolism and inflammation. 12,13-DiHOME has been shown to activate PPARγ at concentrations above 50 µM.[4]

Upon ligand binding, PPARγ forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes.[5] This binding, along with the recruitment of co-activator proteins, leads to the transcriptional regulation of genes involved in fatty acid uptake and metabolism, such as FABP4 and HADH.[4]

12,13-DiHOME signaling via the PPARγ receptor.

Quantitative Data

The following tables summarize the available quantitative data for the interaction of 12(13)-EpOME and related compounds with their respective receptors.

Table 1: GPR40/FFAR1 Activation

Compound	Receptor	Assay	EC50	Reference(s)
11,12-EET	Human GPR40	Ca²⁺ Mobilization	0.91 ± 0.08 µM	[2][3]
14,15-EET	Human GPR40	Ca²⁺ Mobilization	0.58 ± 0.08 µM	[2][3]
Arachidonic Acid	Human GPR40	Ca²⁺ Mobilization	3.9 ± 0.06 µM	[2]
GW9508 (synthetic agonist)	Human GPR40	Ca²⁺ Mobilization	19 ± 0.37 nM	[2][3]

Table 2: PPARγ Activation

Compound	Receptor	Assay	Effective Concentration	Reference(s)
12,13-DiHOME	Human PPARγ	Reporter Assay	> 50 µM	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study 12(13)-EpOME signaling pathways.

Quantification of 12(13)-EpOME and 12,13-DiHOME by LC-MS/MS

This protocol describes the extraction and quantification of 12(13)-EpOME and 12,13-DiHOME from biological matrices such as plasma or cell culture media.

Materials:

• Internal standards (e.g., 12(13)-EpOME-d4, 12,13-DiHOME-d4)

• Methanol (B129727), acetonitrile, water, acetic acid (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system with a triple quadrupole mass spectrometer

Procedure:

• Sample Preparation: To 100 µL of plasma, add 10 µL of an internal standard mix containing deuterated standards for 12(13)-EpOME and 12,13-DiHOME.

• Protein Precipitation: Add 300 µL of cold methanol, vortex, and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the protein precipitation step onto the cartridge.

  • Wash the cartridge with 1 mL of 15% methanol in water.

  • Elute the analytes with 1 mL of methanol.

• LC-MS/MS Analysis:

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

  • Inject the sample onto a C18 column.

  • Use a gradient elution with mobile phase A (water with 0.1% acetic acid) and mobile phase B (acetonitrile/methanol with 0.1% acetic acid).

  • Perform mass spectrometric analysis in negative ion mode using Multiple Reaction Monitoring (MRM).

    • 12(13)-EpOME: Precursor ion (m/z) 295.2 -> Product ions (m/z) 171.1, 183.1

    • 12,13-DiHOME: Precursor ion (m/z) 313.2 -> Product ions (m/z) 155.1, 199.1

• Quantification: Create a standard curve using known concentrations of 12(13)-EpOME and 12,13-DiHOME and their respective deuterated internal standards.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. GPR40 is a low-affinity epoxyeicosatrienoic acid receptor in vascular cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GPR40 is a low-affinity epoxyeicosatrienoic acid receptor in vascular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Elevated faecal 12,13-diHOME concentration in neonates at high risk for asthma is produced by gut bacteria and impedes immune tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Physiological Concentration and Analysis of 12(13)-EpOME in Human Plasma: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physiological concentration of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME) in human plasma. It summarizes quantitative data from healthy control populations, details the experimental protocols for its quantification, and illustrates its key metabolic and signaling pathways. This document is intended to serve as a valuable resource for researchers and professionals in the fields of lipidomics, drug development, and biomedical research.

Introduction

12(13)-epoxyoctadecenoic acid (12(13)-EpOME), also known as isoleukotoxin, is a cytochrome P450 (CYP)-derived epoxide metabolite of the essential fatty acid, linoleic acid.[1] It is a member of a class of lipid signaling molecules known as oxylipins. 12(13)-EpOME and its regioisomer, 9,10-EpOME (leukotoxin), are further metabolized by soluble epoxide hydrolase (sEH) into their corresponding diols, 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME) and 9,10-DiHOME.[1][2] Emerging research has highlighted the diverse biological activities of 12(13)-EpOME and its metabolites, implicating them in various physiological and pathophysiological processes, including inflammation, cardiovascular function, and metabolic regulation.[3][4] A thorough understanding of its physiological concentrations is therefore critical for elucidating its biological roles and for the development of novel therapeutics targeting this pathway.

Physiological Plasma Concentration of 12(13)-EpOME

The physiological concentration of 12(13)-EpOME in the plasma of healthy individuals is typically in the low nanomolar range. However, levels can be influenced by various factors including diet, exercise, and underlying health status.[1][5] The following table summarizes the reported plasma concentrations of 12(13)-EpOME in healthy human subjects from various studies. It is important to note that direct comparisons between studies should be made with caution due to variations in analytical methodologies and study populations.

Study Population	N	Mean Concentration (nM)	Standard Deviation/Error	Notes	Reference
Healthy Volunteers (Control Group)	44	~1.5 (visual estimate from graph)	Not provided	Data extracted from a study on COVID-19 patients.	[6]
Healthy Men (Pre-Intralipid Infusion)	10	Not explicitly stated for 12(13)-EpOME, but a signal corresponding to it was detected.	Not applicable	The study focused on the increase of its diol, 12,13-DiHOME.	[7][8]
Healthy Active Subjects (Baseline)	13	~1.25 (visual estimate from graph)	Not provided	Data from a study investigating the effect of exercise.	[5]
Healthy Sedentary Subjects (Baseline)	30	~1.0 (visual estimate from graph)	Not provided	Data from a study investigating the effect of exercise.	[5]

Note: The concentrations are presented as approximate values when exact numerical data was not provided in the text and had to be estimated from graphical representations. It is evident that basal plasma concentrations of 12(13)-EpOME in healthy, resting individuals are consistently low.

Experimental Protocols for Quantification of 12(13)-EpOME in Plasma

The accurate quantification of 12(13)-EpOME in plasma requires sensitive and specific analytical methods due to its low endogenous concentrations and potential for isomerization. The most commonly employed technique is liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][9][10]

Sample Collection and Preparation

• Blood Collection: Whole blood should be collected in tubes containing an anticoagulant, such as EDTA.[11]

• Plasma Separation: Plasma is separated by centrifugation at a low temperature (e.g., 4°C) to minimize enzymatic activity.[12]

• Storage: Plasma samples should be stored at -80°C until analysis to prevent degradation of the lipid analytes.[11][12]

Lipid Extraction

Solid-phase extraction (SPE) is a widely used method for extracting oxylipins from plasma, which helps to remove interfering substances and concentrate the analytes.[4][9]

• Protein Precipitation: Plasma proteins are precipitated by adding a solvent like methanol. An internal standard (e.g., a deuterated analog of the analyte) is typically added at this stage for accurate quantification.[10]

• Solid-Phase Extraction: The supernatant is then loaded onto an SPE cartridge. The cartridge is washed to remove impurities, and the oxylipins are eluted with an appropriate solvent.

LC-MS/MS Analysis

• Chromatographic Separation: The extracted lipids are separated using reverse-phase liquid chromatography. A C18 column is commonly used with a gradient elution of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) containing a small amount of acid (e.g., formic acid) to improve ionization.[10][13]

• Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem mass spectrometer. Electrospray ionization (ESI) in negative ion mode is typically used for the detection of oxylipins. Quantification is achieved using multiple reaction monitoring (MRM), where specific precursor-to-product ion transitions for 12(13)-EpOME and its internal standard are monitored.[10]

Below is a DOT script for a generalized experimental workflow for the quantification of 12(13)-EpOME in plasma.

Experimental workflow for 12(13)-EpOME quantification.

Signaling and Metabolic Pathways

12(13)-EpOME is a bioactive lipid that can elicit cellular responses through various signaling pathways. A primary metabolic fate of 12(13)-EpOME is its conversion to 12,13-DiHOME, a reaction catalyzed by the enzyme soluble epoxide hydrolase (sEH).[2] This conversion is significant as 12,13-EpOME and 12,13-DiHOME can have distinct biological activities. For instance, 12,13-EpOME has been shown to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.[3] The activation of AMPK by 12,13-EpOME can lead to the inhibition of cholesterol synthesis.[3] In contrast, the diol, 12,13-DiHOME, does not appear to share this effect.[3] Some studies also suggest that 12(13)-EpOME and its diol may act as ligands for peroxisome proliferator-activated receptors (PPARs), which are transcription factors that regulate lipid metabolism.[8][11]

The following DOT script illustrates the metabolic conversion of linoleic acid to 12(13)-EpOME and its subsequent metabolism and signaling.

Metabolic and signaling pathways of 12(13)-EpOME.

Conclusion

This technical guide provides a consolidated resource on the physiological plasma concentrations of 12(13)-EpOME, the methodologies for its quantification, and its key biological pathways. The data indicates that basal levels of 12(13)-EpOME in healthy humans are in the low nanomolar range. Accurate measurement of this lipid mediator is achievable through LC-MS/MS, and its biological effects appear to be mediated, at least in part, through the activation of AMPK. Further research is warranted to fully elucidate the physiological and pathophysiological roles of 12(13)-EpOME and to explore the therapeutic potential of targeting its metabolic and signaling pathways.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Metabolomics reveals increased isoleukotoxin diol (12,13-DHOME) in human plasma after acute Intralipid infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Frontiers | Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia [frontiersin.org]
• 13. A Comprehensive LC–MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 12(13)-EpOME in Adult Respiratory Distress Syndrome: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Adult Respiratory Distress Syndrome (ARDS) is a life-threatening form of respiratory failure characterized by widespread inflammation in the lungs. Emerging evidence points to the significant role of lipid mediators in the pathophysiology of ARDS. This technical guide provides an in-depth examination of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME), a cytochrome P450-derived metabolite of linoleic acid, and its bioactive diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME), in the context of ARDS. This document details their biosynthesis, metabolism, and signaling pathways, and presents quantitative data and experimental protocols to facilitate further research and therapeutic development in this critical area.

Introduction

Linoleic acid, an essential omega-6 fatty acid, is metabolized in the body through three primary enzymatic pathways: cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP). The CYP pathway, particularly through the action of epoxygenases, converts linoleic acid into epoxyoctadecenoic acids (EpOMEs), including 9,10-EpOME and 12(13)-EpOME.[1] These epoxides are further metabolized by soluble epoxide hydrolase (sEH) into their corresponding diols, 9,10-dihydroxy-12Z-octadecenoic acid (9,10-DiHOME) and 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME).[1] While initially considered less biologically active, recent studies have implicated 12(13)-EpOME and particularly its metabolite 12,13-DiHOME as potent signaling molecules involved in inflammatory processes, with a significant association with the pathogenesis of ARDS.

Biosynthesis and Metabolism of 12(13)-EpOME

The metabolic cascade initiating from linoleic acid to the formation of 12,13-DiHOME is a critical pathway in the generation of pro-inflammatory lipid mediators.

Synthesis of 12(13)-EpOME from Linoleic Acid

Linoleic acid is converted to 12(13)-EpOME by cytochrome P450 epoxygenases. The primary CYP isoforms responsible for this conversion are CYP2C8, CYP2C9, and CYP2J2.[1] Other inducible isoforms, such as CYP1A1, can also contribute to its formation.[1]

Conversion of 12(13)-EpOME to 12,13-DiHOME

12(13)-EpOME is rapidly hydrolyzed into its vicinal diol, 12,13-DiHOME, by the enzyme soluble epoxide hydrolase (sEH). This conversion is a critical step, as 12,13-DiHOME is often considered the more biologically active and cytotoxic molecule in the context of inflammatory diseases.[1][2]

Biosynthesis of 12(13)-EpOME and 12,13-DiHOME.

Quantitative Data on 12(13)-EpOME and its Metabolites in ARDS

Elevated levels of 12(13)-EpOME and 12,13-DiHOME have been observed in both preclinical models and clinical samples from patients with ARDS and related inflammatory conditions. The ratio of 12,13-DiHOME to 12(13)-EpOME is often used as an indicator of sEH activity.

Analyte	Matrix	Condition	Concentration/Level	Reference
12,13-DiHOME	Plasma	Healthy Humans (at rest)	~1.5 ng/mL	[3]
12,13-DiHOME	Plasma	Healthy Humans (after cold exposure)	Increased significantly	[3]
12,13-DiHOME	Plasma	ApoE-/- Mice on High-Fat Diet	7.1 nM	[1]
12,13-DiHOME	Plasma	ApoE-/- Mice on HFD + 12,13-DiHOME	53.1 nM	[1]
12,13-DiHOME/12(13)-EpOME Ratio	Plasma	Patients with small vessel stroke	Associated with lacunes and white matter hyperintensities	[4]
sEH Activity	Plasma	ARDS Non-survivors	Higher than survivors	[2]
sEH Activity	Plasma	High sEH activity group in ARDS	78% mortality	[2]
sEH Activity	Plasma	Low sEH activity group in ARDS	16% mortality	[2]

Signaling Pathways and Cellular Mechanisms in ARDS

12,13-DiHOME has been shown to exert its pro-inflammatory effects through various signaling pathways, impacting key cells involved in the pathogenesis of ARDS, including macrophages, neutrophils, and endothelial cells.

Macrophage Activation and Inflammasome

12,13-DiHOME promotes an inflammatory phenotype in macrophages, skewing them towards a pro-inflammatory M1-like state. It enhances the activation of the NLRP3 inflammasome, a key component of the innate immune system that, when dysregulated, contributes to the cytokine storm observed in ARDS.[2][5] This activation leads to the release of potent pro-inflammatory cytokines such as IL-1β and IL-18.

12,13-DiHOME-mediated NLRP3 inflammasome activation in macrophages.

Endothelial Dysfunction and Increased Permeability

A hallmark of ARDS is the breakdown of the alveolar-capillary barrier, leading to pulmonary edema. 12,13-DiHOME has been shown to increase endothelial cell permeability. While the exact mechanism is still under investigation, it is suggested to involve the activation of signaling pathways that disrupt endothelial cell junctions. For instance, in bovine aortic endothelial cells, 12,13-DiHOME has been shown to increase intracellular calcium levels and activate mTOR, CREB, and HSP27 signaling, which can contribute to increased nitric oxide production and alterations in vascular tone and permeability.[6]

Interaction with PPARγ

Peroxisome proliferator-activated receptor-gamma (PPARγ) is a nuclear receptor with known anti-inflammatory properties in the lung.[7][8] Interestingly, 12,13-DiHOME has been shown to act as a ligand for PPARγ.[2] However, its effect appears to be complex. While some studies suggest that PPARγ activation is generally protective in lung injury, other evidence indicates that in the context of allergic inflammation, 12,13-DiHOME-mediated PPARγ activation in dendritic cells may paradoxically promote a pro-allergic response.[2] Further research is needed to fully elucidate the role of the 12,13-DiHOME-PPARγ axis in ARDS.

Role of Transient Receptor Potential (TRP) Channels

Recent evidence suggests that 12,13-DiHOME can sensitize transient receptor potential vanilloid 1 (TRPV1) channels in sensory neurons, leading to calcium influx and the release of pro-inflammatory neuropeptides.[9] TRP channels are expressed in various lung cells, including epithelial and immune cells, and their activation can contribute to inflammation, bronchoconstriction, and edema.[10][11] The potential involvement of TRP channels in 12,13-DiHOME-mediated lung injury is an active area of investigation.

Potential involvement of TRPV1 in 12,13-DiHOME-mediated inflammation.

Experimental Protocols

Induction of ARDS in a Mouse Model using Lipopolysaccharide (LPS)

This protocol describes a method for inducing acute lung injury in mice via intratracheal administration of LPS, a common model for studying ARDS.[12][13][14][15][16]

Materials:

• C57BL/6 mice (8-12 weeks old)

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Sterile phosphate-buffered saline (PBS)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Insulin (B600854) syringe with a 30-gauge needle

• Surgical board and lamp

• Small animal ventilator (optional)

Procedure:

• Anesthetize the mouse via intraperitoneal injection of the anesthetic cocktail. Confirm proper anesthetic depth by lack of response to a toe pinch.

• Place the mouse in a supine position on the surgical board.

• Make a small midline incision in the neck to expose the trachea.

• Carefully dissect the surrounding tissue to isolate the trachea.

• Using an insulin syringe, intratracheally inject 50 µL of LPS solution (e.g., 1-5 mg/kg body weight in sterile PBS). A control group should receive 50 µL of sterile PBS.

• Suture the incision.

• Allow the mouse to recover on a warming pad.

• Monitor the mouse for signs of respiratory distress.

• At a predetermined time point (e.g., 24-72 hours post-injection), euthanize the mouse and collect bronchoalveolar lavage fluid (BALF) and lung tissue for analysis.

Quantification of 12(13)-EpOME and 12,13-DiHOME in Plasma by LC-MS/MS

This protocol outlines a general procedure for the extraction and quantification of 12(13)-EpOME and 12,13-DiHOME from plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][17][18][19]

Materials:

• Plasma samples

• Internal standards (e.g., d4-12,13-DiHOME)

• Methanol (B129727), acetonitrile (B52724), water, formic acid (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation and Extraction:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add an internal standard solution.

  • Precipitate proteins by adding 400 µL of cold methanol. Vortex and centrifuge to pellet the protein.

  • Transfer the supernatant to a new tube.

  • Perform solid-phase extraction (SPE) to concentrate the lipids and remove interfering substances. Condition the C18 SPE cartridge with methanol and then water. Load the sample, wash with water, and elute the lipids with methanol or acetonitrile.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in a small volume of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the lipids on a C18 column using a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Detect and quantify the analytes using tandem mass spectrometry in multiple reaction monitoring (MRM) mode, using specific precursor-to-product ion transitions for 12(13)-EpOME, 12,13-DiHOME, and the internal standard.

• Data Analysis:

  • Construct a calibration curve using known concentrations of authentic standards.

  • Calculate the concentration of 12(13)-EpOME and 12,13-DiHOME in the plasma samples by comparing their peak areas to the calibration curve and correcting for the recovery of the internal standard.

In Vitro Endothelial Permeability Assay

This assay measures the passage of a fluorescently labeled high-molecular-weight dextran (B179266) across a monolayer of endothelial cells grown on a permeable support, providing an indication of endothelial barrier function.[20]

Materials:

• Human pulmonary artery endothelial cells (HPAECs)

• Endothelial cell growth medium

• Transwell inserts with a permeable membrane (e.g., 0.4 µm pore size)

• 12,13-DiHOME

• FITC-dextran (e.g., 70 kDa)

• Fluorescence plate reader

Procedure:

• Seed HPAECs onto the Transwell inserts and culture until a confluent monolayer is formed.

• Treat the endothelial cell monolayers with varying concentrations of 12,13-DiHOME or vehicle control for a specified period (e.g., 4-24 hours).

• After treatment, add FITC-dextran to the upper chamber of the Transwell inserts.

• At various time points, collect samples from the lower chamber.

• Measure the fluorescence intensity of the samples from the lower chamber using a fluorescence plate reader.

• Calculate the permeability coefficient based on the rate of FITC-dextran passage across the endothelial monolayer. An increase in fluorescence in the lower chamber indicates increased permeability.

Therapeutic Implications

The central role of the sEH/12,13-DiHOME axis in promoting inflammation and lung injury in ARDS presents a promising therapeutic target. Inhibition of soluble epoxide hydrolase (sEH) would decrease the conversion of 12(13)-EpOME to the more pro-inflammatory 12,13-DiHOME, potentially mitigating the severity of ARDS. Several preclinical studies have demonstrated the efficacy of sEH inhibitors in animal models of acute lung injury.[2] Further clinical investigation into the therapeutic potential of sEH inhibitors for ARDS is warranted.

Conclusion

12(13)-EpOME and its metabolite 12,13-DiHOME are critical lipid mediators in the pathogenesis of ARDS. Their involvement in key inflammatory pathways, including macrophage activation, endothelial dysfunction, and potentially PPARγ and TRP channel signaling, underscores their importance as both biomarkers and therapeutic targets. The detailed experimental protocols provided in this guide are intended to facilitate further research into the precise mechanisms of these lipids in ARDS and to aid in the development of novel therapeutic strategies to combat this devastating syndrome.

References

• 1. Endothelial Cells Induced Progenitors into Brown Fat to Reduce Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 12,13-diHOME Promotes Inflammatory Macrophages and Epigenetically Modifies Their Capacity to Respond to Microbes and Allergens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. faseb.onlinelibrary.wiley.com [faseb.onlinelibrary.wiley.com]
• 6. researchgate.net [researchgate.net]
• 7. PPARγ activation following apoptotic cell instillation promotes resolution of lung inflammation and fibrosis via regulation of efferocytosis and proresolving cytokines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PPARγ activation following apoptotic cell instillation promotes resolution of lung inflammation and fibrosis via regulation of efferocytosis and proresolving cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Transient receptor potential (TRP) channels in pulmonary chemical injuries and as countermeasure targets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Transient receptor potential channels in pulmonary chemical injuries and as countermeasure targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inducing Acute Lung Injury in Mice by Direct Intratracheal Lipopolysaccharide Instillation [jove.com]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. The Alleviation of LPS-Induced Murine Acute Lung Injury by GSH-Mediated PEGylated Artesunate Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Prevention of LPS-Induced Acute Lung Injury in Mice by Mesenchymal Stem Cells Overexpressing Angiopoietin 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Animal Models of Acute Lung Injury [thoracic.org]
• 17. Metabolomics reveals increased isoleukotoxin diol (12,13-DHOME) in human plasma after acute Intralipid infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. agilent.com [agilent.com]
• 20. Determination of Solute Permeability of Microvascular Endothelial Cell Monolayers In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 12(13)-EpOME in Colon Cancer Pathogenesis: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

12(13)-epoxyoctadecenoic acid, or 12(13)-EpOME, is a bioactive lipid metabolite derived from the dietary essential fatty acid, linoleic acid. Synthesized by cytochrome P450 (CYP) epoxygenases, notably CYP2J2, this molecule is increasingly implicated in the progression of colorectal cancer (CRC). Emerging evidence demonstrates that 12(13)-EpOME, but not its soluble epoxide hydrolase (sEH)-derived metabolite 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME), actively promotes colon tumorigenesis. Its mechanisms of action are multifaceted, involving the enhancement of cell proliferation, induction of chronic inflammation, promotion of metastasis through epithelial-mesenchymal transition (EMT), and modulation of the gut microbiota. This technical guide provides an in-depth exploration of the signaling pathways, experimental evidence, and quantitative data that define the pro-tumorigenic role of 12(13)-EpOME in colon cancer, offering insights for future therapeutic development.

Biosynthesis and Metabolism of 12(13)-EpOME

Linoleic acid, an omega-6 polyunsaturated fatty acid, is metabolized by CYP monooxygenases to form epoxyoctadecenoic acids (EpOMEs), including 9,10-EpOME and 12(13)-EpOME.[1] The CYP2J2 isoform is a primary enzyme responsible for this conversion in human tissues and is found to be upregulated in various human tumors, including colon cancer.[2][3][4] Once formed, 12(13)-EpOME is a substrate for the enzyme soluble epoxide hydrolase (sEH), which converts it to the less biologically active 12,13-DiHOME.[1][5] The balance between CYP epoxygenase and sEH activities is therefore critical in determining the local concentration and biological impact of 12(13)-EpOME.[6]

Figure 1. Biosynthesis and metabolism of 12(13)-EpOME.

Core Pro-Tumorigenic Mechanisms

Promotion of Tumor Growth and Proliferation

In vivo studies using azoxymethane (B1215336)/dextran (B179266) sodium sulfate (B86663) (AOM/DSS)-induced colon tumorigenesis models in mice have demonstrated that administration of 12(13)-EpOME significantly exacerbates the disease phenotype.[1] Compared to vehicle-treated controls, mice receiving 12(13)-EpOME exhibit a marked increase in tumor number, size, and overall tumor burden.[1][7] In contrast, its downstream metabolite, 12,13-DiHOME, shows no such effects, highlighting the specific role of the epoxide moiety in promoting cancer.[1]

Mechanistically, 12(13)-EpOME enhances the expression of key proteins involved in cell cycle progression and proliferation, including Proliferating Cell Nuclear Antigen (PCNA) and β-catenin, a central component of the Wnt signaling pathway.[1][7]

Induction of Pro-inflammatory Responses

Chronic inflammation is a well-established driver of colorectal cancer.[5] 12(13)-EpOME contributes to a pro-inflammatory tumor microenvironment by upregulating the expression of inflammatory genes, such as Interleukin-1β (Il-1β).[1] This inflammatory cascade can further fuel tumor growth and progression.

Enhancement of Metastasis and Angiogenesis

Metastasis is the primary cause of mortality in CRC patients.[8] 12(13)-EpOME has been shown to increase the invasive and migratory capabilities of colorectal cancer cells, key steps in the metastatic process.[2] This is achieved, in part, by inducing an epithelial-mesenchymal transition (EMT), a cellular program that allows epithelial cells to acquire migratory and invasive properties.[2] Furthermore, CYP epoxygenases and their products, including related epoxides like EETs, are known to promote angiogenesis—the formation of new blood vessels that supply tumors with essential nutrients and oxygen, thereby facilitating their growth and dissemination.[9][10]

Modulation of Gut Microbiota

The gut microbiome plays a critical role in colon carcinogenesis.[1] Treatment with 12(13)-EpOME has been found to alter the diversity and composition of the gut microbiota in mouse models. Specifically, it leads to an increased abundance of the phylum Firmicutes and a reduction in Bacteroidetes, a microbial signature that has been associated with colorectal cancer.[1] This suggests that 12(13)-EpOME may exert some of its pro-tumorigenic effects indirectly by creating a more cancer-permissive gut microbial environment.

Key Signaling Pathways

The Fusobacterium nucleatum-TLR4-NRF2-CYP2J2 Axis

An important link between the gut microbiome and 12(13)-EpOME metabolism has been identified involving the bacterium Fusobacterium nucleatum (Fn), which is enriched in CRC tissues.[2] Fn can activate Toll-like receptor 4 (TLR4) signaling in colon cancer cells. This activation leads to the downregulation of Keap1, a negative regulator of Nuclear factor erythroid 2-related factor 2 (NRF2). The resulting increase in NRF2 activity promotes the transcription of CYP2J2, leading to elevated production of 12(13)-EpOME. This cascade ultimately enhances EMT and metastasis, and high levels of CYP2J2 in tumor tissues correlate with high Fn abundance and worse overall survival in patients with late-stage CRC.[2]

Figure 2. F. nucleatum induced pro-metastatic signaling.

Wnt/β-catenin and Proliferation Pathway

The Wnt/β-catenin pathway is fundamental to colon development and is aberrantly activated in the majority of colorectal cancers. Studies show that colon tissues from mice treated with 12(13)-EpOME have increased expression of β-catenin.[1] This, along with the upregulation of the proliferation marker PCNA, demonstrates a direct link between 12(13)-EpOME exposure and the activation of pathways central to cell proliferation and tumor growth. While a specific receptor for 12(13)-EpOME has not yet been identified, its downstream effects are evident.[1]

Figure 3. 12(13)-EpOME's impact on pro-proliferative markers.

Data Presentation

Table 1: In Vivo Effects of 12(13)-EpOME on AOM/DSS-Induced Colon Tumorigenesis in Mice

Treatment Group	Tumor Number (per mouse)	Tumor Size (mm)	Total Tumor Burden (mm³)	Reference
Vehicle Control	~5.5	~2.0	~60	[1]
12(13)-EpOME	~9.0	~2.8	~125	[1]
12(13)-DiHOME	~5.0	~2.1	~55	[1]
Data are approximated from graphical representations in the cited literature for illustrative purposes.

Table 2: Molecular Changes in Colon Tissue Induced by 12(13)-EpOME Treatment

Gene/Protein	Change in Expression	Method of Detection	Reference
PCNA	Increased	IHC, Gene Expression	[1]
β-catenin	Increased	IHC	[1]
Pcna (gene)	Increased	Gene Expression	[1]
Il-1β (gene)	Increased	Gene Expression	[1]
Axin2 (gene)	Increased	Gene Expression	[1]
IHC: Immunohistochemistry

Table 3: Plasma Concentrations of EpOMEs in Mice on Control vs. High Linoleic Acid (LA) Diet

Metabolite	Control Diet (nM)	High LA-Rich Diet (nM)	P-value	Reference
9,10-EpOME	36.3 ± 9.3	210.6 ± 56.6	0.013	[1]
12,13-EpOME	42.0 ± 9.0	147.6 ± 45.9	0.048	[1]
Values are presented as mean ± SEM.

Experimental Protocols

AOM/DSS-Induced Colon Tumorigenesis Model

This widely used protocol chemically induces colitis-associated colorectal cancer in mice, recapitulating key aspects of human disease progression.

• Animal Model: C57BL/6 mice (7-8 weeks old) are typically used.

• Initiation: A single intraperitoneal (i.p.) injection of azoxymethane (AOM) (10 mg/kg) is administered.

• Promotion: One week post-AOM injection, mice are given 2% (w/v) dextran sodium sulfate (DSS) in their drinking water for 7 days to induce colitis. This is followed by regular drinking water.

• Intervention: At a set time point (e.g., 5 weeks post-AOM), osmotic mini-pumps are subcutaneously implanted to deliver a continuous infusion of 12(13)-EpOME (e.g., 2 mg/kg/day), 12,13-DiHOME, or a vehicle control.[1][7]

• Endpoint: Mice are monitored for weight loss and clinical signs. At the study endpoint (e.g., 9 weeks post-AOM), mice are euthanized, and the colons are harvested. Tumor number, size, and location are recorded. Tissues are collected for histology, immunohistochemistry, and gene expression analysis.[1]

Figure 4. Experimental workflow for the AOM/DSS mouse model.

Quantification of 12(13)-EpOME by LC-MS/MS Lipidomics

This protocol allows for the precise measurement of 12(13)-EpOME and other lipid metabolites in biological samples like plasma or tissue homogenates.

• Sample Preparation: To 100 µL of plasma, add 300 µL of cold methanol (B129727) containing a deuterated internal standard (e.g., 12,13-EpOME-d4) to precipitate proteins and allow for accurate quantification.

• Extraction: After incubation (e.g., overnight at -20°C) and centrifugation, the supernatant is subjected to solid-phase extraction (SPE) to isolate the lipid fraction and remove interfering substances.[1]

• LC-MS/MS Analysis: The extracted lipids are separated using liquid chromatography (LC) on a reverse-phase column (e.g., C18). The eluent is then introduced into a tandem mass spectrometer (MS/MS) operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for 12(13)-EpOME and its internal standard are monitored for sensitive and specific detection and quantification.[1][2]

Immunohistochemistry (IHC) for PCNA and β-catenin

This technique visualizes the distribution and abundance of specific proteins within tissue sections.

• Tissue Preparation: Colons are fixed in 10% neutral buffered formalin, processed, and embedded in paraffin. 5 µm sections are cut and mounted on slides.

• Antigen Retrieval: Slides are deparaffinized, rehydrated, and then subjected to heat-induced epitope retrieval (e.g., using a citrate (B86180) buffer, pH 6.0) to unmask the target protein epitopes.

• Staining: Sections are blocked to prevent non-specific antibody binding. They are then incubated with primary antibodies specific for PCNA or β-catenin overnight at 4°C.

• Detection: A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) is applied, followed by a chromogen substrate (e.g., DAB) that produces a colored precipitate at the site of the antigen.

• Analysis: Slides are counterstained (e.g., with hematoxylin), dehydrated, and coverslipped. The staining intensity and percentage of positive cells are then quantified using microscopy and image analysis software.[1]

Conclusion and Therapeutic Implications

The evidence strongly indicates that 12(13)-EpOME, a CYP2J2-derived metabolite of linoleic acid, is a significant promoter of colon cancer. It functions by stimulating cell proliferation, fostering a pro-inflammatory microenvironment, enhancing metastatic potential, and shaping a pro-tumorigenic gut microbiome. The clear distinction between the effects of 12(13)-EpOME and its inactive metabolite, 12,13-DiHOME, points to the sEH enzyme as a critical control point in this pathway.

These findings present a compelling rationale for targeting the CYP/sEH axis for CRC therapy and prevention. Inhibition of sEH would increase the levels of other, potentially anti-inflammatory, epoxides (such as those derived from omega-3 fatty acids) while preventing the accumulation of pro-tumorigenic 12(13)-EpOME could be achieved by inhibiting CYP2J2.[6][11] Further research is necessary to fully elucidate the cellular receptor(s) for 12(13)-EpOME and to explore the therapeutic potential of sEH inhibitors, potentially in combination with immunotherapy or conventional chemotherapy, in the clinical management of colorectal cancer.[6]

References

• 1. CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fusobacterium Nucleatum Promotes the Development of Colorectal Cancer by Activating a Cytochrome P450/Epoxyoctadecenoic Acid Axis via TLR4/Keap1/NRF2 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Cytochrome P450 2J2 promotes the neoplastic phenotype of carcinoma cells and is up-regulated in human tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Proinflammatory enzyme soluble epoxide hydrolase bridges obesity to colonic inflammation and potential carcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhancing cancer immunotherapy via inhibition of soluble epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Cytochrome p450 epoxygenase promotes human cancer metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Elucidating the role of angiogenesis-related genes in colorectal cancer: a multi-omics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Small Molecule Soluble Epoxide Hydrolase Inhibitors in Multitarget and Combination Therapies for Inflammation and Cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Cellular Gateway: An In-depth Technical Guide to the Interaction of 12(13)-EpOME with Cellular Receptors

For Researchers, Scientists, and Drug Development Professionals

Introduction

12(13)-epoxyoctadecenoic acid, or 12(13)-EpOME, is a cytochrome P450-derived metabolite of the essential fatty acid linoleic acid. As a member of the growing class of bioactive lipid mediators, 12(13)-EpOME and its corresponding diol, 12,13-dihydroxyoctadecenoic acid (12,13-diHOME), are implicated in a range of physiological and pathophysiological processes. While much of the research has focused on the biological activities of its more stable metabolite, 12,13-diHOME, understanding the initial interaction of 12(13)-EpOME with cellular receptors is critical for elucidating its precise role in cellular signaling and for the development of novel therapeutics targeting this pathway. This technical guide provides a comprehensive overview of the current understanding of 12(13)-EpOME's interaction with cellular receptors, the downstream signaling pathways, and the experimental methodologies used to investigate these interactions.

Biosynthesis and Metabolism of 12(13)-EpOME

Linoleic acid is metabolized by cytochrome P450 (CYP) enzymes, primarily from the CYP2C and CYP2J subfamilies, to form 12(13)-EpOME. This epoxide is then rapidly converted to its corresponding diol, 12,13-diHOME, by the enzyme soluble epoxide hydrolase (sEH). This conversion is a critical regulatory step, as 12(13)-EpOME and 12,13-diHOME can have distinct biological activities.

Interaction with Cellular Receptors: An Area of Active Investigation

Direct, high-affinity cellular receptors for 12(13)-EpOME have not yet been definitively identified. Much of the current research points towards the biological effects being mediated by its metabolite, 12,13-diHOME. However, there is evidence to suggest that 12(13)-EpOME itself can initiate cellular signaling.

Potential Receptors and Signaling Pathways

The current body of research suggests several potential avenues for 12(13)-EpOME and 12,13-diHOME signaling:

• Peroxisome Proliferator-Activated Receptors (PPARs): PPARs are nuclear receptors that play a crucial role in lipid and glucose metabolism. While direct binding of 12(13)-EpOME to PPARs has not been conclusively demonstrated, other linoleic acid metabolites, such as 9,10-EpOME and 9,10-diHOME, have been shown to be PPARγ ligands. Given the structural similarity, it is plausible that 12(13)-EpOME or 12,13-diHOME could also interact with PPARs. Activation of PPARγ is a presumed mechanism for some of the biological effects of 12,13-diHOME[1].

• G-Protein Coupled Receptors (GPCRs):

  • GPR40 (FFAR1) and GPR120 (FFAR4): These GPCRs are known receptors for free fatty acids. While direct interaction with 12(13)-EpOME has not been confirmed, GPR40 is a receptor for other epoxyeicosatrienoic acids (EETs), which are structurally similar to 12(13)-EpOME. GPR120 is a receptor for omega-3 fatty acids and has been implicated in mediating anti-inflammatory responses[2][3]. The role of these receptors in 12(13)-EpOME signaling remains an important area for future research.

• Transient Receptor Potential (TRP) Channels: TRPV1 has been suggested as a potential receptor for 12,13-diHOME, although this has not been definitively proven[1].

• AMP-Activated Protein Kinase (AMPK) Pathway: Interestingly, one study has shown that 12(13)-EpOME, but not 12,13-diHOME, can induce the phosphorylation and activation of AMPK in hepatocytes. This suggests a distinct signaling pathway for the epoxide that is independent of its conversion to the diol.

Quantitative Data on Receptor Interactions

To date, there is a lack of quantitative binding affinity data (e.g., Kd, IC50) for the interaction of 12(13)-EpOME with specific cellular receptors in the peer-reviewed literature. The majority of the quantitative data available relates to the circulating concentrations of 12(13)-EpOME and 12,13-diHOME in various physiological and disease states.

Lipid Mediator	Physiological/Pathophysiological Context	Concentration Range	Reference
12(13)-diHOME	Exercise-induced increase in humans	Varies with fitness level	[4]
12,13-diHOME	Increased in response to cold exposure	Correlates with BAT activity

Table 1: Circulating Concentrations of 12(13)-diHOME

Signaling Pathways

The potential signaling pathways initiated by 12(13)-EpOME and its metabolite are summarized in the diagrams below.

Figure 1: Putative signaling pathways for 12(13)-EpOME and its metabolite, 12,13-diHOME.

Experimental Protocols

Investigating the interaction of lipid mediators like 12(13)-EpOME with cellular receptors requires a combination of biochemical, biophysical, and cell-based assays.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for quantifying the affinity of a ligand for its receptor.

• Objective: To determine the binding affinity (Kd) and receptor density (Bmax) of radiolabeled 12(13)-EpOME to cell membranes or purified receptors.

• Methodology:

  • Preparation of Membranes: Culture cells expressing the receptor of interest (e.g., HEK293 cells transfected with a GPCR) and prepare membrane fractions by homogenization and centrifugation.

  • Radiolabeling: Synthesize a radiolabeled version of 12(13)-EpOME (e.g., with 3H or 125I).

  • Binding Reaction: Incubate the cell membranes with increasing concentrations of the radiolabeled 12(13)-EpOME.

  • Separation of Bound and Free Ligand: Separate the membrane-bound radioligand from the unbound ligand by rapid filtration through glass fiber filters.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Perform saturation binding analysis to determine Kd and Bmax. Competition binding assays can be performed by co-incubating with a known ligand to determine the Ki of 12(13)-EpOME.

Figure 2: Workflow for a radioligand binding assay.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique for real-time monitoring of biomolecular interactions.

• Objective: To measure the kinetics (kon, koff) and affinity (Kd) of 12(13)-EpOME binding to a purified receptor.

• Methodology:

  • Immobilization: Covalently immobilize the purified receptor onto a sensor chip.

  • Interaction Analysis: Flow solutions containing varying concentrations of 12(13)-EpOME over the sensor surface.

  • Detection: Detect changes in the refractive index at the sensor surface, which are proportional to the mass of bound analyte.

  • Data Analysis: Analyze the sensorgrams to determine the association and dissociation rate constants and calculate the equilibrium dissociation constant (Kd).

Bioluminescence Resonance Energy Transfer (BRET)

BRET is a proximity-based assay that can be used to study ligand-receptor interactions in living cells.

• Objective: To detect the binding of 12(13)-EpOME to a receptor in real-time in a cellular context.

• Methodology:

  • Constructs: Create fusion constructs of the receptor with a bioluminescent donor (e.g., NanoLuc) and a fluorescently labeled analog of 12(13)-EpOME or a competitive ligand.

  • Transfection: Co-express the constructs in a suitable cell line.

  • BRET Measurement: Add the substrate for the bioluminescent donor and measure the light emission from both the donor and the acceptor. An increase in the BRET ratio indicates proximity between the receptor and the fluorescent ligand.

  • Competition Assay: Perform a competition experiment by adding unlabeled 12(13)-EpOME to displace the fluorescent ligand, resulting in a decrease in the BRET signal.

Calcium Mobilization Assay

This functional assay is used to determine if a ligand activates a GPCR that signals through the Gq pathway, leading to an increase in intracellular calcium.

• Objective: To assess whether 12(13)-EpOME can activate Gq-coupled receptors like GPR40.

• Methodology:

  • Cell Loading: Load cells expressing the receptor of interest with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

  • Stimulation: Add 12(13)-EpOME to the cells.

  • Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader or microscope. An increase in fluorescence indicates a rise in intracellular calcium.

  • Data Analysis: Generate dose-response curves to determine the EC50 of 12(13)-EpOME.

Figure 3: Workflow for a calcium mobilization assay.

Conclusion and Future Directions

The interaction of 12(13)-EpOME with cellular receptors is a burgeoning field of research with significant therapeutic potential. While the definitive identification of a specific, high-affinity receptor for 12(13)-EpOME remains an ongoing endeavor, the current evidence points towards a complex signaling network involving both the epoxide and its diol metabolite. The potential involvement of GPCRs like GPR40 and nuclear receptors such as PPARs, along with the independent activation of the AMPK pathway by 12(13)-EpOME, highlights the multifaceted nature of this lipid mediator's biological activity.

Future research should focus on:

• Receptor Deorphanization: Employing unbiased screening approaches to identify the specific cellular receptors for 12(13)-EpOME.

• Quantitative Binding Studies: Utilizing techniques like radioligand binding assays and SPR to determine the binding affinities of 12(13)-EpOME and 12,13-diHOME to candidate receptors.

• Functional Characterization: Elucidating the downstream signaling pathways activated by 12(13)-EpOME-receptor interactions in various cell types and tissues.

• In Vivo Validation: Using genetic and pharmacological models to validate the physiological relevance of these interactions.

A deeper understanding of the cellular gateways for 12(13)-EpOME will undoubtedly pave the way for the development of novel therapeutic strategies for a range of metabolic and inflammatory diseases.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The role of omega-3 fatty acid receptor GPR120 in insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eicosapentaenoic acid shows anti-inflammatory effect via GPR120 in 3T3-L1 adipocytes and attenuates adipose tissue inflammation in diet-induced obese mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 12(13)-EpOME (Isoleukotoxin) vs. 9(10)-EpOME (Leukotoxin)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linoleic acid, an essential omega-6 fatty acid, is metabolized in vivo by cytochrome P450 (CYP) enzymes into two main regioisomeric epoxides: 12(13)-epoxyoctadecenoic acid (12(13)-EpOME), also known as isoleukotoxin, and 9(10)-epoxyoctadecenoic acid (9(10)-EpOME), or leukotoxin. These epoxides and their corresponding diol metabolites, 12(13)-dihydroxyoctadecenoic acid (12(13)-DiHOME) and 9(10)-dihydroxyoctadecenoic acid (9(10)-DiHOME), formed by soluble epoxide hydrolase (sEH), are bioactive lipid mediators implicated in a myriad of physiological and pathological processes. This technical guide provides a comprehensive comparison of 12(13)-EpOME and 9(10)-EpOME, detailing their biosynthesis, metabolism, and distinct biological activities. It includes a compilation of quantitative data, detailed experimental protocols for their study, and visual representations of their known signaling pathways to serve as a critical resource for researchers in the fields of lipid biology, inflammation, and drug discovery.

Introduction

The epoxidation of polyunsaturated fatty acids is a critical metabolic pathway that generates a diverse array of signaling molecules. Among these, the epoxides of linoleic acid, 12(13)-EpOME and 9(10)-EpOME, have garnered significant attention due to their potent and often contrasting biological effects.[1][2] Initially identified for their cytotoxic properties, particularly 9(10)-EpOME which was termed "leukotoxin" for its effects on white blood cells, the understanding of these molecules has evolved to encompass their roles in inflammation, cell proliferation, and metabolic regulation.[3][4] This guide aims to dissect the core differences and similarities between these two regioisomers, providing a foundational resource for their further investigation and potential therapeutic targeting.

Biosynthesis and Metabolism

Both 12(13)-EpOME and 9(10)-EpOME are synthesized from linoleic acid through the action of cytochrome P450 epoxygenases.[2][3] The primary CYP isoforms responsible for this conversion include CYP2J2, CYP2C8, and CYP2C9.[3] Once formed, these epoxides are rapidly metabolized by soluble epoxide hydrolase (sEH) into their corresponding vicinal diols, 12(13)-DiHOME and 9(10)-DiHOME, respectively.[2][3] This metabolic conversion is a critical determinant of their biological activity, as the epoxides and their diol metabolites can have distinct, and sometimes opposing, effects.

Biosynthesis and metabolism of EpOMEs.

Comparative Biological Activities: Quantitative Data

While both epoxides exhibit a range of biological activities, their potencies and specific effects can differ significantly. 12(13)-EpOME has been shown to be more effective than 9(10)-EpOME in certain contexts, such as immunosuppression.[5] The following tables summarize the available quantitative data comparing the biological effects of these two regioisomers.

Table 1: Comparative Effects on Cellular Viability (Cytotoxicity)

Compound	Cell Type	Assay	Concentration	Effect	Reference
12(13)-EpOME	Renal Proximal Tubules	Not specified	500 µM	Mitochondrial dysfunction and cell death	[3]
9(10)-EpOME	Renal Proximal Tubules	Not specified	500 µM	Mitochondrial dysfunction and cell death	[3]
12(13)-EpOME	MDA-MB-231 (Breast Cancer)	Viability Assay	Time and concentration-dependent	Promoted cell viability	[5]
9(10)-EpOME	Not specified	Not specified	Not specified	Generally considered more cytotoxic than 12(13)-EpOME	[3]

Table 2: Comparative Effects on Neutrophil Respiratory Burst

Compound	Cell Type	Assay	Concentration Range	Effect	Reference
12(13)-EpOME / 9(10)-EpOME (equimolar mixture)	Granulocytic HL-60 cells	WST-1 reduction	10 nM - 200 µM	Stimulated respiratory burst (statistically significant dose-response)	[6][7]
12(13)-EpOME / 9(10)-EpOME (equimolar mixture)	Granulocytic HL-60 cells	WST-1 reduction	> 10 µM	Induced respiratory burst	[6]

Table 3: Comparative Effects on Immunosuppression

Compound	System	Effect	Potency Comparison	Reference
12(13)-EpOME	Lepidopteran species (Maruca vitrata)	Inhibition of PGE2-induced immune responses (hemocyte spreading, Ca2+ and cAMP levels, phenoloxidase activity)	More effective than 9(10)-EpOME	[5]
9(10)-EpOME	Lepidopteran species (Maruca vitrata)	Inhibition of PGE2-induced immune responses	Less effective than 12(13)-EpOME	[5]

Signaling Pathways

The signaling mechanisms of 12(13)-EpOME and 9(10)-EpOME are complex and not fully elucidated. Direct cellular receptors for these epoxides have not been definitively identified.[8] However, downstream signaling events have been characterized, revealing distinct pathways for each isomer.

12(13)-EpOME Signaling

12(13)-EpOME has been shown to activate AMP-activated protein kinase (AMPK), a key sensor of cellular energy status. This activation is rapid and sustained, leading to the phosphorylation of downstream targets such as acetyl-CoA carboxylase (ACC). The activation of the AMPK pathway by 12(13)-EpOME, but not its diol metabolite 12,13-DiHOME, suggests a role in regulating cellular metabolism.[3]

In the context of cancer, 12(13)-EpOME has been found to promote tumor growth and metastasis through a pathway involving PLEC (Plectin), NF-κB1 (Nuclear Factor Kappa B Subunit 1), and CXCL9 (C-X-C Motif Chemokine Ligand 9).[5] Molecular docking studies suggest a direct binding of 12(13)-EpOME to PLEC.[5]

Signaling pathways of 12(13)-EpOME.

9(10)-EpOME Signaling

The signaling pathways for 9(10)-EpOME are less clearly defined. While it is known to be cytotoxic, particularly through its metabolite 9,10-DiHOME, the specific molecular targets and downstream cascades are not as well-characterized as those for 12(13)-EpOME.[7] Some evidence suggests that 9(10)-EpOME can act as a ligand for peroxisome proliferator-activated receptor-gamma (PPARγ).[2] Its role in inducing mitochondrial dysfunction is a key feature of its cytotoxicity.[9]

Proposed signaling of 9(10)-EpOME.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of 12(13)-EpOME and 9(10)-EpOME.

Chemical Synthesis of EpOMEs

Note: The chemical synthesis of these compounds is complex and should be performed by trained chemists in a properly equipped laboratory. The following is a generalized overview.

A common strategy for the synthesis of epoxyoctadecenoic acids involves the epoxidation of the corresponding unsaturated fatty acid, linoleic acid.

General workflow for EpOME synthesis.

Materials:

• Linoleic acid

• m-Chloroperoxybenzoic acid (m-CPBA) or other suitable epoxidizing agent

• Dichloromethane (DCM) or other appropriate solvent

• Sodium bicarbonate solution

• Sodium sulfite (B76179) solution

• Magnesium sulfate (B86663) or sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

• High-performance liquid chromatography (HPLC) system for purification

Procedure:

• Dissolve linoleic acid in DCM in a round-bottom flask.

• Cool the solution in an ice bath.

• Add m-CPBA portion-wise to the stirred solution.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the excess peroxyacid by adding sodium sulfite solution.

• Wash the organic layer with sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude epoxide mixture.

• Purify the crude mixture by silica gel column chromatography to separate the epoxides from other byproducts.

• Further separation of the 12(13)-EpOME and 9(10)-EpOME regioisomers can be achieved by HPLC.

Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effects of the EpOMEs on cultured cells.

Materials:

• 96-well cell culture plates

• Cultured cells of interest (e.g., MDA-MB-231, HL-60)

• Complete cell culture medium

• 12(13)-EpOME and 9(10)-EpOME stock solutions (dissolved in a suitable solvent like ethanol (B145695) or DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of 12(13)-EpOME and 9(10)-EpOME in complete culture medium.

• Remove the medium from the cells and replace it with the medium containing the different concentrations of the EpOMEs. Include vehicle control wells (medium with the same concentration of solvent used for the stock solutions).

• Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Neutrophil Respiratory Burst Assay

This assay measures the production of reactive oxygen species (ROS) by neutrophils in response to stimulation by EpOMEs.

Materials:

• Isolated human neutrophils or a neutrophil-like cell line (e.g., differentiated HL-60 cells)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• 12(13)-EpOME and 9(10)-EpOME

• Phorbol 12-myristate 13-acetate (PMA) as a positive control

• WST-1 (water-soluble tetrazolium salt) or other ROS detection reagent (e.g., Dihydrorhodamine 123)

• Microplate reader

Procedure:

• Prepare a suspension of neutrophils or differentiated HL-60 cells in HBSS.

• Add the cell suspension to the wells of a 96-well plate.

• Add different concentrations of 12(13)-EpOME, 9(10)-EpOME, or a mixture of both to the wells. Include a vehicle control and a positive control (PMA).

• Add the WST-1 reagent to each well.

• Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Measure the absorbance at the appropriate wavelength for the chosen detection reagent (e.g., 450 nm for WST-1).

• The increase in absorbance corresponds to the amount of ROS produced.

Conclusion

12(13)-EpOME and 9(10)-EpOME are two closely related yet functionally distinct lipid mediators derived from linoleic acid. While both are implicated in a range of biological processes, their differential effects on cell viability, immune responses, and signaling pathways highlight the importance of understanding their specific roles. This technical guide provides a foundational overview of these two molecules, offering a comparative analysis of their properties and detailed protocols for their study. Further research is warranted to fully elucidate their mechanisms of action, identify their cellular receptors, and explore their therapeutic potential in various disease contexts. The information presented herein is intended to serve as a valuable resource to facilitate these future investigations.

References

• 1. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Neutrophil-derived epoxide, 9,10-epoxy-12-octadecenoate, induces pulmonary edema - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dihydroxyoctadecamonoenoate esters inhibit the neutrophil respiratory burst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. caymanchem.com [caymanchem.com]

The Conversion of 12(13)-EpOME to 12,13-DiHOME: A Core Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Enzymatic Hydrolysis of 12(13)-Epoxyoctadecenoic Acid.

This technical guide provides a comprehensive overview of the conversion of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME) to its corresponding diol, 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME). This conversion is a critical step in lipid metabolism, yielding a bioactive lipid mediator with significant physiological roles, particularly in energy homeostasis and cardiovascular function. This document details the enzymatic machinery responsible for this transformation, the biological significance of both the substrate and the product, quantitative data, detailed experimental protocols, and visual representations of the key pathways and workflows.

Introduction to the 12(13)-EpOME to 12,13-DiHOME Conversion

Linoleic acid, an essential omega-6 fatty acid, is metabolized by cytochrome P450 (CYP) enzymes to form epoxyoctadecenoic acids (EpOMEs), including the regioisomers 9(10)-EpOME and 12(13)-EpOME.[1] The subsequent hydrolysis of these epoxides is a crucial step in their metabolic pathway, leading to the formation of dihydroxyoctadecenoic acids (DiHOMEs). The conversion of 12(13)-EpOME to 12,13-DiHOME is primarily catalyzed by the enzyme soluble epoxide hydrolase (sEH).[1][2] This enzymatic hydration reaction is not merely a detoxification step but a critical activation process, as 12,13-DiHOME has emerged as a potent signaling molecule with diverse biological activities.[3][4]

The Enzymatic Catalyst: Soluble Epoxide Hydrolase (sEH)

Soluble epoxide hydrolase (sEH), encoded by the EPHX2 gene, is a bifunctional enzyme with an N-terminal phosphatase and a C-terminal hydrolase domain.[2] The C-terminal hydrolase domain is responsible for the conversion of epoxides, such as 12(13)-EpOME, to their corresponding vicinal diols.[2] sEH is widely expressed in various tissues, including the liver, kidney, adipose tissue, and cardiovascular system, highlighting its importance in systemic lipid metabolism.[2] The hydrolysis of 12(13)-EpOME by sEH is a highly efficient process, and this specific regioisomer is preferentially metabolized by sEH over other epoxide hydrolases.

Biological Significance of the Conversion

The conversion of 12(13)-EpOME to 12,13-DiHOME is of significant biological interest due to the distinct activities of the product, 12,13-DiHOME. While the epoxide precursor, 12(13)-EpOME, has its own biological effects, the formation of 12,13-DiHOME leads to the activation of specific signaling pathways.

One of the most well-characterized roles of 12,13-DiHOME is its function as a lipokine that stimulates brown adipose tissue (BAT) activity.[3][5] Increased levels of 12,13-DiHOME, triggered by stimuli such as cold exposure or exercise, promote the uptake of fatty acids into brown adipocytes.[3][4] This is achieved by enhancing the translocation of fatty acid transporters, such as FATP1 and CD36, to the cell membrane.[3][6] The increased fatty acid uptake provides fuel for non-shivering thermogenesis in BAT, thereby increasing energy expenditure.

Furthermore, 12,13-DiHOME has been implicated in various other physiological processes, including the regulation of hematopoietic progenitor cell function and potential roles in the inflammatory response.[7]

Quantitative Data

Precise quantification of 12(13)-EpOME and 12,13-DiHOME is crucial for understanding the dynamics of this metabolic pathway in various physiological and pathological states. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific measurement of these lipid mediators.

Analyte	Matrix	Typical Concentration Range (in vivo)	Method of Quantification	Reference
12(13)-EpOME	Human Plasma	ng/mL range	LC-MS/MS	[8]
12,13-DiHOME	Human Plasma	ng/mL range, increases with cold or exercise	LC-MS/MS	[3][4]
12(13)-EpOME / 12,13-DiHOME Ratio	Rat Plasma	Ratio changes reflect sEH activity	LC-MS/MS

Enzyme Kinetics of Soluble Epoxide Hydrolase (sEH)

Substrate	Enzyme	Km (µM)	Vmax (nmol/min/mg)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Reference
12(13)-EpOME	Recombinant human sEH	Data not available	Data not available	Data not available	Data not available

Experimental Protocols

In Vitro Assay for Soluble Epoxide Hydrolase (sEH) Activity

This protocol describes a fluorometric assay to measure the activity of sEH using a synthetic substrate. For specific measurement of 12(13)-EpOME hydrolysis, the fluorescent substrate would be replaced with 12(13)-EpOME and the product (12,13-DiHOME) would be quantified by LC-MS/MS.

Materials:

• Recombinant sEH

• Assay Buffer (e.g., Tris-HCl, pH 7.4)

• sEH fluorescent substrate (e.g., (3-Phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester - PHOME)

• sEH inhibitor (for control)

• 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of the fluorescent substrate in a suitable organic solvent (e.g., DMSO).

• Prepare serial dilutions of the recombinant sEH in assay buffer.

• In a 96-well plate, add the sEH dilutions. Include a no-enzyme control.

• To control wells, add the sEH inhibitor.

• Initiate the reaction by adding the fluorescent substrate to all wells.

• Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Measure the fluorescence at the appropriate excitation and emission wavelengths for the chosen substrate.

• Calculate sEH activity based on the increase in fluorescence over time, corrected for the no-enzyme control.

Quantification of 12(13)-EpOME and 12,13-DiHOME by LC-MS/MS

This protocol outlines the extraction and analysis of 12(13)-EpOME and 12,13-DiHOME from plasma samples.

Materials:

• Plasma sample

• Internal standards (e.g., d4-12,13-DiHOME)

• Methanol (B129727) (ice-cold)

• Solid-phase extraction (SPE) cartridges (C18)

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation and Extraction:

  • To 100 µL of plasma, add 300 µL of ice-cold methanol containing the internal standard.

  • Vortex briefly and incubate at -20°C for at least 2 hours to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant.

  • Perform solid-phase extraction (SPE) on the supernatant using a C18 cartridge to enrich for the lipid fraction. Elute the analytes with an appropriate organic solvent (e.g., ethyl acetate).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/water).

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient from high aqueous to high organic mobile phase to separate 12(13)-EpOME and 12,13-DiHOME.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization: Electrospray ionization (ESI) in negative ion mode.

    • Detection: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for 12(13)-EpOME, 12,13-DiHOME, and their respective internal standards.

  • Quantification:

    • Generate a standard curve using synthetic standards of 12(13)-EpOME and 12,13-DiHOME.

    • Calculate the concentration of the analytes in the samples by comparing their peak area ratios to the internal standard against the standard curve.

Cell-Based Assay for 12,13-DiHOME-Induced Fatty Acid Transporter Translocation

This protocol describes a method to assess the effect of 12,13-DiHOME on the translocation of fatty acid transporters (FATP1 and CD36) to the plasma membrane in brown adipocytes.

Materials:

• Differentiated brown adipocytes

• 12,13-DiHOME

• Vehicle control (e.g., BSA in PBS)

• Membrane protein extraction kit

• Antibodies against FATP1 and CD36

• Western blotting reagents and equipment

Procedure:

• Culture and differentiate brown preadipocytes into mature adipocytes.

• Treat the differentiated adipocytes with 12,13-DiHOME at the desired concentration and for a specified time. Include a vehicle-treated control group.

• After treatment, wash the cells with ice-cold PBS.

• Perform subcellular fractionation to isolate the plasma membrane fraction using a commercial kit or a standard protocol.

• Determine the protein concentration of the membrane fractions.

• Perform Western blotting on the membrane fractions using primary antibodies against FATP1 and CD36.

• Use an appropriate secondary antibody and chemiluminescent substrate for detection.

• Quantify the band intensities to determine the relative amount of FATP1 and CD36 in the plasma membrane fraction of treated versus control cells.

Visualizations

The following diagrams illustrate the key pathways and workflows described in this guide.

Caption: Biosynthesis pathway of 12,13-DiHOME from linoleic acid.

Caption: Signaling pathway of 12,13-DiHOME in brown adipocytes.

Caption: Experimental workflow for LC-MS/MS quantification.

References

• 1. caymanchem.com [caymanchem.com]
• 2. metabolomics.se [metabolomics.se]
• 3. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. labordoc.ilo.org [labordoc.ilo.org]
• 5. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Soluble epoxide hydrolase regulates hematopoietic progenitor cell function via generation of fatty acid diols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Soluble Epoxide Hydrolase Activity Determines the Severity of Ischemia-Reperfusion Injury in Kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessment of Soluble Epoxide Hydrolase Activity In Vivo: A Metabolomic Approach - PMC [pmc.ncbi.nlm.nih.gov]

The Double-Edged Sword: A Technical Guide to the Health Implications of Elevated EpOME Levels

For Immediate Release

A deep dive into the complex and often contradictory roles of epoxyoctadecenoic acids (EpOMEs) in human health reveals a critical balance between pro-inflammatory and anti-inflammatory effects, with significant implications for cardiovascular disease, cancer, and neurological disorders. This technical guide synthesizes current research for scientists and drug development professionals, offering a comprehensive overview of EpOME metabolism, signaling, and measurement, complete with detailed experimental protocols and pathway visualizations.

Epoxyoctadecenoic acids (EpOMEs) are lipid signaling molecules derived from the metabolism of linoleic acid by cytochrome P450 (CYP) epoxygenases.[1][2][3][4][5] These reactive epoxides, primarily 9,10-EpOME and 12,13-EpOME, are further metabolized by soluble epoxide hydrolase (sEH) into their corresponding diols, dihydroxyoctadecenoic acids (DiHOMEs).[1][4][5][6] The balance between the production of EpOMEs and their conversion to DiHOMEs is emerging as a critical determinant of cellular and physiological outcomes, presenting both therapeutic opportunities and potential risks.

Core Signaling Pathways and Metabolic Fate

The biological activity of EpOMEs is intricately linked to their metabolic pathway. Linoleic acid, an abundant polyunsaturated fatty acid in the Western diet, is converted to EpOMEs by CYP enzymes, notably from the CYP2C and CYP2J subfamilies.[1][5] These EpOMEs can then exert various biological effects before being rapidly hydrolyzed by sEH to the generally more stable, and often more cytotoxic, DiHOMEs.[7][8][9] Inhibition of sEH has been a key experimental and therapeutic strategy to increase the levels of EpOMEs and other epoxy fatty acids, thereby augmenting their potentially beneficial effects.[6][10][11]

Fig. 1: Metabolic pathway of EpOME synthesis and degradation.

Health Implications: A Dichotomous Role

The physiological and pathological roles of elevated EpOME levels are highly context-dependent, varying with the specific tissue, the underlying physiological state, and the balance with their DiHOME metabolites.

Cardiovascular System

In the cardiovascular system, a higher ratio of EpOMEs to DiHOMEs is generally considered protective.[12] EpOMEs can contribute to vasodilation and have been implicated in cardioprotective signaling.[12][13][14] Conversely, increased levels of DiHOMEs have been associated with adverse cardiovascular events and markers of small vessel disease in stroke.[1][15] Studies in mice have shown that increased cardiac concentrations of DiHOMEs are associated with reduced recovery from ischemia-reperfusion injury.[1]

Parameter	Association with Elevated EpOME/DiHOME Ratio	Key Findings	Citations
Vascular Tone	Vasodilation	Increased EpOME/DiHOME ratio may contribute to enhanced coronary reactive hyperemic response.	[12]
Ischemia-Reperfusion Injury	Cardioprotective	Increased DiHOMEs in heart perfusates were associated with reduced recovery of left ventricular developed pressure and increased infarct size in mice.	[1]
Atherosclerosis	Potentially Protective	Genetic polymorphisms in the sEH gene that alter the EpOME:DiHOME ratio have been associated with atherosclerosis risk.	[12]
Stroke	Detrimental (for DiHOMEs)	Higher DiHOME/EpOME ratios are associated with small vessel stroke and markers of cerebral small vessel disease.	[15]

Cancer

Recent evidence points towards a pro-tumorigenic role for elevated EpOMEs in certain cancers. In breast cancer, particularly triple-negative breast cancer (TNBC), increased plasma levels of EpOMEs have been observed in patients.[2][16] Experimental studies have shown that EpOMEs can promote the proliferation, migration, and invasion of TNBC cells.[2][16][17] A proposed signaling pathway involves the upregulation of PLEC, which in turn activates NF-κB1 to drive the expression of the chemokine CXCL9, promoting tumor growth and metastasis.[2][16][17] Similarly, in colon cancer, dietary linoleic acid has been shown to promote tumorigenesis through its conversion to EpOMEs.[3]

Fig. 2: Proposed EpOME signaling pathway in TNBC.

Inflammation and Immune Response

The role of EpOMEs in inflammation is complex, with reports of both pro- and anti-inflammatory activities. At high concentrations, EpOMEs can induce oxidative stress and activate pro-inflammatory transcription factors like NF-κB and AP-1.[1] However, some studies suggest that EpOMEs are involved in the resolution of inflammation.[18] The conversion of EpOMEs to DiHOMEs by sEH is a critical step, as DiHOMEs are often more potent inducers of inflammation and cytotoxicity.[7][8][9] For instance, DiHOMEs have been shown to be cytotoxic to leukocytes and are implicated in the pathologic inflammation seen in burn injuries.[7][9]

Condition	Role of EpOMEs/DiHOMEs	Key Findings	Citations
General Inflammation	Dual role	High concentrations of EpOMEs can be pro-inflammatory; some evidence suggests a role in inflammatory resolution. DiHOMEs are generally pro-inflammatory and cytotoxic.	[1][7][8][9][18][19]
Burn Injury	Detrimental (DiHOMEs)	sEH-derived DiHOMEs are implicated in driving pathologic inflammation and impairing innate immune cell function.	[7][9]
COPD	Associated with Pathology	EpOMEs and DiHOMEs were increased in the bronchoalveolar lavage fluid of female smokers with COPD.	[1]
Asthma	Associated with Risk	12,13-DiHOME in the gut microbiome of young children is associated with an increased risk of developing asthma.	[1]

Neurological and Other Disorders

The involvement of EpOMEs and their metabolites in neurological disorders is an active area of research.[20][21][22][23] Alterations in the sEH pathway have been linked to various neuropsychiatric and neurological conditions.[21][22][23] Additionally, EpOMEs and DiHOMEs have been implicated in pain perception and the activation of brown adipose tissue.[1]

Experimental Methodologies

The accurate quantification of EpOMEs and DiHOMEs is crucial for understanding their biological roles. The primary analytical technique employed is liquid chromatography-tandem mass spectrometry (LC-MS/MS).[10]

Key Experimental Protocol: LC-MS/MS for EpOME and DiHOME Quantification

This protocol provides a generalized workflow for the analysis of EpOMEs and DiHOMEs in biological matrices such as plasma or tissue homogenates.

1. Sample Preparation:

• Internal Standard Spiking: To correct for extraction losses and matrix effects, samples are spiked with a mixture of deuterated internal standards for each analyte of interest.
• Lipid Extraction: Lipids are typically extracted using a liquid-liquid extraction method (e.g., with ethyl acetate (B1210297) or a mixture of hexane (B92381) and isopropanol) or solid-phase extraction (SPE). The organic phase containing the lipids is collected.
• Saponification (Optional): To release esterified EpOMEs from complex lipids, samples can be subjected to saponification (hydrolysis with a base like KOH) prior to extraction.
• Solvent Evaporation and Reconstitution: The organic solvent is evaporated under a stream of nitrogen, and the dried lipid extract is reconstituted in a solvent compatible with the LC mobile phase (e.g., methanol (B129727)/water).

2. LC-MS/MS Analysis:

• Chromatographic Separation: The reconstituted sample is injected onto a reverse-phase C18 column. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile (B52724) or methanol with 0.1% formic acid) is used to separate the different EpOME and DiHOME isomers.
• Mass Spectrometric Detection: The eluent from the LC is directed to a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, typically operated in negative ion mode.
• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for each analyte and internal standard are monitored to ensure high selectivity and sensitivity.

3. Data Analysis:

• Quantification: The concentration of each analyte is determined by calculating the peak area ratio of the analyte to its corresponding internal standard and comparing this to a standard curve generated with known concentrations of analytical standards.

Start [label="Biological Sample\n(Plasma, Tissue)", shape=ellipse, fillcolor="#F1F3F4"]; Spike [label="Spike with\nInternal Standards", fillcolor="#FBBC05"]; Extract [label="Lipid Extraction\n(LLE or SPE)", fillcolor="#FBBC05"]; Dry_Reconstitute [label="Evaporate & Reconstitute", fillcolor="#FBBC05"]; LC_MS [label="LC-MS/MS Analysis\n(C18 column, ESI-, MRM)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quantify [label="Data Analysis &\nQuantification", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="Analyte Concentrations", shape=ellipse, fillcolor="#F1F3F4"];

Start -> Spike -> Extract -> Dry_Reconstitute -> LC_MS -> Quantify -> End; }

Fig. 3: General workflow for EpOME/DiHOME analysis.

Conclusion and Future Directions

Elevated levels of EpOMEs present a complex biological picture, with their health implications being highly dependent on the specific isomer, concentration, tissue context, and, crucially, their metabolic conversion to DiHOMEs by sEH. While promoting tumorigenesis in some cancers, a higher EpOME/DiHOME ratio appears beneficial in the cardiovascular system. This dichotomy underscores the need for a nuanced understanding of the CYP-eicosanoid pathway. Future research should focus on elucidating the specific receptors and downstream signaling pathways for EpOMEs and DiHOMEs in different cell types and disease states. For drug development professionals, targeting sEH to modulate the EpOME/DiHOME ratio remains a promising therapeutic strategy, but careful consideration of the potential for adverse effects in different pathological contexts is paramount. A deeper understanding of the factors that govern the balance between the beneficial and detrimental effects of these lipid mediators will be essential for harnessing their full therapeutic potential.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. escholarship.org [escholarship.org]
• 6. Impact of Soluble Epoxide Hydrolase and Epoxyeicosanoids on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. mdpi.com [mdpi.com]
• 9. sEH-derived metabolites of linoleic acid drive pathologic inflammation while impairing key innate immune cell function in burn injury - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessment of Soluble Epoxide Hydrolase Activity In Vivo: A Metabolomic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Soluble epoxide hydrolase is a therapeutic target for acute inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Role of oxylipins in cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Role of cytochrome P450-epoxygenase and soluble epoxide hydrolase in the regulation of vascular response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | The Role of Epoxyeicosatrienoic Acids in Cardiac Remodeling [frontiersin.org]
• 15. Soluble Epoxide Hydrolase Derived Linoleic Acid Oxylipins, Small Vessel Disease Markers, and Neurodegeneration in Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. CYP450-derived oxylipins mediate inflammatory resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Role of epoxy-fatty acids and epoxide hydrolases in the pathology of neuro-inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. mdpi.com [mdpi.com]
• 23. Soluble epoxide hydrolase: Mechanisms and therapeutic potential in psychiatric and neurological disorders - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocol: Quantification of 12(13)-EpOME in Human Plasma using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the sensitive and specific quantification of 12(13)-epoxy-octadecenoic acid (12(13)-EpOME) in human plasma samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Introduction

12(13)-EpOME is a lipid mediator derived from the cytochrome P450 (CYP) epoxygenase pathway metabolism of linoleic acid. It plays a significant role in various physiological and pathological processes, including inflammation and cardiovascular function.[1][2] Accurate quantification of 12(13)-EpOME in biological matrices like plasma is crucial for understanding its role in disease and for the development of novel therapeutics. This LC-MS/MS method offers high selectivity and sensitivity for reliable quantification.

Signaling Pathway of 12(13)-EpOME

The following diagram illustrates the metabolic pathway of 12(13)-EpOME and its interaction with downstream signaling components.

Figure 1: Simplified signaling pathway of 12(13)-EpOME.

Experimental Protocol

This protocol outlines the procedure for the extraction and quantification of 12(13)-EpOME from human plasma.

Materials and Reagents

• 12(13)-EpOME standard (Cayman Chemical or equivalent)[3]

• 12(13)-EpOME-d4 internal standard (IS)

• HPLC-grade methanol (B129727), acetonitrile, water, and isopropanol[4]

• Formic acid and acetic acid[4][5]

• Human plasma (collected in EDTA tubes)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)[6]

Experimental Workflow

The overall workflow for the quantification of 12(13)-EpOME is depicted below.

Figure 2: Experimental workflow for 12(13)-EpOME quantification.

Sample Preparation

• Thawing: Thaw plasma samples on ice.

• Aliquoting: Aliquot 100 µL of plasma into a clean microcentrifuge tube.[6]

• Internal Standard Spiking: Add 5 µL of the internal standard solution (12(13)-EpOME-d4) to each plasma sample.[6]

• Protein Precipitation: Add 300 µL of cold isopropanol (B130326) containing 0.1% acetic acid. Vortex for 30 seconds and incubate at -20°C for 15 minutes to precipitate proteins.[7]

• Centrifugation: Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.[6]

  • Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.[6]

  • Wash the cartridge with 1 mL of 5% methanol in water.[6]

  • Elute the analytes with 1 mL of methanol.[6]

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 50 µL of the initial mobile phase (e.g., 50% methanol in water with 0.1% formic acid).[6]

LC-MS/MS Conditions

Liquid Chromatography (LC)

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm)[5][8]
Mobile Phase A	Water with 0.1% formic acid[4]
Mobile Phase B	Acetonitrile/Methanol (86:14, v/v) with 0.1% acetic acid[9]
Flow Rate	0.3 - 0.5 mL/min[8][10]
Column Temperature	40°C[5][8]
Injection Volume	10 µL[4][8]
Gradient	Optimized for separation of 12(13)-EpOME from its isomers (e.g., 9(10)-EpOME). A typical gradient starts at 30-50% B, increases to 95-100% B, holds, and then re-equilibrates.[4][8][10]

Mass Spectrometry (MS)

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)[11]
Scan Type	Multiple Reaction Monitoring (MRM)[5]
MRM Transitions	12(13)-EpOME: m/z 295.2 -> [Specific product ions, e.g., 171.1] 12(13)-EpOME-d4 (IS): m/z 299.2 -> [Specific product ions]
Collision Energy	Optimized for each transition
Capillary Voltage	3-4 kV
Source Temperature	350°C[10]

Quantitative Data Summary

The following table summarizes typical performance characteristics of an LC-MS/MS method for 12(13)-EpOME quantification in plasma.

Parameter	Typical Value	Reference
Limit of Quantification (LOQ)	0.20 nM	[12]
Linear Range	0.2 - 100 nM	[12]
Precision (%RSD)	< 15-20%	[7][13]
Accuracy (%Bias)	80 - 120%	[13]
Recovery	66.8 - 121.2%	[13]

Conclusion

The described LC-MS/MS method provides a robust and reliable approach for the quantification of 12(13)-EpOME in human plasma. This method is suitable for use in clinical research and drug development settings where accurate measurement of this lipid mediator is required. Adherence to the detailed protocol will ensure high-quality data for a better understanding of the role of 12(13)-EpOME in health and disease.

References

• 1. Dihydroxyoctadecamonoenoate esters inhibit the neutrophil respiratory burst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Soluble epoxide hydrolase regulates hematopoietic progenitor cell function via generation of fatty acid diols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a Liquid Chromatography–Tandem Mass Spectrometry Method for Oxylipin Analysis and Its Application to Children’s Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolomics reveals increased isoleukotoxin diol (12,13-DHOME) in human plasma after acute Intralipid infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improved ELISA for linoleate-derived diols in human plasma utilizing a polyHRP-based secondary tracer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Harmonized procedures lead to comparable quantification of total oxylipins across laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative determination of esterified eicosanoids and related oxygenated metabolites after base hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comprehensive analysis of oxylipins in human plasma using reversed-phase liquid chromatography-triple quadrupole mass spectrometry with heatmap-assisted selection of transitions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantitative Profiling Method for Oxylipin Metabolome by Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipidomic profiling of targeted oxylipins with ultra-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis and In vitro Study of 12(13)-EpOME

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME) for use in in vitro research. Detailed protocols for its application in cell-based assays are also included, along with a summary of its known biological activities and effects on key signaling pathways.

Introduction

12(13)-EpOME, also known as isoleukotoxin or vernolic acid, is a bioactive lipid metabolite derived from the cytochrome P450 (CYP)-mediated epoxidation of linoleic acid.[1][2][3] It is a crucial signaling molecule involved in a variety of physiological and pathological processes, including inflammation, cell proliferation, and mitochondrial function.[2][4] In vitro studies are essential to delineate its mechanisms of action and to explore its therapeutic potential. 12(13)-EpOME is endogenously metabolized to its corresponding diol, 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME), by soluble epoxide hydrolase (sEH).[3][5] This conversion is a critical step in regulating its biological activity, as 12,13-DiHOME often exhibits distinct biological effects.[5]

Synthesis of 12(13)-EpOME

While 12(13)-EpOME is commercially available from suppliers such as Cayman Chemical and Santa Cruz Biotechnology, in-house synthesis may be required for specific research needs, such as isotopic labeling or large-scale production. The following protocol is a general guideline for the chemical synthesis of 12(13)-EpOME, based on established chemical reactions for the epoxidation of unsaturated fatty acids.

Protocol: Chemical Synthesis of (±)-12(13)-EpOME

This protocol describes the epoxidation of linoleic acid methyl ester followed by hydrolysis to yield 12(13)-EpOME.

Materials:

• Linoleic acid

• Methanol (B129727)

• Acetyl chloride

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for flash chromatography

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Potassium hydroxide (B78521) (KOH) or Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Diethyl ether

• Rotary evaporator

• Glassware for organic synthesis

• Thin-layer chromatography (TLC) plates and chamber

Procedure:

Step 1: Methyl Esterification of Linoleic Acid

• In a round-bottom flask, dissolve linoleic acid in methanol.

• Cool the solution in an ice bath.

• Slowly add acetyl chloride dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates completion of the reaction.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain linoleic acid methyl ester.

Step 2: Epoxidation of Linoleic Acid Methyl Ester

• Dissolve the linoleic acid methyl ester in dichloromethane (DCM) in a round-bottom flask and cool in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA) portion-wise with stirring. The amount of m-CPBA should be slightly in molar excess to the number of double bonds to be epoxidized. For selective epoxidation, careful control of stoichiometry is required.

• Monitor the reaction progress by TLC. The reaction is typically complete within a few hours.

• Once the reaction is complete, quench the excess m-CPBA by washing the reaction mixture with a saturated sodium bicarbonate solution.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

Step 3: Purification of 12(13)-EpOME Methyl Ester

• Purify the crude product by flash column chromatography on silica gel.

• Use a gradient of ethyl acetate in hexane as the eluent to separate the regioisomers of the epoxidized methyl esters.

• Collect the fractions containing the desired 12(13)-EpOME methyl ester, as identified by TLC analysis.

• Combine the pure fractions and remove the solvent under reduced pressure.

Step 4: Hydrolysis to 12(13)-EpOME

• Dissolve the purified 12(13)-EpOME methyl ester in a mixture of methanol and water.

• Add potassium hydroxide or sodium hydroxide and stir the mixture at room temperature. Monitor the reaction by TLC until the starting material is consumed.

• Acidify the reaction mixture to a pH of approximately 4-5 with dilute hydrochloric acid.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield (±)-12(13)-EpOME.

Characterization:

The final product should be characterized by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its structure and purity.

In vitro Applications of 12(13)-EpOME

12(13)-EpOME has been shown to exert a range of biological effects in various cell types. Below are protocols for common in vitro assays to study its activity.

Protocol: Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cells of interest (e.g., cancer cell lines, endothelial cells)

• Complete cell culture medium

• 96-well plates

• 12(13)-EpOME stock solution (dissolved in a suitable solvent like ethanol (B145695) or DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of 12(13)-EpOME in complete cell culture medium from the stock solution. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

• Remove the old medium from the cells and add the medium containing different concentrations of 12(13)-EpOME or the vehicle control.

• Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the MTT solution and add the solubilization buffer to dissolve the formazan (B1609692) crystals.

• Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Protocol: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay detects early and late apoptotic cells.

Materials:

• Cells of interest

• 6-well plates

• 12(13)-EpOME stock solution

• Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit

• Binding buffer

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere.

• Treat the cells with the desired concentrations of 12(13)-EpOME or vehicle control for the specified time.

• Harvest the cells (including any floating cells in the medium) and wash them with cold PBS.

• Resuspend the cells in the binding buffer provided in the kit.

• Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry within one hour.

• Quantify the percentage of live, early apoptotic, late apoptotic, and necrotic cells.

Quantitative Data from In vitro Studies

The following table summarizes some of the reported in vitro effects of 12(13)-EpOME.

Cell Type	Assay	Concentration	Observed Effect	Reference
Renal proximal tubule epithelial cells	Mitochondrial dysfunction, Cell death	500 µM	Induction of mitochondrial dysfunction and cell death.	--INVALID-LINK--
MCF-7 (breast cancer cells)	Cell proliferation	Not specified	Stimulated proliferation.	--INVALID-LINK--

Signaling Pathways Modulated by 12(13)-EpOME

12(13)-EpOME is known to modulate several key signaling pathways, influencing cellular function.

AMPK Signaling Pathway

In hepatocytes, 12(13)-EpOME has been shown to activate AMP-activated protein kinase (AMPK). This activation leads to the phosphorylation of downstream targets like acetyl-CoA carboxylase (ACC), which in turn can regulate lipid metabolism.

Caption: 12(13)-EpOME activates the AMPK signaling pathway.

Experimental and logical Workflows

Synthesis and Application Workflow

The overall process from synthesis to in vitro testing of 12(13)-EpOME can be visualized as a sequential workflow.

Caption: Workflow for 12(13)-EpOME synthesis and in vitro use.

Biological Synthesis and Metabolism

The endogenous production and metabolism of 12(13)-EpOME is a key biological pathway.

Caption: Biosynthesis and metabolism of 12(13)-EpOME.

References

• 1. Stereoselective synthesis of 17,18-epoxy derivative of EPA and stereoisomers of isoleukotoxin diol by ring opening of TMS-substituted epoxide with dimsyl sodium - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. caymanchem.com [caymanchem.com]
• 3. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing 12(13)-EpOME in a Mouse Model of Colon Tumorigenesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview and detailed protocols for studying the effects of 12,13-epoxyoctadecenoic acid (12(13)-EpOME), a cytochrome P450-derived metabolite of linoleic acid, in a mouse model of colon tumorigenesis. The azoxymethane (B1215336) (AOM) and dextran (B179266) sodium sulfate (B86663) (DSS) induced colitis-associated cancer model is a well-established and clinically relevant model for investigating the mechanisms of inflammatory carcinogenesis. Emerging evidence suggests that 12(13)-EpOME plays a pro-tumorigenic role in this context, making it a molecule of interest for understanding colon cancer pathogenesis and for the preclinical evaluation of novel therapeutic strategies.[1]

This document outlines the in vivo effects of 12(13)-EpOME, details the experimental protocols required to replicate and build upon these findings, and provides visual representations of the key experimental workflows and implicated signaling pathways.

Data Presentation: In Vivo Efficacy of 12(13)-EpOME

The administration of 12(13)-EpOME in the AOM/DSS mouse model has been shown to exacerbate colon tumorigenesis. The following tables summarize the quantitative data from studies investigating the impact of 12(13)-EpOME on tumor development.

Table 1: Effect of 12(13)-EpOME on Colon Tumorigenesis in AOM/DSS-Treated Mice

Treatment Group	Tumor Number (per mouse)	Tumor Size (mm)	Total Tumor Burden (mm²/mouse)
Vehicle Control	Data not available	Data not available	Data not available
12(13)-EpOME (1.2 mg/kg/day)	Increased	Increased	Increased
12,13-DiHOME (1.2 mg/kg/day)	No significant effect	No significant effect	No significant effect

Data is a qualitative summary based on findings indicating a significant increase in these parameters with 12(13)-EpOME treatment compared to vehicle control.[1] 12,13-DiHOME, the downstream metabolite of 12(13)-EpOME, did not show a similar pro-tumorigenic effect.[1]

Table 2: Effect of 12(13)-EpOME on Colonic Proliferation and Inflammatory Markers

Treatment Group	PCNA Expression	β-catenin Expression	Pcna Gene Expression	Il-1β Gene Expression
Vehicle Control	Baseline	Baseline	Baseline	Baseline
12(13)-EpOME	Increased	Increased	Increased	Increased
12,13-DiHOME	No significant effect	No significant effect	No significant effect	No significant effect

This table summarizes the observed changes in key cellular and molecular markers following treatment.[1]

Experimental Protocols

Protocol 1: AOM/DSS-Induced Colon Tumorigenesis in Mice

This protocol describes the induction of colitis-associated colon cancer in C57BL/6 mice.

Materials:

• Azoxymethane (AOM) (Caution: Potent carcinogen)

• Dextran sodium sulfate (DSS) (MW: 36,000-50,000)

• Sterile Phosphate-Buffered Saline (PBS)

• C57BL/6 mice (7-8 weeks old)

• Standard mouse chow and drinking water

Procedure:

• Acclimatization: Acclimatize mice for at least one week before the experiment.

• AOM Injection (Day 0):

  • Prepare a 1 mg/mL solution of AOM in sterile PBS.

  • Inject each mouse intraperitoneally (i.p.) with a single dose of AOM at 10 mg/kg body weight.[1]

• DSS Administration (Starting Week 1):

  • One week after the AOM injection, replace the regular drinking water with a 2% (w/v) DSS solution.[1]

  • Provide the DSS water for 7 consecutive days.

• Recovery Period: After 7 days of DSS, switch back to regular drinking water for 14 days.

• Endpoint: The typical experimental endpoint is around week 9-12 post-AOM injection, at which point the colon is harvested for tumor analysis.

Protocol 2: Administration of 12(13)-EpOME via Osmotic Mini-Pumps

This protocol details the subcutaneous implantation of osmotic mini-pumps for the continuous delivery of 12(13)-EpOME.

Materials:

• 12(13)-EpOME

• Vehicle solution (e.g., a 1:1 vol/vol mixture of DMSO and PEG 400)[1]

• Osmotic mini-pumps (e.g., Durect, pump model 1004)[1]

• Anesthetic (e.g., isoflurane)

• Surgical tools (scalpel, forceps, wound clips or sutures)

• Analgesics

Procedure:

• Pump Preparation:

  • Prepare the 12(13)-EpOME solution in the vehicle at a concentration calculated to deliver the desired dose (e.g., 1.2 mg/kg/day).[1]

  • Fill the osmotic mini-pumps with the 12(13)-EpOME solution or vehicle control according to the manufacturer's instructions.

  • Prime the pumps in sterile saline at 37°C for the recommended duration.

• Surgical Implantation (e.g., at Week 5 post-AOM):

  • Anesthetize the mouse.

  • Shave and disinfect the skin on the dorsum, slightly caudal to the scapulae.

  • Make a small incision and create a subcutaneous pocket using blunt dissection.

  • Insert the primed osmotic mini-pump into the pocket, delivery portal first.

  • Close the incision with wound clips or sutures.

  • Administer post-operative analgesia as per approved institutional protocols.

• Monitoring: Monitor the mice for recovery and any signs of distress. The pumps will deliver the agent at a constant rate for their specified duration.

Protocol 3: Immunohistochemistry for PCNA and β-catenin

This protocol outlines the staining of colonic tissue sections to detect protein expression of Proliferating Cell Nuclear Antigen (PCNA) and β-catenin.

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) colon tissue sections (5 µm)

• Xylene and graded ethanol (B145695) series

• Antigen retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0)

• Hydrogen peroxide solution (e.g., 3%)

• Blocking solution (e.g., normal goat serum)

• Primary antibodies: anti-PCNA and anti-β-catenin

• Biotinylated secondary antibody

• Avidin-biotin-peroxidase complex (ABC) reagent

• DAB substrate kit

• Hematoxylin counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Deparaffinize the slides in xylene.

  • Rehydrate through a graded series of ethanol to water.

• Antigen Retrieval:

  • Immerse slides in antigen retrieval buffer and heat (e.g., in a microwave or water bath) as per antibody datasheet recommendations.

  • Allow slides to cool to room temperature.

• Peroxidase Blocking:

  • Incubate sections with hydrogen peroxide solution to block endogenous peroxidase activity.

  • Rinse with PBS.

• Blocking:

  • Incubate with blocking solution to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate sections with the primary antibody (anti-PCNA or anti-β-catenin) at the appropriate dilution overnight at 4°C.

• Secondary Antibody and Detection:

  • Wash slides and incubate with the biotinylated secondary antibody.

  • Wash and incubate with ABC reagent.

  • Develop the signal with DAB substrate.

• Counterstaining and Mounting:

  • Counterstain with hematoxylin.

  • Dehydrate slides and mount with a coverslip.

• Analysis:

  • Examine slides under a microscope and quantify the staining intensity and distribution.

Protocol 4: Gut Microbiota Analysis via 16S rRNA Sequencing

This protocol provides a general workflow for analyzing changes in the gut microbiota composition from fecal samples.

Materials:

• Fecal sample collection tubes

• DNA extraction kit (e.g., QIAamp PowerFecal Pro DNA Kit)

• Primers for 16S rRNA gene amplification (e.g., targeting V3-V4 regions)

• PCR reagents

• DNA quantification kit (e.g., Qubit)

• Next-generation sequencing platform (e.g., Illumina MiSeq)

Procedure:

• Fecal Sample Collection:

  • Collect fresh fecal samples from mice at specified time points (e.g., before and after 12(13)-EpOME treatment) and store immediately at -80°C.

• DNA Extraction:

  • Extract microbial DNA from fecal samples using a commercial kit following the manufacturer's instructions.[2]

• 16S rRNA Gene Amplification:

  • Amplify the desired variable region of the 16S rRNA gene using PCR with barcoded primers.

• Library Preparation and Sequencing:

  • Purify the PCR products.

  • Quantify and pool the amplicons.

  • Perform sequencing on a next-generation sequencing platform.

• Bioinformatic Analysis:

  • Process the raw sequencing reads (quality filtering, demultiplexing).

  • Cluster sequences into Operational Taxonomic Units (OTUs) or Amplicon Sequence Variants (ASVs).

  • Perform taxonomic classification.

  • Analyze alpha diversity (within-sample diversity) and beta diversity (between-sample diversity) to identify changes in the microbiota composition associated with 12(13)-EpOME treatment.

Visualization of Workflows and Signaling Pathways

Caption: Experimental workflow for studying 12(13)-EpOME in the AOM/DSS mouse model.

References

• 1. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 2. Microbiota DNA isolation, 16S rRNA amplicon sequencing, and bioinformatic analysis for bacterial microbiome profiling of rodent fecal samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Quantification of 12(13)-EpOME in Adipose Tissue using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the extraction, purification, and quantification of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME) from adipose tissue samples. 12(13)-EpOME is a cytochrome P450 (CYP)-derived epoxide metabolite of linoleic acid.[1][2] It is a bioactive lipid mediator involved in various physiological and pathological processes. Its subsequent hydrolysis by soluble epoxide hydrolase (sEH) to 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME) is a key metabolic step.[2] Accurate quantification of 12(13)-EpOME in adipose tissue, a critical site for lipid metabolism, is essential for understanding its role in metabolic health and disease.[3][4] The method described herein utilizes a liquid-liquid extraction followed by solid-phase extraction (SPE) for sample cleanup and subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) with isotope dilution for precise quantification.

Signaling Pathway and Experimental Workflow

The metabolic pathway of 12(13)-EpOME originates from linoleic acid, a common polyunsaturated fatty acid.

Caption: Biosynthesis of 12(13)-EpOME from linoleic acid and its metabolism.

The overall experimental procedure involves sample preparation, extraction, purification, and analysis.

Caption: Workflow for the quantification of 12(13)-EpOME in adipose tissue.

Materials and Reagents

Equipment:

• Homogenizer (e.g., bead beater or probe sonicator)

• Centrifuge (capable of 2000 x g and 4°C)

• Solid-Phase Extraction (SPE) manifold

• Nitrogen evaporator

• Vortex mixer

• Analytical balance

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

Chemicals and Consumables:

• Methanol (B129727) (LC-MS grade)

• Chloroform (B151607) (HPLC grade)

• Water (LC-MS grade)

• Hexane (B92381) (HPLC grade)

• Acetic Acid or Formic Acid (LC-MS grade)

• Nitrogen gas, high purity

• (±)12(13)-EpOME analytical standard (Cayman Chemical or equivalent)

• (±)12(13)-EpOME-d4 internal standard (Cayman Chemical, Item No. 10009996 or equivalent)[1][5]

• SPE cartridges (e.g., Strata-X, Phenomenex or equivalent)[6]

• Autosampler vials with inserts

• Borosilicate glass test tubes (12 x 75mm)[7]

• Pipettes and tips

Experimental Protocol

3.1. Sample Preparation and Homogenization

• Weigh approximately 50-100 mg of frozen adipose tissue in a pre-weighed tube suitable for homogenization.

• Add a known amount of the internal standard, (±)12(13)-EpOME-d4, to each sample. A typical spiking amount is 10 µL of a 100 ng/mL solution.[8] The internal standard corrects for sample loss during extraction and for matrix effects during analysis.[9]

• Add 1 mL of ice-cold methanol containing an antioxidant like butylated hydroxytoluene (BHT) to prevent auto-oxidation.

• Homogenize the tissue thoroughly using a bead beater or probe sonicator. Keep samples on ice throughout the process to minimize degradation.

• Centrifuge the homogenate at 2000 x g for 5 minutes at 4°C to pellet tissue debris.[7]

3.2. Lipid Extraction (Folch Method)

• Transfer the supernatant from the previous step to a clean glass tube.

• Add 2 mL of chloroform to the supernatant. The solvent ratio should be approximately 2:1 chloroform:methanol.[10]

• Vortex the mixture vigorously for 2-3 minutes.

• Add 0.6 mL of water (or 0.9% NaCl solution) to induce phase separation.[10]

• Vortex again for 1 minute and then centrifuge at 2000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully collect the lower organic (chloroform) layer, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.[7][10]

3.3. Solid-Phase Extraction (SPE) Purification SPE is used to remove neutral lipids (like triglycerides), which are abundant in adipose tissue, and to enrich the sample for oxylipins.[11][12]

• Condition an SPE cartridge (e.g., Strata-X) by washing sequentially with 3 mL of methanol followed by 3 mL of water.

• Evaporate the chloroform from the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in a small volume of loading buffer (e.g., 500 µL of 80:20 water:methanol).

• Load the reconstituted sample onto the conditioned SPE cartridge.

• Wash the cartridge with a non-polar solvent like hexane to elute neutral lipids.

• Elute the desired oxylipins, including 12(13)-EpOME, using an appropriate solvent such as methanol or ethyl acetate.[13]

• Evaporate the eluate to dryness under nitrogen.

• Reconstitute the final sample in 50-100 µL of the initial mobile phase (e.g., 85% methanol) for LC-MS/MS analysis and transfer to an autosampler vial.[7]

3.4. LC-MS/MS Analysis Quantification is performed by liquid chromatography-tandem mass spectrometry using the stable isotope dilution method.[9]

• Chromatography: Use a reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) for separation.

• Mobile Phases:

  • Mobile Phase A: Water with 0.1% Acetic Acid (or Formic Acid).

  • Mobile Phase B: Methanol (or Acetonitrile) with 0.1% Acetic Acid (or Formic Acid).

• Gradient: Run a suitable gradient to resolve 12(13)-EpOME from other isomers and matrix components. For example, start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then re-equilibrate.

• Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI) mode using Multiple Reaction Monitoring (MRM).

Data Presentation and Quantification

Table 1: LC-MS/MS Parameters for 12(13)-EpOME Analysis The following table summarizes typical MRM transitions and parameters for the target analyte and its internal standard. These values should be optimized for the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
12(13)-EpOME	295.2	195.1	20-50	-20 to -25
12(13)-EpOME-d4	299.2	197.1	20-50	-20 to -25

Note: Precursor ion corresponds to [M-H]⁻. Product ions may vary based on instrument and conditions.[9]

Quantification

• Prepare a calibration curve by adding a fixed amount of the internal standard (12(13)-EpOME-d4) to a series of known concentrations of the 12(13)-EpOME standard (e.g., 0.05 to 50 ng/mL).

• Process the standards in the same manner as the samples.

• Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte standard.

• Perform a linear regression on the calibration curve.[9]

• Calculate the concentration of 12(13)-EpOME in the adipose tissue samples by interpolating their peak area ratios from the standard curve and accounting for the initial tissue weight.

Table 2: Example Calibration Curve Data

Standard Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	1,520	148,500	0.0102
0.5	7,850	151,200	0.0519
1.0	16,100	155,800	0.1033
5.0	82,300	153,100	0.5375
10.0	165,000	154,500	1.0679
25.0	421,000	156,000	2.7000
Sample 1	25,400	152,300	0.1668

Using the linear regression from this data, the concentration of 12(13)-EpOME in Sample 1 can be accurately determined. The final concentration is typically reported as ng/g of tissue.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (±)12(13)-EpOME-d4 | Benchchem [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. lipidmaps.org [lipidmaps.org]
• 8. Brown Fat–Activating Lipokine 12,13-diHOME in Human Milk Is Associated With Infant Adiposity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lipidmaps.org [lipidmaps.org]
• 10. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 11. researchgate.net [researchgate.net]
• 12. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: 12(13)-EpOME in Metabolic Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

12(13)-epoxyoctadecenoic acid, or 12(13)-EpOME, is a cytochrome P450 (CYP)-derived metabolite of the abundant dietary polyunsaturated fatty acid, linoleic acid.[1][2] This epoxide is further metabolized by soluble epoxide hydrolase (sEH) into its corresponding diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME).[1][3] Emerging research has identified both 12(13)-EpOME and 12,13-DiHOME as critical signaling molecules in the regulation of energy metabolism, positioning them as promising therapeutic targets for metabolic diseases such as obesity, insulin (B600854) resistance, and type 2 diabetes.

These application notes provide a comprehensive overview of the roles of 12(13)-EpOME and its downstream metabolite in metabolic health, along with detailed protocols for their investigation in both in vitro and in vivo models.

Biological Roles and Mechanisms of Action in Metabolic Regulation

12(13)-EpOME and its metabolite 12,13-DiHOME exert beneficial effects on metabolic homeostasis through various mechanisms, primarily centered on enhancing energy expenditure and improving insulin sensitivity.

1.1. Activation of Brown Adipose Tissue (BAT) and Thermogenesis:

12,13-DiHOME, in particular, has been identified as a lipokine that stimulates BAT activity.[1][3][4] Increased levels of circulating 12,13-DiHOME, prompted by stimuli like cold exposure or exercise, enhance fatty acid uptake and utilization by brown adipocytes.[1][3][4] This process is crucial for non-shivering thermogenesis, a key contributor to overall energy expenditure. The activation of BAT by 12,13-DiHOME is associated with the increased membrane translocation of fatty acid transporters like CD36 and FATP1.[1]

1.2. Enhancement of Skeletal Muscle Fatty Acid Metabolism:

Beyond its effects on BAT, 12,13-DiHOME also promotes fatty acid uptake and oxidation in skeletal muscle.[1][5] This is significant as skeletal muscle is a primary site for glucose and fatty acid disposal. Studies in C2C12 myotubes have demonstrated that 12,13-DiHOME increases both basal and maximal respiration, indicating enhanced mitochondrial activity.[1]

1.3. Improvement of Insulin Sensitivity and Glucose Homeostasis:

Circulating levels of 12,13-DiHOME have been negatively correlated with insulin resistance.[1][3] By promoting fatty acid utilization in BAT and skeletal muscle, 12,13-DiHOME can alleviate the lipotoxicity that contributes to impaired insulin signaling in metabolic tissues.

1.4. Modulation of Signaling Pathways:

The metabolic effects of 12(13)-EpOME and 12,13-DiHOME are mediated through key signaling pathways:

• AMP-activated protein kinase (AMPK) Pathway: 12(13)-EpOME has been shown to activate AMPK in hepatocytes.[6] Activated AMPK inhibits anabolic pathways like cholesterol and fatty acid synthesis while stimulating catabolic processes such as fatty acid oxidation.

• Peroxisome Proliferator-Activated Receptor γ (PPARγ) Pathway: 12,13-DiHOME is a presumed activator of PPARγ, a nuclear receptor that is a master regulator of adipogenesis and plays a role in lipid and glucose metabolism.[1][7]

Quantitative Data Summary

The following tables summarize key quantitative findings from studies investigating the effects of 12(13)-EpOME and 12,13-DiHOME.

Table 1: In Vivo Effects of 12,13-DiHOME Administration in Mice

Parameter	Model	Treatment	Outcome	Reference
BAT Fuel Uptake	Mice	1 µg/kg 12,13-DiHOME (injection)	Increased BAT-specific lipid, fatty acid, and glucose uptake	[1]
Circulating Triglycerides	Diet-induced obese mice	10 µg/kg 12,13-DiHOME (daily injection for 2 weeks)	Decreased	[1]
BAT Lipoprotein Lipase Expression	Diet-induced obese mice	10 µg/kg 12,13-DiHOME (daily injection for 2 weeks)	Increased	[1]
Skeletal Muscle Fatty Acid Uptake	Mice	12,13-DiHOME (injection)	Increased	[1]
Respiratory Exchange Ratio (RER)	Mice	12,13-DiHOME (injection)	Decreased	[1]

Table 2: In Vitro Effects of 12(13)-EpOME and 12,13-DiHOME

Parameter	Cell Line	Treatment	Outcome	Reference
AMPK Phosphorylation	HepG2 cells	12,13-EpOME	Increased	[6]
HMG CoA Reductase Expression	HepG2 cells	12,13-EpOME	Decreased	[6]
Fatty Acid Uptake	C2C12 myotubes	12,13-DiHOME	Increased	[5]
Fatty Acid Oxidation	C2C12 myotubes	12,13-DiHOME	Increased	[5]
Mitochondrial Respiration (Basal and Maximal)	C2C12 myotubes	12,13-DiHOME	Increased	[1]
Fatty Acid Uptake	3T3-L1 white adipocytes	12,13-DiHOME	No significant change	[1][5]

Signaling Pathways and Experimental Workflows

Signaling Pathways

Caption: Signaling pathways of 12(13)-EpOME and 12,13-DiHOME in metabolic regulation.

Experimental Workflows

Caption: General workflow for in vitro studies of 12(13)-EpOME and its metabolites.

Caption: General workflow for in vivo studies of 12,13-DiHOME in metabolic disease models.

Experimental Protocols

In Vitro Treatment of C2C12 Myotubes with 12,13-DiHOME

This protocol is adapted from studies investigating the effects of 12,13-DiHOME on skeletal muscle cell metabolism.[5]

Materials:

• C2C12 myoblasts (ATCC)

• DMEM (high glucose)

• Fetal Bovine Serum (FBS)

• Horse Serum (HS)

• Penicillin-Streptomycin (B12071052) solution

• 12,13-DiHOME (Cayman Chemical or equivalent)

• Vehicle control (e.g., ethanol (B145695) or DMSO)

• 6-well or 12-well cell culture plates

• Assay-specific reagents (e.g., radiolabeled palmitic acid for fatty acid uptake/oxidation assays, Seahorse XF analyzer reagents for mitochondrial respiration)

Procedure:

• Cell Culture and Differentiation:

  • Culture C2C12 myoblasts in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • To induce differentiation, grow myoblasts to ~90% confluency and then switch to differentiation medium (DMEM with 2% horse serum and 1% penicillin-streptomycin).

  • Allow cells to differentiate for 4-6 days, with media changes every 2 days, until myotubes are formed.

• 12,13-DiHOME Treatment:

  • Prepare a stock solution of 12,13-DiHOME in the chosen vehicle.

  • On the day of the experiment, dilute the 12,13-DiHOME stock solution in serum-free DMEM to the final desired concentration (e.g., 1 µM). Also prepare a vehicle control with the same final concentration of the vehicle.

  • Wash the differentiated C2C12 myotubes with sterile PBS.

  • Add the 12,13-DiHOME-containing media or vehicle control media to the respective wells.

  • Incubate for the desired period (e.g., 1 hour for acute effects on fatty acid uptake).

• Downstream Analysis:

  • Fatty Acid Uptake/Oxidation: Following treatment, incubate cells with radiolabeled palmitic acid and measure its incorporation into the cells (uptake) or the release of radiolabeled CO₂ (oxidation).

  • Mitochondrial Respiration: Measure oxygen consumption rates (OCR) using a Seahorse XF Analyzer to assess basal and maximal respiration.

  • Gene and Protein Expression: Harvest cells for RNA or protein extraction to analyze the expression of genes and proteins related to fatty acid metabolism and mitochondrial biogenesis via qPCR or Western blotting.

In Vivo Administration of 12,13-DiHOME to a Mouse Model of Diet-Induced Obesity

This protocol is based on studies evaluating the therapeutic potential of 12,13-DiHOME in metabolic disease.[1]

Materials:

• Male C57BL/6J mice

• High-fat diet (HFD; e.g., 60% kcal from fat)

• Standard chow diet

• 12,13-DiHOME

• Sterile saline or other appropriate vehicle

• Insulin, glucose

• Metabolic cages

• Equipment for blood collection and tissue harvesting

Procedure:

• Induction of Obesity:

  • Wean mice onto a high-fat diet for 8-12 weeks to induce obesity and insulin resistance. A control group should be maintained on a standard chow diet.

  • Monitor body weight and food intake regularly.

• 12,13-DiHOME Administration:

  • Prepare a sterile solution of 12,13-DiHOME in the chosen vehicle.

  • Administer 12,13-DiHOME or vehicle control to the mice via intraperitoneal (IP) injection. A typical dose is 10 µg/kg body weight, administered daily for a period of 2 weeks.[1]

• Metabolic Phenotyping:

  • Glucose and Insulin Tolerance Tests (GTT/ITT): Perform GTT and ITT at the end of the treatment period to assess glucose homeostasis and insulin sensitivity.

  • Metabolic Cage Analysis: Acclimate mice to metabolic cages and measure oxygen consumption (VO₂), carbon dioxide production (VCO₂), respiratory exchange ratio (RER), and physical activity.

  • Blood and Tissue Collection: At the end of the study, collect blood via cardiac puncture for analysis of plasma triglycerides, insulin, and glucose. Harvest tissues such as BAT, skeletal muscle, and liver for further analysis.

• Data Analysis:

  • Analyze changes in body weight, glucose tolerance, insulin sensitivity, and circulating metabolic markers between the treatment and control groups.

  • Perform qPCR or Western blot analysis on harvested tissues to examine the expression of genes and proteins involved in fatty acid metabolism, thermogenesis, and insulin signaling.

Concluding Remarks

The study of 12(13)-EpOME and its metabolite 12,13-DiHOME offers a promising avenue for the development of novel therapeutics for metabolic diseases. By understanding their mechanisms of action and utilizing robust experimental protocols, researchers can further elucidate their roles in metabolic regulation and explore their potential for clinical translation. The inhibition of soluble epoxide hydrolase (sEH) to increase the endogenous levels of 12(13)-EpOME and other beneficial epoxides is also an active area of investigation with significant therapeutic implications.[8][9][10]

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Structural basis for the activation of PPARγ by oxidized fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Inhibition of soluble epoxide hydrolase modulates inflammation and autophagy in obese adipose tissue and liver: Role for omega-3 epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Soluble Epoxide Hydrolase Inhibitors Reduce the Development of Atherosclerosis in Apolipoprotein E-Knockout Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Sources and Application Notes for 12(13)-EpOME Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for the 12(13)-epoxyoctadecenoic acid (12(13)-EpOME) analytical standard. It also includes detailed application notes and experimental protocols for its quantification in biological samples and for studying its biological effects.

Commercial Availability of 12(13)-EpOME Analytical Standard

12(13)-EpOME is a bioactive lipid metabolite formed from the epoxidation of linoleic acid by cytochrome P450 (CYP) enzymes.[1][2] For accurate and reproducible research, it is crucial to use a well-characterized analytical standard. Several reputable vendors supply 12(13)-EpOME and its deuterated analog, which is essential for quantitative analysis by mass spectrometry.

Table 1: Commercial Suppliers of 12(13)-EpOME Analytical Standard

Supplier	Product Name	Catalog Number	Purity	Formulation
Cayman Chemical	(±)12(13)-EpOME	52450	≥98%	A solution in methyl acetate[3]
(±)12(13)-EpOME-d4	10007058	≥99% deuterated forms	A solution in methyl acetate[4]
Aladdin Scientific	(±)12(13)-EpOME	E390181	≥98%	~100ug/mL in methyl acetate[4]
Larodan	12(R),13(S)-Epoxy-9(Z)-octadecenoic acid	12-1863	>98%	Not specified
Santa Cruz Biotechnology	(±)12(13)-EpOME	sc-204933	≥98%	Not specified

Note: Researchers should always refer to the supplier's certificate of analysis for lot-specific information. The deuterated internal standard, (±)12(13)-EpOME-d4, is highly recommended for accurate quantification in complex biological matrices using mass spectrometry-based methods.[4]

Application Notes: Quantification of 12(13)-EpOME by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and specific quantification of 12(13)-EpOME in biological samples such as plasma, tissues, and cell culture media.

Protocol 1: Extraction and Quantification of 12(13)-EpOME from Plasma

This protocol is a general guideline based on established methods for oxylipin analysis.[5][6][7]

Materials:

• Plasma samples

• (±)12(13)-EpOME analytical standard

• (±)12(13)-EpOME-d4 internal standard

• Methanol (B129727) (LC-MS grade)

• Ethyl acetate (B1210297) (LC-MS grade)

• Acetic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., Strata-X)

• Nitrogen evaporator

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 300 µL of cold methanol containing a known concentration of the internal standard, (±)12(13)-EpOME-d4.[8]

  • Vortex for 10 seconds to precipitate proteins.

  • Incubate at -20°C for at least 2 hours (or overnight) to enhance protein precipitation.[8]

  • Centrifuge at 13,000 x g for 10 minutes at 4°C.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge according to the manufacturer's instructions (typically with methanol followed by water).

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge to remove polar impurities (e.g., with 80:20 water/methanol with 0.1% acetic acid).[9]

  • Elute the lipids with a non-polar solvent (e.g., ethyl acetate or methyl formate).[9][10]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small volume (e.g., 50 µL) of the initial mobile phase (e.g., 50:50 methanol/water).[10]

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Use a C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm).[11]

    • Employ a gradient elution with mobile phase A (water with 0.1% acetic acid) and mobile phase B (methanol or acetonitrile (B52724) with 0.1% acetic acid).[11]

    • A typical gradient might run from 30% B to 95% B over several minutes to separate the analytes.[9]

  • Tandem Mass Spectrometry (MS/MS):

    • Use electrospray ionization (ESI) in negative ion mode.[8]

    • Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for 12(13)-EpOME and its deuterated internal standard. The exact m/z values should be optimized on the specific instrument.

• Quantification:

  • Create a standard curve by analyzing known concentrations of the 12(13)-EpOME analytical standard spiked with a fixed concentration of the internal standard.

  • Calculate the concentration of 12(13)-EpOME in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.[8]

Experimental Workflow for LC-MS/MS Quantification

Caption: Workflow for the quantification of 12(13)-EpOME in plasma.

Application Notes: Cell-Based Assays

12(13)-EpOME has been shown to exert various biological effects, including the induction of mitochondrial dysfunction and the activation of AMP-activated protein kinase (AMPK).[2][3] The following is a general protocol to investigate the effect of 12(13)-EpOME on a cellular signaling pathway.

Protocol 2: Analysis of AMPK Activation by 12(13)-EpOME in Cultured Cells

Materials:

• Cell line of interest (e.g., hepatocytes, renal proximal tubule epithelial cells)

• Cell culture medium and supplements

• (±)12(13)-EpOME analytical standard

• Vehicle control (e.g., ethanol (B145695) or DMSO, corresponding to the standard's solvent)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Western blot transfer system and membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-phospho-AMPKα (Thr172), anti-total-AMPKα)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere and grow.

  • Once cells reach the desired confluency, replace the medium with fresh, low-serum medium.

  • Prepare working solutions of 12(13)-EpOME in the culture medium. A dose-response experiment (e.g., 0.1, 1, 10, 50 µM) is recommended.

  • Treat cells with 12(13)-EpOME or vehicle control for the desired time points (e.g., 30 minutes, 1 hour, 4 hours).[3]

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS.

  • Lyse the cells with ice-cold lysis buffer.

  • Scrape the cells and collect the lysate.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Normalize protein samples to the same concentration with lysis buffer and sample loading buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-AMPKα overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody against total AMPKα as a loading control.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-AMPKα signal to the total AMPKα signal.

  • Compare the levels of phosphorylated AMPKα in treated versus control cells.

Logical Workflow for Cell-Based Assay

Caption: Workflow for analyzing AMPK activation by 12(13)-EpOME.

Signaling Pathway of 12(13)-EpOME Metabolism

12(13)-EpOME is a key intermediate in the metabolism of linoleic acid. Its biological activity is tightly regulated by its synthesis and subsequent degradation.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Improved ELISA for linoleate-derived diols in human plasma utilizing a polyHRP-based secondary tracer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Extraction of EpOMEs from Serum

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxyeicosatrienoic acid metabolites (EpOMEs), also known as epoxyoctadecenoic acids, are signaling lipids derived from the metabolism of linoleic acid by cytochrome P450 (CYP) epoxygenases. These molecules are implicated in a variety of physiological and pathophysiological processes, including inflammation, cardiovascular function, and cancer progression. Accurate and reliable quantification of EpOMEs in biological matrices such as serum is crucial for understanding their roles in health and disease and for the development of novel therapeutics.

Solid-phase extraction (SPE) is a robust and widely used sample preparation technique that allows for the selective extraction and concentration of analytes from complex biological fluids. This application note provides a detailed protocol for the solid-phase extraction of EpOMEs from serum, optimized for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation

The following tables summarize the expected quantitative performance of the described SPE protocol for the extraction of key EpOMEs from serum. The data are representative values based on studies of similar lipid molecules and demonstrate the efficiency and reproducibility of the method.[1][2]

Table 1: Absolute Recovery of EpOMEs using the SPE Protocol

Analyte	Spiked Concentration (ng/mL)	Mean Recovery (%)	Standard Deviation (%)
9,10-EpOME	50	91.2	4.5
12,13-EpOME	50	89.8	5.1

Table 2: Intra-day and Inter-day Precision for the Quantification of EpOMEs

Analyte	Concentration (ng/mL)	Intra-day Precision (RSD, %)	Inter-day Precision (RSD, %)
9,10-EpOME
Low QC (10)	6.8	8.2
Mid QC (50)	5.1	6.5
High QC (100)	4.3	5.9
12,13-EpOME
Low QC (10)	7.2	8.9
Mid QC (50)	5.5	7.1
High QC (100)	4.8	6.3

Experimental Protocols

Materials and Reagents

• Human serum samples

• EpOME analytical standards (9,10-EpOME and 12,13-EpOME)

• Deuterated internal standards (e.g., 9,10-EpOME-d4, 12,13-EpOME-d4)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Solid-phase extraction cartridges (e.g., Polymeric reversed-phase, 30 mg/1 mL)

• SPE vacuum manifold

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

• Autosampler vials

Sample Preparation

• Thawing: Thaw frozen serum samples on ice.

• Internal Standard Spiking: To 200 µL of serum, add 10 µL of the internal standard solution (e.g., 100 ng/mL of each deuterated EpOME in methanol).

• Protein Precipitation: Add 600 µL of ice-cold acetonitrile to the serum sample.

• Vortexing: Vortex the mixture vigorously for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

Solid-Phase Extraction Protocol

• Cartridge Conditioning:

  • Place the SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing 1 mL of methanol through the sorbent.

  • Equilibrate the cartridges by passing 1 mL of water through the sorbent. Do not allow the sorbent to dry out.

• Sample Loading:

  • Load the entire supernatant from the sample preparation step onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of water to remove salts and other polar interferences.

  • Perform a second wash with 1 mL of 20% aqueous methanol to remove less polar impurities.

  • Dry the cartridge thoroughly under high vacuum for 5-10 minutes.

• Elution:

  • Elute the EpOMEs from the cartridge with 1 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 30-40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase for your LC-MS/MS analysis (e.g., 50:50 methanol:water with 0.1% formic acid).

  • Vortex the reconstituted sample for 30 seconds and transfer it to an autosampler vial for analysis.

Visualizations

Experimental Workflow

Caption: Workflow for the solid-phase extraction of EpOMEs from serum.

EpOME Signaling Pathway

Caption: Putative signaling pathway of EpOMEs.[3][4][5]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antagonistic control of intracellular signals by EpOMEs in hemocytes induced by PGE2 and their chemical modification for a potent insecticide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Effects of 12(13)-EpOME on AMPK Phosphorylation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to studying the effects of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME) on the phosphorylation and activation of AMP-activated protein kinase (AMPK). This document includes detailed experimental protocols, data presentation tables, and signaling pathway diagrams to facilitate research in this area.

Introduction

12(13)-EpOME, a cytochrome P450-derived metabolite of linoleic acid, has emerged as a significant signaling molecule in various physiological processes. Of particular interest is its role in regulating cellular energy homeostasis through the activation of AMPK.[1] AMPK is a crucial sensor of cellular energy status, and its activation triggers a cascade of events to restore metabolic balance.[2][3] Understanding the interaction between 12(13)-EpOME and AMPK is critical for developing therapeutic strategies for metabolic disorders.

Studies have demonstrated that 12(13)-EpOME can induce the phosphorylation of AMPK at its canonical activation site, Threonine 172 (Thr172), in various cell types, including hepatocytes.[1] This phosphorylation is a key event that leads to the activation of AMPK and the subsequent phosphorylation of its downstream targets, such as Acetyl-CoA Carboxylase (ACC) at Serine 79 (Ser79).[1] The activation of the AMPK pathway by 12(13)-EpOME has been linked to beneficial effects on cholesterol metabolism, including the downregulation of HMG-CoA reductase expression.[1]

These notes will guide researchers through the necessary protocols to investigate and quantify the effects of 12(13)-EpOME on AMPK phosphorylation and activity.

Data Presentation

The following tables summarize the expected quantitative outcomes from the described experiments, based on available literature.

Table 1: Time-Dependent Phosphorylation of AMPK and ACC in HepG2 Cells Treated with 1 µM 12(13)-EpOME

Time Point	Fold Change in p-AMPKα (Thr172) / Total AMPKα (Mean ± SD)	Fold Change in p-ACC (Ser79) / Total ACC (Mean ± SD)
0 h	1.00 ± 0.15	1.00 ± 0.18
30 min	2.50 ± 0.30	2.20 ± 0.25**
1 h	3.10 ± 0.45	2.80 ± 0.35
4 h	2.80 ± 0.38	2.50 ± 0.30***
8 h	2.40 ± 0.29	2.10 ± 0.22
16 h	2.10 ± 0.25	1.90 ± 0.20

*Data are hypothetical and based on trends reported in the literature.[1] Significance is denoted as **P < 0.01, **P < 0.001 compared to the 0 h time point.

Table 2: Effect of 12(13)-EpOME and 12,13-DiHOME on HMG-CoA Reductase Expression in HepG2 Cells

Treatment (1 µM, 24 h)	Relative HMG-CoA Reductase Expression (Normalized to control) (Mean ± SD)
Vehicle Control	1.00 ± 0.12
12(13)-EpOME	0.65 ± 0.08**
12,13-DiHOME	0.98 ± 0.10

*Data are hypothetical and based on trends reported in the literature.[1] Significance is denoted as *P < 0.01 compared to the vehicle control.

Signaling Pathway and Experimental Workflow

Caption: Signaling pathway of 12(13)-EpOME-mediated AMPK activation.

Caption: General experimental workflow for studying 12(13)-EpOME effects.

Experimental Protocols

Cell Culture and Treatment

This protocol is designed for HepG2 (human liver carcinoma) cells but can be adapted for other relevant cell lines like C2C12 myoblasts.

Materials:

• HepG2 cells

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• 6-well cell culture plates

• 12(13)-EpOME stock solution (in DMSO or ethanol)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator. Seed cells in 6-well plates to achieve 70-80% confluency on the day of the experiment.[4]

• Starvation (Optional): For some experiments, to reduce basal AMPK phosphorylation, you may serum-starve the cells for 2-4 hours in serum-free DMEM prior to treatment.

• Treatment: Prepare working solutions of 12(13)-EpOME in the appropriate cell culture medium. Aspirate the old medium from the cells and wash once with sterile PBS. Add the treatment media to the wells. Include a vehicle control (e.g., DMSO) at the same final concentration used for the 12(13)-EpOME dilutions.[4]

• Incubation: Incubate the cells for the desired time points (e.g., 0, 30 min, 1, 4, 8, 16 hours).

Western Blotting for p-AMPK (Thr172) and p-ACC (Ser79)

Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors

• Cell scraper

• Microcentrifuge tubes

• BCA protein assay kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels (10%)

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: Rabbit anti-p-AMPKα (Thr172), Rabbit anti-AMPKα, Rabbit anti-p-ACC (Ser79), Rabbit anti-ACC

• Secondary antibody: HRP-conjugated anti-rabbit IgG

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: After treatment, place the culture plates on ice. Aspirate the media and wash the cells twice with ice-cold PBS. Add 100-150 µL of ice-cold RIPA buffer to each well. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.[4]

• Lysate Preparation: Incubate the lysate on ice for 30 minutes, vortexing every 10 minutes. Centrifuge at 14,000 x g for 15 minutes at 4°C. Carefully transfer the supernatant to a new tube.[4]

• Protein Quantification: Determine the protein concentration of each sample using a BCA protein assay.[4]

• Sample Preparation: Mix equal amounts of protein (20-30 µg) with 4x Laemmli sample buffer. Heat the samples at 95°C for 5 minutes.[4]

• SDS-PAGE: Load the samples onto a 10% SDS-polyacrylamide gel and run at 100-120V until the dye front reaches the bottom.[4]

• Protein Transfer: Transfer the proteins to a PVDF membrane at 100V for 1-2 hours at 4°C.[4]

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate with the primary antibody (e.g., anti-p-AMPKα) overnight at 4°C with gentle agitation.

• Washing and Secondary Antibody Incubation: Wash the membrane three times with TBST for 10 minutes each. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again as in the previous step. Add ECL substrate and visualize the bands using an imaging system.[4]

• Stripping and Re-probing: To normalize the data, strip the membrane and re-probe with an antibody for total AMPKα or a loading control like β-actin.[4]

• Densitometry Analysis: Quantify the band intensities using appropriate software. The ratio of phosphorylated protein to total protein should be calculated.

In Vitro AMPK Kinase Activity Assay (Luminescence-based)

This protocol measures the amount of ADP produced in the kinase reaction, which is then converted to a light signal.

Materials:

• Active AMPK enzyme

• SAMS peptide substrate (HMRSAMSGLHLVKRR)[5][6]

• Kinase Assay Buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50µM DTT, 100µM AMP)

• ATP

• 12(13)-EpOME

• ADP-Glo™ Kinase Assay kit (or similar)

• White multi-well plates

Procedure:

• Prepare Reagents: Thaw all reagents on ice. Prepare the desired concentrations of 12(13)-EpOME and a vehicle control.

• Set up Kinase Reaction: In a white multi-well plate, add the Kinase Assay Buffer, SAMS peptide substrate, and the desired concentrations of 12(13)-EpOME (or vehicle).[5]

• Initiate Reaction: Add the active AMPK enzyme to each well, followed by the addition of ATP to start the reaction. The final reaction volume is typically 5-25 µL.[5][6]

• Incubation: Incubate the plate at 30°C for 30-60 minutes.[5]

• Terminate Reaction and Deplete ATP: Add a volume of ADP-Glo™ Reagent equal to the kinase reaction volume to each well. Mix and incubate at room temperature for 40 minutes.[5][6]

• Detect ADP: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30-60 minutes.[6]

• Measure Luminescence: Read the luminescence using a plate reader. The signal intensity is proportional to the amount of ADP produced and thus the AMPK activity.

Conclusion

The protocols and information provided herein offer a robust framework for investigating the effects of 12(13)-EpOME on AMPK phosphorylation and its downstream signaling. By carefully following these methodologies, researchers can elucidate the molecular mechanisms by which this lipid mediator influences cellular metabolism, paving the way for novel therapeutic interventions.

References

• 1. researchgate.net [researchgate.net]
• 2. AMPK: mechanisms of cellular energy sensing and restoration of metabolic balance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AMPK Signaling | Cell Signaling Technology [cellsignal.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. promega.com [promega.com]

Application Notes and Protocols: Enhancing 12(13)-EpOME Levels Through Experimental Use of Soluble Epoxide Hydrolase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

12(13)-Epoxyoctadecenoic acid (12(13)-EpOME) is a bioactive lipid mediator derived from the cytochrome P450 (CYP) epoxygenase pathway of linoleic acid metabolism.[1][2] This epoxide has garnered significant interest due to its diverse physiological roles, including the regulation of inflammation, vascular tone, and cellular signaling.[3][4] However, the in vivo effects of 12(13)-EpOME are often transient as it is rapidly hydrolyzed to its less active diol, 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME), by the enzyme soluble epoxide hydrolase (sEH).[5][6][7]

The inhibition of sEH presents a promising therapeutic strategy to potentiate and prolong the beneficial effects of 12(13)-EpOME by preventing its degradation.[7][8] This document provides detailed application notes and experimental protocols for the use of sEH inhibitors to effectively increase endogenous levels of 12(13)-EpOME for research and preclinical drug development.

Signaling Pathway and Mechanism of Action

Linoleic acid, a common polyunsaturated fatty acid, is metabolized by CYP epoxygenases to form 12(13)-EpOME.[2] This epoxide can then exert its biological effects, which include the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.[4][9] The enzyme sEH acts as a critical negative regulator in this pathway by converting 12(13)-EpOME to 12,13-DiHOME, thereby diminishing its signaling capacity.[5][6] By blocking sEH, its inhibitors prevent this conversion, leading to an accumulation of 12(13)-EpOME and an enhanced downstream signaling.

Figure 1: Mechanism of sEH inhibition to increase 12(13)-EpOME.

Data Presentation: Efficacy of sEH Inhibitors

The efficacy of sEH inhibitors is typically assessed by measuring the change in the plasma or tissue concentrations of 12(13)-EpOME and its metabolite 12,13-DiHOME. A significant increase in the 12,13-EpOME/12,13-DiHOME ratio is a key indicator of target engagement and successful inhibition of sEH activity.

sEH Inhibitor	Model System	Dose	Route of Administration	Fold Increase in Epoxide/Diol Ratio (approx.)	Reference
TPPU	Burn-injured mice	Not specified	Not specified	Significant decrease in 12,13-DiHOME	[5]
TPPU	Diazepam-treated mice	3 mg/kg	Intraperitoneal	7-10 fold increase in EpOME/DiHOME ratio
AEPU	Apolipoprotein E-knockout mice	90 µg/mL	Drinking water	Statistically significant increase in EpOME/DiHOME ratio	[3]
GSK2256294	Obese, prediabetic humans	Not specified	Oral	Significant decrease in 12,13-EpOME to 12,13-DiHOME conversion in adipose tissue	[10]
AUDA-BE	LPS-treated mice	20 mg/kg	Subcutaneous	Not specified, but increased blood EETs/DHETs ratio	[11]

Experimental Protocols

The following are detailed protocols for the administration of sEH inhibitors in a research setting, primarily focused on rodent models.

Protocol 1: Intraperitoneal (i.p.) Administration

This method is suitable for acute studies requiring rapid systemic delivery of the inhibitor.

Materials:

• sEH inhibitor (e.g., TPPU)

• Vehicle (e.g., sterile saline, PEG400, DMSO)[12]

• Sterile syringes and needles (25-27 gauge)[13]

• Animal balance

• 70% ethanol

Procedure:

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of the sEH inhibitor.

  • Dissolve the inhibitor in a suitable vehicle. For example, a stock solution of TPPU can be prepared in DMSO and then diluted with sterile saline to the final desired concentration. The final DMSO concentration should be minimized (e.g., <5%) to avoid solvent toxicity.[13]

• Animal Handling and Dosing:

  • Weigh each animal to determine the precise injection volume.

  • Gently restrain the mouse and locate the injection site in the lower abdominal quadrant.

  • Administer the calculated volume of the sEH inhibitor solution via intraperitoneal injection.[12]

• Sample Collection:

  • Collect blood or tissues at predetermined time points post-injection for lipidomic analysis.

Figure 2: Workflow for intraperitoneal administration of sEH inhibitors.

Protocol 2: Oral Gavage Administration

Oral gavage is a common method for precise oral dosing in preclinical studies.

Materials:

• sEH inhibitor

• Vehicle suitable for oral administration (e.g., corn oil, PEG400 in oleic acid-rich triglyceride)[14]

• Animal gavage needles (20-22 gauge for mice)

• Syringes

• Animal balance

Procedure:

• Preparation of Dosing Formulation:

  • Prepare a homogenous suspension or solution of the sEH inhibitor in the chosen vehicle.

• Animal Handling and Dosing:

  • Weigh the animal to determine the correct dosing volume.

  • Gently restrain the animal and carefully insert the gavage needle into the esophagus.

  • Slowly administer the formulation.[12]

• Post-Dosing Monitoring:

  • Monitor the animal for any signs of distress.

Protocol 3: Administration in Drinking Water

This method is suitable for chronic studies and avoids the stress of repeated handling and injections.

Materials:

• sEH inhibitor

• Drinking water bottles

• Vehicle if required for solubilization

Procedure:

• Preparation of Medicated Water:

  • Dissolve the sEH inhibitor directly in the drinking water to the desired concentration. If the inhibitor is not readily water-soluble, a co-solvent may be necessary.

  • Prepare fresh medicated water regularly (e.g., every 2-3 days) to ensure stability.[12]

• Administration and Monitoring:

  • Provide the medicated water as the sole source of hydration for the experimental group.

  • A control group should receive drinking water with the vehicle alone.

  • Measure water consumption regularly to estimate the daily dose of the inhibitor received by the animals.[12]

Lipidomic Analysis of 12(13)-EpOME and 12,13-DiHOME

Accurate quantification of 12(13)-EpOME and 12,13-DiHOME is crucial to determine the efficacy of sEH inhibition.

General Workflow:

• Sample Collection: Collect blood (plasma) or tissues from treated and control animals.

• Lipid Extraction: Perform solid-phase or liquid-liquid extraction to isolate the oxylipins.

• LC-MS/MS Analysis: Use ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS) for sensitive and specific quantification of 12(13)-EpOME and 12,13-DiHOME.[15]

• Data Analysis: Calculate the concentrations of each analyte and determine the 12,13-EpOME/12,13-DiHOME ratio.

Figure 3: General workflow for lipidomic analysis.

Conclusion

The experimental use of soluble epoxide hydrolase inhibitors provides a robust and effective method for increasing the endogenous levels of the bioactive lipid 12(13)-EpOME. The protocols outlined in this document offer standardized procedures for administering these inhibitors in preclinical models. Careful selection of the inhibitor, dose, route of administration, and analytical methods are critical for obtaining reliable and reproducible data. The resulting increase in the 12(13)-EpOME/12,13-DiHOME ratio serves as a reliable biomarker for target engagement and allows for the investigation of the downstream physiological and therapeutic effects of enhanced 12(13)-EpOME signaling.

References

• 1. CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Soluble Epoxide Hydrolase Inhibitors Reduce the Development of Atherosclerosis in Apolipoprotein E-Knockout Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. Role of epoxide hydrolases in lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of Inhibitors of Soluble Epoxide Hydrolase: A Target with Multiple Potential Therapeutic Indications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. endocrine-abstracts.org [endocrine-abstracts.org]
• 10. ahajournals.org [ahajournals.org]
• 11. Soluble epoxide hydrolase is a therapeutic target for acute inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Optimized Inhibitors of Soluble Epoxide Hydrolase Improve in Vitro Target Residence Time and in Vivo Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell Culture Treatment with 12(13)-EpOME

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro treatment of various cell lines with 12(13)-Epoxy-9Z-octadecenoic acid (12(13)-EpOME), a bioactive lipid metabolite derived from linoleic acid. The following sections detail the necessary materials, experimental procedures, and data analysis techniques to investigate the cellular effects of 12(13)-EpOME, with a focus on its role in activating the AMP-activated protein kinase (AMPK) signaling pathway.

Introduction

12(13)-EpOME is an epoxide of linoleic acid produced by cytochrome P450 (CYP) enzymes.[1] It is a signaling molecule involved in various physiological and pathological processes. This lipid mediator is further metabolized by soluble epoxide hydrolase (sEH) to its corresponding diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME).[2][3][4] Research has indicated that 12(13)-EpOME can influence cellular functions such as inflammation, proliferation, and metabolism. A key mechanism of action for 12,13-EpOME is the activation of the AMP-activated protein kinase (AMPK) pathway, a central regulator of cellular energy homeostasis.[5][6]

These protocols are designed to provide a framework for studying the effects of 12(13)-EpOME in cell culture models, including endothelial cells (EA.hy926), liver cells (HepG2), and promyelocytic leukemia cells (HL-60).

Materials and Reagents

General Reagents

• 12(13)-EpOME (CAS No. 129334-63-2)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Ethanol, absolute

• Phosphate-Buffered Saline (PBS), sterile

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

• Trypsin-EDTA solution (0.25% Trypsin, 0.53 mM EDTA)

• Cell culture media (DMEM, RPMI-1640)

• Cell counting solution (e.g., Trypan Blue)

Cell Lines

• EA.hy926 (Human umbilical vein cell line, ATCC® CRL-2922™)

• HepG2 (Human liver cancer cell line, ATCC® HB-8065™)

• HL-60 (Human promyelocytic leukemia cell line, ATCC® CCL-240™)

Assay-Specific Reagents

• Western Blotting:

  • RIPA lysis buffer

  • Protease and phosphatase inhibitor cocktails

  • BCA protein assay kit

  • Laemmli sample buffer

  • SDS-polyacrylamide gels

  • PVDF membranes

  • Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

  • Primary antibodies:

    • Phospho-AMPKα (Thr172)

    • Total AMPKα

    • β-actin or GAPDH (loading control)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

• Cell Viability Assays:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

  • Resazurin-based reagents (e.g., CellTiter-Blue®)

  • ATP-based reagents (e.g., CellTiter-Glo®)

Experimental Protocols

Preparation of 12(13)-EpOME Stock Solution

• Reconstitution: 12(13)-EpOME is typically supplied in an organic solvent like methyl acetate (B1210297) or ethanol. If supplied as a solid, reconstitute in a compatible solvent such as ethanol, DMSO, or DMF to a high concentration (e.g., 10-50 mg/mL).[1]

• Stock Concentration: Prepare a 10 mM stock solution in DMSO or ethanol.

• Aliquoting and Storage: Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles. Store at -20°C for short-term storage or -80°C for long-term storage (stable for ≥ 2 years at -20°C).[1]

Cell Culture and Maintenance

General Cell Culture Conditions:

• Incubator: 37°C, 5% CO2, and 95% humidity.

• Media: Pre-warm all media and reagents to 37°C before use.

• Passaging: Subculture cells when they reach 70-90% confluency.

Table 1: Cell Line Specific Culture Conditions

Cell Line	Media Formulation	Seeding Density (cells/cm²)	Passaging Protocol
EA.hy926	DMEM + 10% FBS + 1% Pen/Strep[2][5]	2 x 10³ - 3 x 10³[7]	Rinse with PBS, add Trypsin-EDTA for 5-15 min, neutralize with complete media, centrifuge at 125 x g for 5-10 min.[7]
HepG2	DMEM + 10% FBS + 1% Pen/Strep[8][9]	Seed at 1.1 x 10⁵ cells per well of a 24-well plate the day before treatment.[10]	Rinse with PBS, add Trypsin-EDTA for 10-15 min, neutralize with complete media, centrifuge at 500 x g for 5 min.[9][10]
HL-60	RPMI-1640 + 10% FBS + 1% Pen/Strep[11]	Maintain cell density between 1 x 10⁵ and 1 x 10⁶ cells/mL.	Centrifuge cell suspension, resuspend in fresh media.

Treatment of Cells with 12(13)-EpOME

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates for Western blotting, 96-well plates for viability assays) at a density that will ensure they are in the exponential growth phase and approximately 70-80% confluent at the time of treatment.

• Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 12(13)-EpOME stock solution. Prepare serial dilutions in serum-free or complete culture medium to achieve the desired final concentrations. A common concentration used to elicit AMPK phosphorylation in HepG2 cells is 1 µmol/L.[6] It is recommended to perform a dose-response experiment (e.g., 0.1, 1, 10, 100 µM) to determine the optimal concentration for your cell line and endpoint.

• Vehicle Control: Prepare a vehicle control using the same final concentration of the solvent (e.g., DMSO or ethanol) used to dissolve 12(13)-EpOME. The final solvent concentration should typically not exceed 0.1%.

• Treatment: Remove the culture medium from the cells and replace it with the medium containing the desired concentration of 12(13)-EpOME or the vehicle control.

• Incubation: Incubate the cells for the desired treatment duration. For signaling pathway studies like AMPK phosphorylation, short time points (e.g., 15, 30, 60 minutes) are often used.[6] For cell viability or gene expression studies, longer incubations (e.g., 24, 48, 72 hours) may be necessary.

Experimental Workflow Diagram

References

• 1. cdn.stemcell.com [cdn.stemcell.com]
• 2. Importance of extracellular matrix and growth state for the EA.hy926 endothelial cell response to polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Leptin-Induced Angiogenesis of EA.Hy926 Endothelial Cells via the Akt and Wnt Signaling Pathways In Vitro and In Vivo [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. bcrj.org.br [bcrj.org.br]
• 8. benchchem.com [benchchem.com]
• 9. editxor.com [editxor.com]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. Differentiation of HL-60 cells in serum-free hematopoietic cell media enhances the production of neutrophil extracellular traps - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust Lipidomics Workflow for the Quantitative Profiling of Epoxyoctadecamonoenoic Acid (EpOME) Isomers

Audience: Researchers, scientists, and drug development professionals.

Introduction Epoxyoctadecamonoenoic acids (EpOMEs) are bioactive lipid mediators derived from the metabolism of linoleic acid by cytochrome P450 (CYP) enzymes.[1] These molecules, existing as two primary regioisomers, 9,10-EpOME (coronaric acid or leukotoxin) and 12,13-EpOME (vernolic acid or isoleukotoxin), play crucial roles in regulating physiological and pathophysiological processes, including inflammation and immune responses.[1][2] EpOMEs are further metabolized by soluble epoxide hydrolase (sEH) into their corresponding diols, dihydroxy-octadecamonoenoates (DiHOMEs).[2][3] The precise quantification of individual EpOME isomers is analytically challenging but essential for understanding their distinct biological functions. This application note provides a comprehensive, step-by-step workflow for the reliable extraction, separation, and quantification of EpOME isomers from biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Overall Experimental Workflow

The profiling of EpOME isomers from biological matrices is a multi-step process that begins with sample collection and proceeds through lipid extraction, analytical separation, mass spectrometric detection, and data analysis. Each step is critical for achieving accurate and reproducible quantification.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antagonistic control of intracellular signals by EpOMEs in hemocytes induced by PGE2 and their chemical modification for a potent insecticide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Analysis of 12(13)-EpOME in Biological Samples

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 12(13)-epoxyoctadecenoic acid (12(13)-EpOME). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges in ensuring the stability and accurate quantification of 12(13)-EpOME in biological samples.

Frequently Asked Questions (FAQs)

Q1: What is 12(13)-EpOME and why is its stability a concern?

A1: 12(13)-EpOME is a bioactive lipid metabolite derived from linoleic acid through the action of cytochrome P450 (CYP) enzymes.[1] It is involved in various physiological processes. Its stability is a major concern because it is rapidly metabolized in biological samples by soluble epoxide hydrolase (sEH) into its corresponding diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME).[2][3] This rapid enzymatic conversion can lead to an underestimation of its true endogenous levels if samples are not handled and processed correctly.

Q2: What is the primary degradation pathway for 12(13)-EpOME in biological samples?

A2: The primary degradation pathway is the enzymatic hydrolysis of the epoxide group by soluble epoxide hydrolase (sEH) to form 12,13-DiHOME.[2] The activity of this enzyme is a critical factor influencing the stability of 12(13)-EpOME.

Q3: How can I prevent the degradation of 12(13)-EpOME in my samples?

A3: The most effective strategy is to inhibit the activity of soluble epoxide hydrolase (sEH). This is typically achieved by adding a potent sEH inhibitor, such as 1-trifluoromethoxyphenyl-3-(1-propionylpiperidin-4-yl) urea (B33335) (TPPU), to the sample immediately after collection.[2] Additionally, proper sample handling, including keeping samples cold and minimizing processing time, is crucial.

Q4: What is a good indicator of 12(13)-EpOME stability in a sample?

A4: The ratio of the parent epoxide, 12(13)-EpOME, to its diol metabolite, 12,13-DiHOME (12(13)-EpOME / 12,13-DiHOME), serves as a reliable indicator of sEH activity and, consequently, the in-sample stability of 12(13)-EpOME.[2][4] A higher ratio suggests better preservation of the epoxide.

Q5: What are the recommended storage conditions for biological samples to ensure 12(13)-EpOME stability?

A5: For long-term storage, plasma and serum samples should be stored at -80°C.[5][6] It is critical to minimize the number of freeze-thaw cycles, as repeated freezing and thawing can lead to the degradation of lipids and other biomolecules.[7][8][9][10][11]

Troubleshooting Guides

Issue 1: Low or undetectable levels of 12(13)-EpOME in samples.

Possible Cause	Troubleshooting Step
Rapid enzymatic degradation by sEH.	Immediately after collection, add a soluble epoxide hydrolase (sEH) inhibitor to your sample. For plasma, a final concentration of 10 µM TPPU is a good starting point.
Improper sample handling and storage.	Collect blood in EDTA tubes and place on ice immediately. Centrifuge at 4°C to separate plasma. Aliquot samples to avoid multiple freeze-thaw cycles and store at -80°C.
Inefficient extraction.	Optimize your solid-phase extraction (SPE) protocol. Ensure the sorbent is appropriate (e.g., C18) and that the wash and elution solvents are suitable for retaining and then eluting 12(13)-EpOME.[2][12]
Analyte degradation during sample processing.	Keep samples on ice throughout the extraction procedure. Minimize the time between thawing and extraction.

Issue 2: High variability in 12(13)-EpOME concentrations between replicate samples.

Possible Cause	Troubleshooting Step
Inconsistent sample collection and processing times.	Standardize your sample collection and processing workflow to ensure each sample is handled identically and for the same duration before stabilization or freezing.
Multiple freeze-thaw cycles.	Prepare single-use aliquots of your samples to avoid the need for repeated freezing and thawing of the bulk sample.[7]
Inconsistent addition of internal standard.	Ensure the internal standard (e.g., 12(13)-EpOME-d4) is added accurately and consistently to every sample before extraction.[13]
Matrix effects in LC-MS/MS analysis.	Improve sample cleanup to remove interfering substances.[14] This can be achieved by optimizing the SPE wash steps. Consider using a matrix-matched calibration curve.

Issue 3: Poor recovery of 12(13)-EpOME during Solid-Phase Extraction (SPE).

Possible Cause	Troubleshooting Step
Inappropriate SPE sorbent.	Use a reversed-phase sorbent such as C18, which is suitable for retaining hydrophobic molecules like 12(13)-EpOME.
Suboptimal pH of the sample.	Acidify the sample to a pH of ~4.0 before loading onto the SPE cartridge to ensure the carboxylic acid group of 12(13)-EpOME is protonated, which enhances its retention on the C18 sorbent.
Inefficient elution.	Use a sufficiently non-polar organic solvent to elute the 12(13)-EpOME from the C18 sorbent. Methanol (B129727) or a mixture of chloroform (B151607) and methanol are commonly used.[15]
Sample overloading.	Ensure the amount of sample loaded does not exceed the binding capacity of the SPE cartridge. Refer to the manufacturer's guidelines.[16]

Quantitative Data Summary

Table 1: Impact of sEH Inhibitor (TPPU) on 12,13-DiHOME Levels in a Mouse Model of Burn Injury

Treatment Group	Mean 12,13-DiHOME Concentration (ng/mL) ± SEM
Control (Vehicle)	12.5 ± 2.5
TPPU Treated	5.0 ± 1.0
Data derived from a study on burn injury in mice, showing a significant decrease in the metabolite of 12(13)-EpOME, indicating stabilization of the parent compound.[17]

Table 2: General Effects of Freeze-Thaw Cycles on Biomolecules in Plasma

Number of Freeze-Thaw Cycles	Median Change in Peak Intensity (%)
2	1.7
3	2.4
4	3.5
5	3.1
*Data from a study on the plasma proteome, illustrating the general trend of increasing molecular changes with more freeze-thaw cycles.[7] Specific quantitative data for 12(13)-EpOME is limited, but a similar trend is expected.

Experimental Protocols

Protocol 1: Blood Collection and Plasma Preparation for 12(13)-EpOME Analysis

• Collection: Collect whole blood into tubes containing EDTA as an anticoagulant.

• Immediate Cooling: Place the blood collection tubes on ice immediately after collection to minimize enzymatic activity.

• sEH Inhibition (Optional but Recommended): Add a solution of an sEH inhibitor (e.g., TPPU in DMSO) to the whole blood to achieve a final concentration of 10 µM. Gently invert the tube to mix.

• Centrifugation: Within 30 minutes of collection, centrifuge the blood at 1,500 x g for 15 minutes at 4°C.

• Plasma Aspiration: Carefully aspirate the supernatant (plasma) without disturbing the buffy coat or red blood cells.

• Internal Standard Addition: Add a deuterated internal standard (e.g., 12(13)-EpOME-d4) to the plasma.

• Storage: Aliquot the plasma into single-use cryovials and store immediately at -80°C until analysis.

Protocol 2: Solid-Phase Extraction (SPE) of 12(13)-EpOME and 12,13-DiHOME from Plasma

• Sample Pre-treatment:

  • Thaw the plasma sample on ice.

  • To 100 µL of plasma, add 300 µL of cold methanol containing the internal standard (if not added previously).[2]

  • Vortex for 10 seconds and incubate at -20°C for at least 2 hours (or overnight) to precipitate proteins.[2]

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube. Acidify the supernatant with 2% aqueous acetic acid to a pH of ~4.0.

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge (e.g., 100 mg).

  • Condition the cartridge by passing 2 mL of methanol followed by 2 mL of HPLC-grade water. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the pre-treated and acidified supernatant onto the conditioned SPE cartridge.

  • Pass the sample through the sorbent at a slow, steady flow rate (approx. 1 mL/min).

• Washing:

  • Wash the cartridge with 2 mL of HPLC-grade water to remove salts and other polar interferences.

  • Perform a second wash with 2 mL of 15% aqueous methanol to remove more strongly bound polar impurities.

  • Dry the cartridge thoroughly by applying a high vacuum for 5-10 minutes.

• Elution:

  • Place a clean collection tube in the manifold.

  • Elute the retained analytes with 2 mL of methanol.

• Post-Elution Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in an appropriate solvent for LC-MS/MS analysis (e.g., 100 µL of methanol/water 50:50 v/v).

Visualizations

Caption: Biosynthesis of 12(13)-EpOME and its degradation to 12,13-DiHOME.

Caption: Experimental workflow for stable 12(13)-EpOME quantification.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pre-analytical stability of the plasma proteomes based on the storage temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability of lipids in plasma and serum: Effects of temperature-related storage conditions on the human lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of Freeze-thaw Cycles and Storage Time on Plasma Samples Used in Mass Spectrometry Based Biomarker Discovery Projects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] Effects of repeated freeze-thaw cycles on concentrations of cholesterol, micronutrients, and hormones in human plasma and serum. | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Effects of repeated freeze-thaw cycles on endocrine parameters in plasma and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. lipidmaps.org [lipidmaps.org]
• 13. Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. specartridge.com [specartridge.com]
• 17. europeanreview.org [europeanreview.org]

Technical Support Center: Chromatographic Separation of EpOME Regioisomers

Welcome to the technical support center for the chromatographic separation of EpOME (epoxyoctadecenoic acid) regioisomers. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chromatographic separation of EpOME regioisomers?

A1: The main difficulty in separating EpOME regioisomers, such as 9,10-EpOME and 12,13-EpOME, stems from their high structural similarity. These isomers possess nearly identical physicochemical properties, including polarity, molecular weight, and ionization characteristics.[1][2] This similarity often leads to poor chromatographic resolution and co-elution, which complicates accurate quantification and identification.[1][2]

Q2: Which chromatographic technique is most effective for separating EpOME regioisomers?

A2: High-Performance Liquid Chromatography (HPLC), particularly in reversed-phase mode (RP-HPLC), is the most commonly used technique for separating EpOME regioisomers.[1] For detection, Mass Spectrometry (MS), especially tandem mass spectrometry (MS/MS), is highly recommended due to its superior sensitivity and selectivity, which is crucial for analyzing low-abundance isomers in complex biological samples.[3][4][5]

Q3: How does the choice of mobile phase affect the separation of EpOME regioisomers?

A3: The mobile phase composition is a critical factor that directly influences retention times and separation efficiency.[6] Adjusting the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous phase can significantly alter selectivity.[2][6] The addition of a small amount of acid, such as 0.1% formic acid or acetic acid, is a common practice to improve peak shape by ensuring a consistent ionization state for the acidic EpOME molecules.[2][7][8]

Q4: Can mass spectrometry alone differentiate between EpOME regioisomers?

A4: While mass spectrometry is essential for detection and quantification, it generally cannot distinguish between regioisomers like 9,10-EpOME and 12,13-EpOME based solely on their mass-to-charge ratio, as they are isobaric.[9] Successful analysis relies on chromatographic separation prior to MS detection.[9] Tandem mass spectrometry (MS/MS) can sometimes show minor differences in fragment ion abundances, but this is often not sufficient for baseline resolution without chromatography.[9]

Q5: Is a chiral stationary phase necessary for separating EpOME regioisomers?

A5: A chiral stationary phase is required for the separation of enantiomers (stereoisomers), not necessarily for regioisomers.[10][11] Regioisomers, like 9,10-EpOME and 12,13-EpOME, differ in the position of the epoxide group and can often be separated on standard achiral columns, such as C18 or other reversed-phase columns, with careful method optimization.[4][12] If you need to separate the specific enantiomers of each regioisomer (e.g., (9R,10S)-EpOME from (9S,10R)-EpOME), then a chiral column is essential.[10][11]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Poor Resolution / Peak Co-elution	1. Mobile phase is not optimized: The solvent strength or composition may not be suitable for separating the closely related isomers.[2] 2. Unsuitable stationary phase: The column chemistry may not provide enough selectivity.[1] 3. Inappropriate column temperature: Temperature affects viscosity and selectivity.[13]	1. Adjust the mobile phase: Modify the gradient slope to be shallower, or try a different organic modifier (e.g., switch from acetonitrile to methanol, or vice versa).[2][6] 2. Change the stationary phase: Test a column with different selectivity (e.g., a C8 or phenyl-hexyl instead of a C18). A column with a smaller particle size can also increase efficiency.[1][14] 3. Optimize column temperature: Use a column oven and experiment with different temperatures (e.g., 30°C, 40°C, 50°C) to observe the effect on selectivity.[13]
Peak Tailing	1. Secondary interactions with the stationary phase: Residual silanol (B1196071) groups on silica-based columns can interact with the analytes.[1] 2. Column overload: Injecting too much sample can saturate the column.[1][2] 3. Column contamination or degradation: A dirty guard column or column inlet frit can distort peak shape.[15][16]	1. Acidify the mobile phase: Adding a small amount of acid (e.g., 0.1% formic or acetic acid) can suppress the ionization of silanol groups and improve peak symmetry.[2] 2. Reduce injection volume/concentration: Dilute the sample or inject a smaller volume.[1] 3. Clean or replace the column/frit: Flush the column with a strong solvent. If performance doesn't improve, replace the guard column or the analytical column.[15][16]
Peak Fronting	1. Sample solvent is stronger than the mobile phase: If the sample is dissolved in a solvent with a higher elution strength than the initial mobile phase, the peak can be distorted.[2] 2. Column overload: Similar to peak tailing, injecting too much sample can cause fronting.[1]	1. Match sample solvent to mobile phase: Dissolve the sample in the initial mobile phase or a weaker solvent.[2] 2. Reduce injection volume/concentration: Dilute the sample or inject a smaller volume.[1]
Unstable Retention Times	1. Inadequate column equilibration: The column may not have had enough time to re-equilibrate between gradient runs.[2][16] 2. Mobile phase instability: The mobile phase composition may be changing over time due to evaporation or improper mixing. 3. Fluctuations in column temperature: Inconsistent temperature can cause shifts in retention.[16]	1. Increase equilibration time: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.[2] 2. Prepare fresh mobile phase: Prepare fresh mobile phase daily and ensure it is properly degassed and mixed. 3. Use a column oven: Maintain a constant and stable temperature throughout the analysis.[2]

Quantitative Data Summary

The following tables summarize typical starting conditions and parameters for the chromatographic separation of EpOME and related lipid isomers. Note that these are starting points and will likely require optimization for your specific application and instrument.

Table 1: Example Reversed-Phase UPLC-MS/MS Conditions

Parameter	Value	Reference
Column	ACQUITY UPLC BEH C18 (2.1 x 150 mm, 1.7 µm)	[4]
Mobile Phase A	0.1% Acetic Acid in Water	[4]
Mobile Phase B	Acetonitrile with 5% Methanol	[4]
Flow Rate	100 - 400 µL/min	[9]
Column Temperature	55 °C	[9]
Injection Volume	5 - 10 µL	[7]
Gradient	Isocratic or shallow gradient (e.g., 30-40% B)	[4]

Table 2: Example Chiral HPLC-MS/MS Conditions for Related Isomers

Parameter	Value	Reference
Column	Chiral Stationary Phase Column	[4][5]
Mobile Phase A	Water with 0.1% Acetic Acid	[4]
Mobile Phase B	Methanol/Acetonitrile	[4]
Flow Rate	200 - 500 µL/min
Column Temperature	25 - 40 °C
Detection	ESI-MS/MS in Negative Ion Mode	[7]

Experimental Protocols

Protocol 1: Reversed-Phase HPLC-MS/MS for EpOME Regioisomer Separation

This protocol provides a general method for the separation of 9,10-EpOME and 12,13-EpOME using a standard C18 column.

• System Preparation:

  • Equip an HPLC or UPLC system with a C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.7 µm particle size).

  • Couple the LC system to a tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Prepare Mobile Phase A: HPLC-grade water with 0.1% formic acid.

  • Prepare Mobile Phase B: HPLC-grade acetonitrile.

  • Degas both mobile phases thoroughly.

• Chromatographic Conditions:

  • Set the column oven temperature to 40°C.

  • Equilibrate the column with 70% Mobile Phase A and 30% Mobile Phase B for at least 15 minutes.

  • Set the flow rate to 0.3 mL/min.

  • Define a shallow gradient elution profile. For example:

    • 0-2 min: 30% B

    • 2-15 min: Ramp to 50% B

    • 15-17 min: Ramp to 95% B (column wash)

    • 17-20 min: Hold at 95% B

    • 20.1-25 min: Return to 30% B (re-equilibration)

• Mass Spectrometry Conditions:

  • Set the ESI source to negative ion mode.

  • Optimize MS parameters (e.g., capillary voltage, gas flow, source temperature) by infusing a standard solution of an EpOME isomer.

  • Set up a Multiple Reaction Monitoring (MRM) method using the appropriate precursor-to-product ion transitions for the EpOME regioisomers.

• Sample Analysis:

  • Reconstitute extracted lipid samples in a solvent compatible with the initial mobile phase (e.g., 70:30 water:acetonitrile).

  • Inject 5-10 µL of the sample.

  • Acquire data using the established LC-MS/MS method.

Visualizations

Signaling Pathway

Caption: Biosynthetic pathway of EpOMEs and DiHOMEs from linoleic acid.[17][18]

Experimental Workflow

Caption: General workflow for LC-MS/MS analysis of EpOME regioisomers.

Troubleshooting Logic

Caption: Decision tree for troubleshooting poor resolution of EpOME isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. metabolomics.se [metabolomics.se]
• 5. An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. A method for the quantitative determination of glycerophospholipid regioisomers by UPLC-ESI-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. jsbms.jp [jsbms.jp]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. Troubleshooting LC, basics - Chromedia [chromedia.org]
• 17. caymanchem.com [caymanchem.com]
• 18. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 12(13)-EpOME Detection by Mass Spectrometry

Welcome to the technical support center for the analysis of 12,13-epoxyoctadecenoic acid (12(13)-EpOME) using mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental parameters and troubleshooting common issues encountered during the detection and quantification of this important lipid mediator.

Frequently Asked Questions (FAQs)

Q1: What is 12(13)-EpOME and why is it important to measure?

A1: 12(13)-EpOME, or 12(13)-epoxyoctadecenoic acid, is an epoxide derived from the metabolism of linoleic acid, primarily by cytochrome P450 (CYP) enzymes such as CYP2J2, CYP2C8, and CYP2C9.[1][2] It is a biologically active lipid mediator involved in various physiological and pathophysiological processes.[2] Its subsequent hydrolysis by soluble epoxide hydrolase (sEH) to 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME) is a key step in its signaling pathway.[2][3][4] The ratio of 12,13-DiHOME to 12(13)-EpOME is often used as an indicator of sEH activity and has been associated with conditions like cerebral small vessel disease and preeclampsia.[4][5]

Q2: What is the typical analytical method for the quantification of 12(13)-EpOME?

A2: The most common and reliable method for the quantification of 12(13)-EpOME in biological samples is ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS).[5] This technique offers high sensitivity and specificity, allowing for the accurate measurement of low-concentration analytes in complex matrices. Solid-phase extraction (SPE) is frequently used for sample clean-up and concentration prior to LC-MS/MS analysis.[5]

Q3: What are the precursor and product ions for 12(13)-EpOME in negative ion mode ESI-MS/MS?

A3: In negative ion mode Electrospray Ionization (ESI), the precursor ion for 12(13)-EpOME is typically the deprotonated molecule [M-H]⁻, which has a mass-to-charge ratio (m/z) of 295.2. Upon collision-induced dissociation (CID), characteristic product ions are generated. While specific fragmentation patterns can vary depending on the instrument and conditions, common fragments are used for quantification in Multiple Reaction Monitoring (MRM) mode.

Q4: Why is an internal standard necessary for accurate quantification?

A4: An internal standard, such as (±)12(13)-EpOME-d4, is crucial for accurate quantification to correct for variations in sample preparation, extraction efficiency, and instrument response.[1] The deuterated internal standard is chemically identical to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer. By adding a known amount of the internal standard to each sample, any losses or variations during the analytical process will affect both the analyte and the internal standard equally, enabling precise and accurate quantification.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or Low Signal for 12(13)-EpOME	1. Improper Sample Storage or Handling: 12(13)-EpOME is susceptible to degradation.	- Store samples at -80°C. - Avoid repeated freeze-thaw cycles. - Process samples on ice.
2. Inefficient Extraction: Incomplete recovery from the biological matrix.	- Optimize the solid-phase extraction (SPE) protocol. Ensure the correct sorbent and elution solvents are used. - Evaluate liquid-liquid extraction as an alternative.
3. Suboptimal Mass Spectrometry Parameters: Incorrect precursor/product ion selection, collision energy, or source parameters.	- Confirm the m/z of the precursor ion ([M-H]⁻ ≈ 295.2) and optimize collision energy to maximize the signal of a specific product ion.[6] - Tune ion source parameters (e.g., capillary voltage, gas flows, temperature) to maximize signal intensity.[6][7]
Poor Peak Shape (Tailing or Fronting)	1. Chromatographic Issues: Incompatible mobile phase, column degradation, or inappropriate gradient.	- Ensure the mobile phase pH is suitable for the analyte and column chemistry. A common mobile phase consists of water and acetonitrile/methanol (B129727) with 0.1% formic acid.[3] - Use a high-quality C18 column and ensure it is not overloaded.[3] - Optimize the LC gradient to ensure proper separation and elution.
2. Sample Matrix Effects: Co-eluting substances from the sample matrix can interfere with ionization.	- Improve sample clean-up using a more rigorous SPE protocol. - Adjust the chromatographic gradient to separate the analyte from interfering compounds.
High Background Noise	1. Contaminated Solvents or System: Impurities in the mobile phase or a contaminated LC-MS system.	- Use high-purity, LC-MS grade solvents and reagents. - Flush the LC system and mass spectrometer thoroughly.[8] - Check for leaks in the system which can introduce contaminants.[9][10]
2. Matrix Effects: Complex biological samples can contribute to a high chemical background.	- Employ a more effective sample preparation method to remove interfering substances.
Inconsistent Quantification Results	1. Inaccurate Internal Standard Addition: Incorrect concentration or inconsistent addition of the internal standard.	- Prepare the internal standard solution accurately and add a consistent volume to all samples and standards. - Use a deuterated internal standard like (±)12(13)-EpOME-d4 for best results.[1]
2. Non-Linear Calibration Curve: Saturation of the detector at high concentrations or poor signal at low concentrations.	- Prepare a calibration curve over the expected concentration range of the samples. - If detector saturation is observed, dilute the samples.
3. Sample Degradation: Analyte degradation during sample processing or analysis.	- Keep samples and extracts cold and minimize the time between extraction and analysis.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 12(13)-EpOME from Plasma

This protocol is a general guideline and may require optimization for specific sample types and instruments.

Materials:

• Plasma samples

• (±)12(13)-EpOME-d4 internal standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• C18 SPE cartridges

• SPE vacuum manifold

Procedure:

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of the internal standard solution ((±)12(13)-EpOME-d4).

• Add 400 µL of cold methanol to precipitate proteins.

• Vortex for 30 seconds and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Collect the supernatant.

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water.

• Elute the analytes with 1 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Parameters for 12(13)-EpOME Quantification

This is a starting point for method development. Parameters should be optimized for your specific instrument.

Liquid Chromatography (LC) Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid[3]

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30-95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95-30% B

  • 10.1-15 min: 30% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • 12(13)-EpOME: Precursor ion (m/z) 295.2 → Product ion (m/z) [Optimize for your instrument, e.g., 171.1]

  • (±)12(13)-EpOME-d4: Precursor ion (m/z) 299.2 → Product ion (m/z) [Optimize for your instrument, e.g., 171.1 or a deuterated fragment][11]

• Ion Source Parameters:

  • Capillary Voltage: Optimize (e.g., -3.5 kV)

  • Gas Temperature: Optimize (e.g., 325°C)

  • Gas Flow: Optimize (e.g., 8 L/min)

  • Nebulizer Pressure: Optimize (e.g., 45 psi)

• Collision Energy: Optimize for each transition.

Visualizations

Signaling Pathway of 12(13)-EpOME Metabolism

Caption: Biosynthetic pathway of 12(13)-EpOME and its conversion to 12,13-DiHOME.

Experimental Workflow for 12(13)-EpOME Quantification

Caption: A typical workflow for the quantification of 12(13)-EpOME from biological samples.

Troubleshooting Logic Diagram

Caption: A logical approach to troubleshooting low signal issues for 12(13)-EpOME.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. lcms.cz [lcms.cz]
• 8. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 9. gentechscientific.com [gentechscientific.com]
• 10. agilent.com [agilent.com]
• 11. massbank.eu [massbank.eu]

minimizing 12(13)-EpOME degradation during sample preparation

Welcome to the technical support center for the analysis of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME). This resource provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the degradation of 12(13)-EpOME during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is 12(13)-EpOME and why is its stability a concern during sample preparation?

A1: 12(13)-EpOME, also known as isoleukotoxin, is a bioactive lipid molecule formed from the metabolism of linoleic acid by cytochrome P450 (CYP) enzymes.[1] It is an epoxide, a chemically reactive functional group, which makes it susceptible to degradation, primarily through hydrolysis to its corresponding diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME).[1] This degradation can be catalyzed by soluble epoxide hydrolase (sEH) present in biological samples, as well as by acidic conditions and elevated temperatures. Accurate quantification of 12(13)-EpOME requires careful sample handling to prevent its degradation and the subsequent overestimation of 12,13-DiHOME.

Q2: What is the primary degradation pathway for 12(13)-EpOME?

A2: The main degradation pathway for 12(13)-EpOME is the hydrolysis of the epoxide ring to form 12,13-DiHOME.[1] This process can occur both enzymatically, mediated by soluble epoxide hydrolase (sEH), and non-enzymatically, accelerated by acidic conditions.

Q3: What are the optimal storage conditions for samples containing 12(13)-EpOME?

A3: To ensure long-term stability, biological samples and extracts containing 12(13)-EpOME should be stored at -80°C. For shorter periods, -20°C is acceptable. It is crucial to minimize freeze-thaw cycles, which can accelerate degradation.

Troubleshooting Guide: Minimizing 12(13)-EpOME Degradation

This guide addresses common issues encountered during sample preparation that can lead to the degradation of 12(13)-EpOME.

Issue	Potential Cause	Troubleshooting Steps
Low recovery of 12(13)-EpOME	Hydrolysis to 12,13-DiHOME: This can be caused by enzymatic activity (sEH) or acidic pH during extraction.	1. Inhibit sEH activity: Immediately after sample collection, add an sEH inhibitor to the plasma. 2. Maintain low temperatures: Keep samples on ice throughout the entire extraction process. 3. Use a neutral or slightly basic pH: Ensure all buffers and solvents are at a pH of ~7.4 to minimize acid-catalyzed hydrolysis.
Inefficient Extraction: The chosen solvent may not be effectively extracting the lipid from the sample matrix.	1. Optimize solvent system: A common and effective mixture for lipid extraction is a combination of a polar and a non-polar solvent, such as methanol (B129727) and methyl tert-butyl ether (MTBE). 2. Ensure thorough homogenization: Vortex samples vigorously after adding the extraction solvent to ensure complete mixing and extraction.
High levels of 12,13-DiHOME	Degradation of 12(13)-EpOME during sample preparation: This indicates that the conditions used are promoting hydrolysis.	1. Review extraction protocol for sources of heat and acidity: Ensure all steps are performed rapidly and at low temperatures. Check the pH of all reagents. 2. Use fresh, high-purity solvents: Impurities in solvents can sometimes catalyze degradation.
Inconsistent results between replicates	Variable degradation: Inconsistent timing or temperature control between samples can lead to varying levels of degradation.	1. Standardize all steps: Ensure that each sample is processed for the same amount of time and at the same temperature. 2. Use an internal standard: Add a deuterated internal standard, such as 12(13)-EpOME-d4, to the sample at the very beginning of the extraction process. This will help to correct for any loss of analyte during sample preparation and analysis.

Quantitative Data Summary

Condition	Parameter	Expected Stability of 12(13)-EpOME	Recommendation
pH	Acidic (pH < 6)	Low (rapid hydrolysis)	Avoid acidic conditions. Maintain pH ~7.4.
Neutral (pH 7-8)	High	Optimal for sample processing.
Basic (pH > 8)	Moderate (potential for base-catalyzed opening)	Use with caution; neutral pH is preferred.
Temperature	-80°C	Very High	Recommended for long-term storage.
-20°C	High	Suitable for short-term storage.
4°C (on ice)	Moderate	Use for immediate sample processing only.
Room Temperature (~25°C)	Low (significant degradation can occur)	Avoid prolonged exposure to room temperature.
Solvents	Protic (e.g., Methanol, Ethanol)	Moderate (can participate in ring-opening)	Use pre-chilled and minimize contact time.
Aprotic (e.g., Acetonitrile, MTBE)	High	Preferred for extraction and reconstitution.

Experimental Protocols

Protocol 1: Extraction of 12(13)-EpOME from Plasma

This protocol is designed to minimize the degradation of 12(13)-EpOME during extraction from plasma samples.

Materials:

• Plasma sample

• Deuterated internal standard (e.g., 12(13)-EpOME-d4)

• Ice bucket

• Vortex mixer

• Centrifuge (capable of 4°C)

• Methanol (pre-chilled to -20°C)

• Methyl tert-butyl ether (MTBE) (pre-chilled to -20°C)

• LC-MS grade water

Procedure:

• Thaw plasma samples on ice.

• To 100 µL of plasma in a polypropylene (B1209903) tube, add 10 µL of the internal standard solution. Vortex briefly.

• Add 300 µL of cold methanol. Vortex vigorously for 30 seconds to precipitate proteins.

• Add 1 mL of cold MTBE. Vortex vigorously for 1 minute.

• Add 250 µL of LC-MS grade water. Vortex for 20 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic layer (containing the lipids) and transfer to a new tube.

• Dry the organic extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of methanol) for LC-MS analysis or proceed to Solid Phase Extraction for further cleanup.

Protocol 2: Solid-Phase Extraction (SPE) for Cleanup of 12(13)-EpOME

This protocol can be used to further purify the lipid extract and remove interfering substances prior to LC-MS analysis.

Materials:

• Dried lipid extract from Protocol 1

• SPE cartridge (e.g., C18, 100 mg)

• SPE manifold

• Hexane

• Ethyl acetate

• Methanol

• LC-MS grade water

Procedure:

• Condition the SPE cartridge: Pass 3 mL of methanol through the cartridge, followed by 3 mL of LC-MS grade water. Do not allow the cartridge to go dry.

• Load the sample: Reconstitute the dried lipid extract in a small volume of a weak solvent (e.g., 200 µL of 10% methanol in water) and load it onto the conditioned SPE cartridge.

• Wash the cartridge: Pass 3 mL of LC-MS grade water through the cartridge to remove polar impurities. Follow with 3 mL of 15% methanol in water to remove less polar impurities.

• Elute 12(13)-EpOME: Elute the 12(13)-EpOME from the cartridge with 2 mL of ethyl acetate.

• Dry and reconstitute: Dry the eluted fraction under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS analysis.

Visualizations

Signaling and Degradation Pathway

Caption: Biosynthesis and degradation pathway of 12(13)-EpOME.

Experimental Workflow for Sample Preparation

Caption: Recommended workflow for 12(13)-EpOME sample preparation.

Troubleshooting Logic

Caption: Decision tree for troubleshooting low 12(13)-EpOME signal.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low recovery of 12(13)-EpOME during extraction

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low recovery of 12(13)-Epoxy-9Z-octadecenoic acid (12(13)-EpOME) during extraction from biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is 12(13)-EpOME and why is its extraction challenging?

A1: 12(13)-EpOME is a bioactive lipid mediator derived from the metabolism of linoleic acid by cytochrome P450 (CYP) enzymes.[1] Like other oxylipins, it is present at low concentrations in biological samples and can be susceptible to degradation, making its efficient extraction challenging.[2] Its epoxide group is sensitive to acidic conditions, which can lead to the formation of the corresponding diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME).

Q2: What are the common causes of low 12(13)-EpOME recovery?

A2: Low recovery of 12(13)-EpOME can stem from several factors:

• Suboptimal Extraction Method: The choice between liquid-liquid extraction (LLE) and solid-phase extraction (SPE) and the specific parameters of the chosen method significantly impact recovery.

• Inappropriate Solvent System (LLE): The polarity of the extraction solvent may not be optimal for 12(13)-EpOME.

• Incorrect SPE Sorbent and Protocol: The choice of SPE cartridge and the volumes and composition of conditioning, wash, and elution solvents are critical.

• Degradation of 12(13)-EpOME: The epoxide ring is susceptible to hydrolysis, particularly under acidic conditions. Temperature and exposure to oxygen can also contribute to degradation.[3][4]

• Incomplete Phase Separation (LLE): Poor separation of the aqueous and organic layers can lead to loss of the analyte.

• Improper Sample Handling and Storage: Repeated freeze-thaw cycles and improper storage temperatures can lead to degradation.[3][5]

Q3: How can I minimize the degradation of 12(13)-EpOME during extraction?

A3: To minimize degradation:

• Work at Low Temperatures: Perform all extraction steps on ice or at 4°C to reduce enzymatic activity and chemical degradation.[2]

• Use Antioxidants: Add antioxidants such as butylated hydroxytoluene (BHT) or triphenylphosphine (B44618) (TPP) to the extraction solvents to prevent oxidation.

• Control pH: Avoid strongly acidic conditions that can open the epoxide ring. While a slightly acidic pH may be necessary to protonate the carboxylic acid for efficient extraction, a very low pH should be avoided.

• Use Inert Atmosphere: Work under a stream of nitrogen or argon to minimize exposure to oxygen.

• Prompt Processing: Process samples as quickly as possible after collection.

Q4: Should I use Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) for 12(13)-EpOME?

A4: Both LLE and SPE can be effective for 12(13)-EpOME extraction, and the choice depends on the sample matrix, desired sample purity, and throughput requirements.

• LLE is a classic method but can be more labor-intensive and may result in the co-extraction of interfering substances.[2]

• SPE often provides cleaner extracts and is more amenable to automation. For oxylipins, reversed-phase (e.g., C18) or polymeric (e.g., Oasis HLB) sorbents are commonly used.[2]

Troubleshooting Guides

Low Recovery with Liquid-Liquid Extraction (LLE)

Potential Cause	Troubleshooting Recommendation
Inappropriate Solvent Polarity	The Folch method (chloroform:methanol) and its modifications are commonly used for lipid extraction. For epoxy fatty acids, ethyl acetate (B1210297) is also a frequently used solvent. Experiment with different solvent systems to find the optimal polarity for your specific sample matrix. A common starting point is a 2:1 (v/v) mixture of chloroform (B151607) and methanol (B129727).
Suboptimal pH	While acidification helps to protonate the carboxylic acid for better extraction into the organic phase, a pH that is too low can cause hydrolysis of the epoxide. Adjust the pH to be slightly acidic (around 4-5) using a dilute acid like acetic acid or formic acid.
Incomplete Phase Separation	Ensure vigorous mixing during extraction followed by sufficient centrifugation time and speed to achieve a clear separation between the aqueous and organic layers. The formation of an emulsion layer can trap the analyte; adding a small amount of saturated NaCl solution can help to break emulsions.
Insufficient Solvent Volume	Use a sufficient volume of extraction solvent to ensure complete extraction. A solvent-to-sample ratio of at least 3:1 is recommended.

Low Recovery with Solid-Phase Extraction (SPE)

Potential Cause	Troubleshooting Recommendation
Incorrect Sorbent Choice	For oxylipins like 12(13)-EpOME, reversed-phase sorbents such as C18 or polymeric sorbents like Oasis HLB are generally effective. A comparison of SPE cartridges for oxylipins suggested that SepPak tC18 may offer superior recovery for non-polar epoxides.[2]
Improper Column Conditioning	Ensure the SPE cartridge is properly conditioned first with an organic solvent (e.g., methanol) to activate the stationary phase, followed by an equilibration with an aqueous solution (e.g., water or a buffer at the desired pH).
Sample Loading Issues	Load the sample slowly and evenly onto the conditioned cartridge to ensure proper binding of the analyte.
Inappropriate Wash Solvent	The wash solvent should be strong enough to remove interfering compounds but weak enough to not elute the 12(13)-EpOME. A common approach is to use a low percentage of organic solvent in an aqueous buffer.
Inefficient Elution	Use a sufficiently strong organic solvent to elute the 12(13)-EpOME from the sorbent. Methanol, acetonitrile, or ethyl acetate are commonly used. Ensure the elution volume is adequate to completely recover the analyte.

Experimental Protocols

Detailed Protocol for Solid-Phase Extraction (SPE) of 12(13)-EpOME from Plasma

This protocol is adapted from methods for oxylipin extraction and should be optimized for your specific application.

1. Sample Pre-treatment: a. To 500 µL of plasma, add 10 µL of a suitable internal standard (e.g., 12(13)-EpOME-d4). b. Add 1 mL of cold methanol containing an antioxidant (e.g., 0.1% BHT). c. Vortex for 30 seconds to precipitate proteins. d. Centrifuge at 10,000 x g for 10 minutes at 4°C. e. Collect the supernatant.

2. SPE Cartridge Conditioning: a. Condition a C18 SPE cartridge (e.g., 500 mg) with 5 mL of methanol. b. Equilibrate the cartridge with 5 mL of water.

3. Sample Loading: a. Load the supernatant from the protein precipitation step onto the conditioned cartridge at a slow and steady flow rate (approximately 1 mL/min).

4. Washing: a. Wash the cartridge with 5 mL of water to remove polar impurities. b. Wash the cartridge with 5 mL of 15% aqueous methanol to remove less polar impurities. c. Dry the cartridge under vacuum for 10-15 minutes.

5. Elution: a. Elute the 12(13)-EpOME with 2 x 1.5 mL of ethyl acetate into a clean collection tube.

6. Solvent Evaporation and Reconstitution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen. b. Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for the solid-phase extraction of 12(13)-EpOME.

Caption: Troubleshooting flowchart for low recovery of 12(13)-EpOME.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stability of lipids in plasma and serum: Effects of temperature-related storage conditions on the human lipidome - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Artifactual EpOME Formation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize the artifactual formation of Epoxyoctadecamonoenoic acids (EpOMEs) during your experiments.

Frequently Asked questions (FAQs)

Q1: What are EpOMEs and why is their artifactual formation a concern?

Q2: What are the primary causes of artifactual EpOME formation?

A2: The primary cause is lipid peroxidation, a chain reaction initiated by reactive oxygen species (ROS).[1][2] This process is exacerbated by:

• Exposure to atmospheric oxygen: Oxygen is a key reactant in the lipid peroxidation cascade.[3]

• Light and elevated temperatures: These can accelerate the rate of oxidation.

• Presence of metal ions: Metal ions like iron and copper can catalyze the formation of ROS.

• Enzymatic activity: Lipases and other enzymes can remain active post-sampling if not properly quenched, leading to the release of polyunsaturated fatty acids (PUFAs) that are susceptible to oxidation.[4]

Q3: How can I prevent enzymatic activity post-sampling?

A3: To halt enzymatic processes, it is crucial to immediately process or properly store your samples. The most effective method is to snap-freeze tissues or cell pellets in liquid nitrogen right after collection.[5][6][7] If immediate extraction is not possible, store the snap-frozen samples at -80°C until analysis.[5][6] For plant tissues, which have highly active phospholipases, immediate immersion in hot isopropanol (B130326) (75°C) is recommended to deactivate these enzymes.[8]

Q4: What is the role of antioxidants in preventing artifactual EpOME formation?

A4: Antioxidants are critical for preventing non-enzymatic oxidation. They work by scavenging free radicals and terminating the lipid peroxidation chain reaction.[3][9] Butylated hydroxytoluene (BHT) is a commonly used synthetic antioxidant in lipid extraction protocols due to its high efficacy and solubility in organic solvents.[5][10][11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High background or unexpected peaks in mass spectrometry data.	In-source fragmentation of other lipids.[10][12]	Optimize mass spectrometer source conditions (e.g., lower temperature and voltage) to minimize fragmentation.[10][13]
Contamination from solvents, glassware, or plasticware.[10]	Use high-purity solvents and meticulously clean glassware. Avoid plastic containers, as plasticizers can leach into the sample and interfere with analysis.[5]
Low recovery of EpOMEs.	Incomplete extraction from the sample matrix.	For high-lipid content samples, consider the Folch method, which uses a higher solvent-to-sample ratio.[10] Ensure thorough homogenization of the tissue.
Inefficient phase separation during liquid-liquid extraction.	Ensure the correct ratios of chloroform, methanol (B129727), and water are used to achieve clear phase separation. Centrifugation can help sharpen the interface.[10]
Variability between replicate samples.	Inconsistent sample handling and extraction procedures.	Standardize all steps of your protocol, from sample collection to final analysis. Ensure precise and consistent addition of internal standards and antioxidants to every sample.
Exposure to air and light during sample preparation.	Perform extractions on ice and under an inert atmosphere (e.g., nitrogen or argon) whenever possible.[7][10] Use amber glass vials to protect samples from light.[14]
Evidence of lipid degradation (presence of lysophospholipids, free fatty acids).	Enzymatic activity was not sufficiently quenched.	Review your sample collection and storage procedures. Ensure rapid snap-freezing and storage at -80°C.[7] For plant tissues, confirm immediate immersion in hot isopropanol.[8]
Insufficient antioxidant protection.	Ensure an adequate concentration of antioxidant (e.g., BHT) is added to the extraction solvent.[10]

Quantitative Data Summary

Table 1: Comparison of Antioxidant Efficacy in Inhibiting Lipid Peroxidation

Antioxidant	IC₅₀ (µM) in Egg Yolk Peroxidation Assay	IC₅₀ (µM) in Erythrocyte Membrane Peroxidation Assay	Notes
tert-Butylhydroquinone (t-BHQ)	1.2 ± 0.1	1.8 ± 0.2	High efficacy in both systems.[15]
Butylated Hydroxyanisole (BHA)	2.5 ± 0.3	4.1 ± 0.5	Effective synthetic antioxidant.[15]
Butylated Hydroxytoluene (BHT)	3.8 ± 0.4	5.5 ± 0.6	Commonly used in lipid extraction. [15]
Gallic Acid	1.5 ± 0.2	2.5 ± 0.3	Natural antioxidant with high efficacy.[15]
(-)-Epicatechin Gallate	1.8 ± 0.2	3.0 ± 0.4	Natural antioxidant found in tea.[15]
Melatonin	2.0 ± 0.3	3.5 ± 0.4	Endogenous antioxidant.[15]
Ascorbic Acid (Vitamin C)	25 ± 3	40 ± 5	Water-soluble, less effective in lipid phases.[15]
Glutathione (GSH)	30 ± 4	50 ± 6	Endogenous peptide antioxidant.[15]

IC₅₀ values represent the concentration of antioxidant required to inhibit lipid peroxidation by 50% in the specified assay. Lower values indicate higher antioxidant efficacy. Data is synthesized from comparative studies.[15]

Experimental Protocols

Protocol 1: Lipid Extraction from Animal Tissue with BHT

This protocol is a modified Bligh and Dyer method designed to minimize artifactual oxidation.[11]

Materials:

• Frozen tissue sample (~30 mg)[6]

• Homogenizer

• Pre-chilled glass tubes with Teflon-lined screw caps

• Chloroform (LC-MS grade)

• Methanol (LC-MS grade)

• Deionized water

• Butylated Hydroxytoluene (BHT) solution (0.01% in extraction solvent)[8][11]

• Internal standard solution (e.g., deuterated EpOME)

• Nitrogen or Argon gas

• Refrigerated centrifuge

Procedure:

• Sample Preparation: Weigh approximately 30 mg of frozen tissue on a pre-chilled surface.[6] Perform all subsequent steps on ice.

• Homogenization: Place the tissue in a pre-chilled glass tube. Add a known amount of the internal standard. Add 1 mL of a pre-chilled 2:1 (v/v) chloroform:methanol mixture containing 0.01% BHT. Homogenize thoroughly.[6]

• Extraction: Add an additional 1 mL of the chloroform:methanol with BHT solution and vortex for 1 minute.

• Phase Separation: Add 0.5 mL of deionized water and vortex for 1 minute. Centrifuge at 1,000 x g for 10 minutes at 4°C to separate the phases.[10]

• Lipid Collection: Carefully collect the lower organic (chloroform) phase containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Solvent Evaporation: Dry the collected lipid extract under a gentle stream of nitrogen or argon gas.

• Storage: Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol) for analysis. Flush the tube with inert gas, seal tightly, and store at -80°C until LC-MS/MS analysis.[5]

Protocol 2: Solid-Phase Extraction (SPE) for Oxylipin Purification

This protocol is a general method for purifying oxylipins, including EpOMEs, from a lipid extract prior to LC-MS/MS analysis.[6][16]

Materials:

• SPE cartridge (e.g., Oasis PRiME HLB, 60 mg)[6]

• SPE manifold

• Methanol (LC-MS grade)

• Deionized water

• Equilibration solution (e.g., 95:5:0.1 v/v/v water:methanol:acetic acid)[6]

• Wash solution (e.g., 10% methanol in water)

• Elution solvent (e.g., methanol or acetonitrile)[6]

• Reconstituted lipid extract from Protocol 1

Procedure:

• Cartridge Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of the equilibration solution through the cartridge.[6]

• Sample Loading: Load the reconstituted lipid extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of the wash solution to remove polar interferences.

• Elution: Elute the EpOMEs and other oxylipins from the cartridge with 2 mL of the elution solvent into a clean glass tube.

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in a small, precise volume (e.g., 50 µL) of the initial mobile phase for LC-MS/MS analysis.[6]

Visualizations

References

• 1. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cell signalling by reactive lipid species: new concepts and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 6. benchchem.com [benchchem.com]
• 7. aquaculture.ugent.be [aquaculture.ugent.be]
• 8. Lipid Profiling Extraction Method for Arabidopsis Leaves - Kansas Lipidomics Research Center [k-state.edu]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. 2.2. Lipid Extraction [bio-protocol.org]
• 12. Recognition and avoidance of ion source-generated artifacts in lipidomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 15. Comparison of Antioxidants: The Limited Correlation between Various Assays of Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. waters.com [waters.com]

Technical Support Center: Signal-to-Noise Optimization for 12(13)-EpOME in LC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the signal-to-noise ratio for the analysis of 12,13-epoxy-9Z-octadecenoic acid (12(13)-EpOME) using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low signal-to-noise (S/N) for 12(13)-EpOME?

A1: Low S/N for 12(13)-EpOME can stem from several factors:

• Suboptimal Ionization: Inefficient ionization in the electrospray source is a primary cause. This can be due to incorrect source parameters (e.g., capillary voltage, gas flows, temperature) or the presence of ion-suppressing matrix components.

• Poor Fragmentation: If using tandem mass spectrometry (MS/MS), inappropriate collision energy will lead to poor fragmentation of the precursor ion and a weak product ion signal.

• Sample Degradation: 12(13)-EpOME can be sensitive to acidic conditions and enzymatic degradation. Improper sample handling and storage can lead to lower concentrations of the target analyte.

• Contamination: High background noise from contaminated solvents, glassware, or the LC-MS system itself can obscure the analyte signal.

• Suboptimal Chromatography: Poor peak shape, such as excessive tailing or broadening, will decrease the peak height and thus the S/N ratio. Co-elution with isomeric compounds can also lead to signal suppression and inaccurate quantification.

Q2: What is a suitable internal standard for 12(13)-EpOME analysis?

A2: A deuterated internal standard, such as 12(13)-EpOME-d4, is highly recommended. Isotope-labeled internal standards closely mimic the chromatographic behavior and ionization efficiency of the endogenous analyte, providing the most accurate correction for matrix effects and variations in sample preparation and instrument response.

Q3: What are the expected precursor and product ions for 12(13)-EpOME in negative ion mode ESI-MS/MS?

A3: In negative ion mode, 12(13)-EpOME will typically deprotonate to form the [M-H]⁻ precursor ion. The exact m/z will depend on the specific isotopic composition, but for the most common isotopes, it will be approximately 295.2. The fragmentation of the epoxide ring can lead to several product ions. While specific fragmentation patterns can be instrument-dependent, a common and characteristic product ion results from cleavage of the epoxide ring and adjacent carbon-carbon bonds.

Q4: How can I improve the chromatographic separation of 12(13)-EpOME from its isomers?

A4: Achieving good chromatographic separation is critical. Consider the following:

• Column Choice: A high-resolution reversed-phase C18 column is a good starting point.

• Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component with a weak acid (e.g., 0.1% formic acid) and an organic component (e.g., acetonitrile (B52724) or methanol) is typically effective.

• Gradient Optimization: A shallow gradient can improve the resolution between closely eluting isomers.

• Flow Rate: Lower flow rates can sometimes enhance separation efficiency.

Troubleshooting Guides

Issue 1: High Background Noise

Symptom	Possible Cause	Troubleshooting Step
Noisy baseline across the entire chromatogram.	Contaminated mobile phase or solvents.	Prepare fresh mobile phase using high-purity, LC-MS grade solvents and additives. Filter the mobile phase before use.
Ghost peaks or consistently appearing contaminant peaks.	Carryover from previous injections.	Implement a robust needle and injection port washing protocol. Inject a blank solvent after a high-concentration sample to check for carryover.
Elevated background that increases with the organic gradient.	Contamination in the organic solvent or build-up on the analytical column.	Replace the organic solvent. If the problem persists, wash the column with a strong solvent or replace it if it's old or heavily contaminated.
Random electronic noise or spikes.	Improper grounding or electronic interference.	Ensure all LC-MS components are properly grounded. Move any potential sources of electronic interference away from the instrument.

Issue 2: Low Analyte Signal (Poor Sensitivity)

Symptom	Possible Cause	Troubleshooting Step
Weak or no detectable peak for 12(13)-EpOME.	Suboptimal ESI source parameters.	Systematically optimize source parameters such as capillary voltage, nebulizer gas pressure, drying gas flow, and gas temperature. This can be done by infusing a standard solution of 12(13)-EpOME.
Low signal intensity in MS/MS mode.	Inefficient fragmentation (suboptimal collision energy).	Perform a collision energy optimization experiment for the specific precursor-to-product ion transition of 12(13)-EpOME. This involves analyzing the analyte at a range of collision energies to find the value that yields the highest product ion intensity.
Signal intensity varies significantly between injections.	Inconsistent sample preparation or matrix effects.	Ensure a consistent and reproducible sample preparation protocol. The use of a deuterated internal standard is crucial to correct for these variations.
Broad and tailing peaks.	Poor chromatography.	Optimize the LC method. Check for column degradation, ensure proper mobile phase pH, and consider a different column stationary phase if necessary.

Quantitative Data Summary

The following tables provide a summary of typical starting parameters for the LC-MS analysis of 12(13)-EpOME. Note that optimal values are instrument-dependent and should be empirically determined.

Table 1: Suggested LC-MS/MS Parameters for 12(13)-EpOME Analysis

Parameter	Suggested Value/Range
LC Column	Reversed-phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Methanol (B129727) (e.g., 90:10, v/v) with 0.1% Formic Acid
Flow Rate	0.2 - 0.4 mL/min
Ionization Mode	Electrospray Ionization (ESI), Negative
Precursor Ion [M-H]⁻	m/z 295.2
Product Ion	m/z 171.1 (indicative)
Collision Energy (CE)	10 - 25 eV (requires optimization)
Internal Standard	12(13)-EpOME-d4 (m/z 299.2 → 171.1)

Experimental Protocols

Detailed Protocol for Solid-Phase Extraction (SPE) of 12(13)-EpOME from Plasma

This protocol is a general guideline and may require optimization based on the specific SPE cartridge and instrumentation used.

1. Sample Preparation: a. Thaw frozen plasma samples on ice. b. To 100 µL of plasma in a polypropylene (B1209903) tube, add 10 µL of an internal standard solution (e.g., 12(13)-EpOME-d4 in methanol). c. Add 300 µL of cold methanol to precipitate proteins. d. Vortex for 20 seconds and incubate at -20°C for at least 2 hours (or overnight) to enhance protein precipitation. e. Centrifuge at 14,000 x g for 10 minutes at 4°C. f. Carefully transfer the supernatant to a new tube.

2. Solid-Phase Extraction: a. Conditioning: Condition a reversed-phase SPE cartridge (e.g., C18 or polymeric) by passing 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to go dry. b. Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge. c. Washing: Wash the cartridge with 1 mL of an aqueous solution with a low percentage of organic solvent (e.g., 5-10% methanol in water) to remove polar impurities. d. Elution: Elute the 12(13)-EpOME and other lipids with 1 mL of a suitable organic solvent (e.g., methanol or ethyl acetate).

3. Solvent Evaporation and Reconstitution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen. b. Reconstitute the dried extract in a small volume (e.g., 50-100 µL) of the initial mobile phase composition (e.g., 50:50 water:acetonitrile). c. Vortex briefly and transfer to an autosampler vial for LC-MS analysis.

Visualizations

selecting the right internal standard for 12(13)-EpOME analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 12(13)-epoxyoctadecenoic acid (12(13)-EpOME). The following information is designed to address specific issues that may be encountered during experimental analysis, with a focus on the critical selection of an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is the ideal internal standard for the quantitative analysis of 12(13)-EpOME by LC-MS/MS?

A1: The gold standard for accurate quantification of 12(13)-EpOME is a stable isotope-labeled (SIL) internal standard, specifically a deuterated analog such as (±)12(13)-EpOME-d4.[1] This is because SIL internal standards have nearly identical chemical and physical properties to the analyte of interest. This similarity ensures they behave similarly during sample extraction, chromatography, and ionization, effectively compensating for matrix effects and variations in sample processing.[2]

Q2: Can I use a non-deuterated structural analog as an internal standard for 12(13)-EpOME analysis?

A2: While a structural analog may be used if a deuterated standard is unavailable, it is not recommended for achieving the highest accuracy and precision. Structural analogs may have different extraction efficiencies, chromatographic retention times, and ionization responses compared to 12(13)-EpOME. These differences can lead to inaccurate quantification, especially in complex biological matrices where matrix effects are a significant concern.[3] If a structural analog must be used, its performance must be thoroughly validated.

Q3: Why is it critical to add the internal standard at the beginning of the sample preparation process?

A3: The internal standard should be added to the sample at the earliest possible stage, ideally before any extraction or purification steps. This ensures that the internal standard experiences the same potential for loss or variability as the analyte throughout the entire workflow. By adding it at the beginning, the ratio of the analyte to the internal standard remains constant, allowing for accurate correction of any procedural inconsistencies.

Q4: What are the common pitfalls to avoid when using an internal standard for 12(13)-EpOME quantification?

A4: Common pitfalls include:

• Adding the internal standard too late in the workflow: This will not account for analyte loss during initial sample preparation steps.

• Using an inappropriate concentration of the internal standard: The concentration should be high enough to provide a robust signal but not so high that it causes detector saturation or interferes with the analyte signal.

• Assuming a structural analog will behave identically to the analyte: Thorough validation is necessary to confirm that the analog adequately tracks the analyte's behavior.

• Not accounting for potential isotopic overlap: Ensure that the mass difference between the analyte and the deuterated internal standard is sufficient to prevent spectral overlap.

Troubleshooting Guide

This guide addresses common problems encountered during the LC-MS/MS analysis of 12(13)-EpOME.

Problem	Possible Cause(s)	Troubleshooting Steps
Low or No Signal for 12(13)-EpOME and/or Internal Standard	1. Degradation of the epoxide: 12(13)-EpOME is sensitive to acidic conditions and can be hydrolyzed to its corresponding diol, 12,13-diHOME. 2. Poor extraction recovery: Inefficient extraction from the sample matrix. 3. Ion suppression: Co-eluting matrix components interfering with the ionization of the analyte and internal standard.[4][5] 4. Instrumental issues: Incorrect MS parameters, source contamination, or LC system problems.	1. Ensure all solvents and reagents used during sample preparation are neutral or slightly basic. Avoid prolonged exposure to acidic conditions. Analyze for the presence of 12,13-diHOME to confirm degradation. 2. Optimize the solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol. Ensure the chosen solvent is appropriate for extracting lipids. 3. Improve chromatographic separation to resolve the analyte from interfering matrix components.[5] Consider a more rigorous sample cleanup procedure. 4. Verify MS/MS transitions, tune the instrument, and clean the ion source. Check for leaks and ensure proper functioning of the LC system.
High Variability in Results	1. Inconsistent sample preparation: Variations in extraction efficiency between samples. 2. Matrix effects: Differential ion suppression or enhancement across samples.[4] 3. Instability of the analyte: Degradation of 12(13)-EpOME after extraction.	1. Ensure precise and consistent execution of the sample preparation protocol for all samples. 2. Use a deuterated internal standard (12(13)-EpOME-d4) to compensate for matrix effects.[2] If using a structural analog, re-evaluate its ability to track the analyte's response in the presence of the matrix. 3. Analyze samples as soon as possible after extraction. Store extracts at low temperatures (e.g., -80°C) and in the dark to minimize degradation.
Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Column overload: Injecting too much sample. 2. Column contamination: Buildup of matrix components on the column. 3. Incompatible injection solvent: The solvent in which the sample is dissolved is too different from the mobile phase.	1. Dilute the sample or reduce the injection volume. 2. Implement a column washing step after each run or use a guard column. 3. Reconstitute the dried extract in a solvent that is similar in composition to the initial mobile phase.
Retention Time Shifts	1. Changes in mobile phase composition: Inaccurate mixing or degradation of mobile phase components. 2. Column aging: Degradation of the stationary phase over time. 3. Fluctuations in column temperature.	1. Prepare fresh mobile phases daily. 2. Replace the column if performance continues to degrade. 3. Ensure the column oven is maintaining a stable temperature.

Data Presentation: The Impact of Internal Standard Selection

The choice of internal standard significantly affects the accuracy and precision of 12(13)-EpOME quantification. The following table summarizes the expected performance differences between a deuterated and a non-deuterated (structural analog) internal standard based on typical bioanalytical data.

Parameter	Deuterated IS (12(13)-EpOME-d4)	Non-Deuterated IS (Structural Analog)	Justification
Accuracy (% Bias)	< 5%	15-30%	The deuterated IS co-elutes with the analyte, providing superior correction for matrix effects and extraction variability.[2][3] Structural differences in the non-deuterated IS can lead to differential behavior and less accurate correction.[6]
Precision (%RSD)	< 10%	> 20%	The near-identical properties of the deuterated IS result in more consistent correction across samples, leading to lower relative standard deviation (RSD).[6]
Matrix Effect	Effectively minimized	Variable and often significant	The deuterated IS experiences the same ion suppression or enhancement as the analyte, canceling out the effect.[2] The structural analog may elute at a different retention time and experience a different degree of matrix effect.[3]
Recovery	Tracks analyte recovery accurately	May not accurately reflect analyte recovery	The deuterated IS has virtually identical extraction properties to the analyte. Differences in polarity and structure of the analog can lead to different extraction efficiencies.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) of 12(13)-EpOME from Plasma

This protocol is a general guideline and may require optimization for specific matrices and instrumentation.

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma, add a known amount of 12(13)-EpOME-d4 solution (e.g., 10 µL of a 100 ng/mL solution). Vortex briefly.

• Protein Precipitation: Add 300 µL of ice-cold methanol (B129727) to the sample. Vortex for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant and transfer it to a new tube.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove polar impurities.

• Elution: Elute the 12(13)-EpOME and internal standard with 1 mL of ethyl acetate (B1210297) or another suitable organic solvent.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis Parameters

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid.

  • Gradient: A suitable gradient from a high percentage of mobile phase A to a high percentage of mobile phase B to ensure separation from other lipids.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 12(13)-EpOME: Optimize for your specific instrument. A common transition is m/z 295.2 -> [fragment ion].

    • 12(13)-EpOME-d4: Optimize for your specific instrument. A common transition is m/z 299.2 -> [fragment ion].

Mandatory Visualizations

Biosynthesis and Downstream Signaling of 12(13)-EpOME

Biosynthesis of 12(13)-EpOME and downstream signaling of its metabolite, 12,13-diHOME.

Logical Workflow for Internal Standard Selection

Decision workflow for selecting an internal standard for 12(13)-EpOME analysis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 12(13)-EpOME by Reverse-Phase HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the peak shape of 12,13-epoxyoctadecenoic acid (12(13)-EpOME) in reverse-phase high-performance liquid chromatography (RP-HPLC).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the common causes of poor peak shape, specifically peak tailing, for 12(13)-EpOME in RP-HPLC?

Peak tailing is a common issue in HPLC and for a carboxylic acid like 12(13)-EpOME, it is often attributed to secondary retention mechanisms alongside the primary hydrophobic interactions.[1] Key causes include:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based stationary phase can become ionized at higher pH levels (typically above pH 3.5).[2] These negatively charged silanols can then interact with the polar carboxyl group of 12(13)-EpOME, leading to peak tailing.[1][3]

• Mobile Phase pH: If the mobile phase pH is close to or above the pKa of 12(13)-EpOME's carboxylic acid group, a portion of the analyte will be in its ionized (more polar) form.[4][5] The co-existence of both ionized and non-ionized forms can result in peak distortion.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak broadening and tailing.[6][7]

• Column Contamination and Voids: Accumulation of contaminants on the column frit or at the head of the column can disrupt the sample path, causing peak distortion.[1][6][8] A void in the packed bed can also lead to similar issues.[3]

• Extra-Column Effects: Excessive volume in tubing and fittings (dead volume) between the injector and the detector can cause band broadening and peak tailing.[9]

Q2: How can I systematically troubleshoot and improve a tailing peak for 12(13)-EpOME?

A systematic approach is crucial for identifying and resolving the cause of peak tailing. Follow these steps:

• Evaluate the Mobile Phase:

  • Adjust pH: The most effective way to reduce silanol interactions with acidic compounds like 12(13)-EpOME is to lower the mobile phase pH.[1] Operating at a pH of around 2.5-3.0 ensures the carboxylic acid is fully protonated (ion-suppressed), minimizing secondary interactions.[1][10] An acidic modifier like formic acid or phosphoric acid is commonly used.[11][12]

  • Buffer Concentration: Ensure adequate buffer concentration to maintain a stable pH, especially if the sample has a different pH.[13]

• Assess the Column:

  • Use a Guard Column: A guard column can protect the analytical column from strongly retained matrix components that might cause peak shape issues.[8][14]

  • Column Flushing: If contamination is suspected, flush the column with a strong solvent.[1] It may also be beneficial to reverse the column (if the manufacturer permits) and flush it to waste to dislodge particulates from the inlet frit.[1][6]

  • Select a High-Purity, End-Capped Column: Modern, high-purity silica (B1680970) columns with thorough end-capping are designed to have minimal residual silanols, which significantly improves peak shape for polar and ionizable compounds.[14][15]

• Optimize Sample and Injection Parameters:

  • Reduce Injection Volume/Concentration: To check for column overload, dilute the sample by a factor of 10 and reinject. If the peak shape improves, mass overload was a contributing factor.[6][7]

  • Sample Solvent: The sample solvent should ideally be weaker than or of similar strength to the mobile phase to prevent peak distortion.[7][16]

Q3: My 12(13)-EpOME peak is exhibiting fronting. What is the likely cause and solution?

Peak fronting is less common than tailing but can occur. The primary causes are:

• Column Overload: Similar to tailing, injecting a highly concentrated sample can lead to fronting. The solution is to reduce the mass of the analyte injected by either lowering the concentration or the injection volume.[6][7]

• Sample Solvent Effects: If the sample is dissolved in a solvent significantly stronger than the mobile phase, the analyte band can spread and elute prematurely, resulting in a fronting peak.[16] The remedy is to dissolve the sample in the mobile phase or a weaker solvent.

Q4: Can column temperature affect the peak shape of 12(13)-EpOME?

Yes, column temperature is an important parameter. Increasing the column temperature (e.g., to 40°C) can improve peak shape by:[17]

• Reducing Mobile Phase Viscosity: This leads to more efficient mass transfer and can result in sharper peaks.

• Increasing Analyte Solubility: This can be beneficial if solubility issues are contributing to poor peak shape.

• Altering Retention and Selectivity: Temperature can influence the interactions between the analyte and the stationary phase.[15]

It is important to control the temperature using a column oven for reproducible results.

Data Presentation

Table 1: Recommended Starting Conditions for RP-HPLC Analysis of 12(13)-EpOME

Parameter	Recommended Condition	Rationale
Column	C18, High-Purity Silica, End-Capped (e.g., < 5 µm particle size)	Provides good hydrophobic retention for fatty acids. High purity and end-capping minimize silanol interactions.[1][14]
Mobile Phase A	Water + 0.1% Formic Acid	Acidic modifier to suppress ionization of 12(13)-EpOME's carboxyl group, improving peak shape.[11]
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid	Common organic solvents for reverse-phase chromatography.[11]
Gradient	Optimized based on sample complexity (e.g., 50-95% B)	Gradient elution is often necessary for samples containing lipids with a range of polarities.[18]
Flow Rate	0.4 - 1.0 mL/min (for standard 4.6 mm ID columns)	Typical flow rate for analytical scale HPLC.
Column Temperature	30 - 40°C	Elevated temperature can improve efficiency and peak shape.[17]
Detection	UV (200-210 nm) or Mass Spectrometry (MS)	Carboxylic acids have a weak UV chromophore at low wavelengths. MS provides higher sensitivity and specificity.
Injection Volume	5 - 20 µL	Should be minimized to prevent peak distortion from solvent effects and overload.[7]

Experimental Protocols

Protocol: General RP-HPLC Method for 12(13)-EpOME Analysis

This protocol provides a general starting point for the analysis of 12(13)-EpOME. Optimization will be required based on the specific sample matrix and instrumentation.

• Mobile Phase Preparation:

  • Mobile Phase A: Add 1.0 mL of formic acid to 1.0 L of HPLC-grade water. Filter and degas.

  • Mobile Phase B: Add 1.0 mL of formic acid to 1.0 L of HPLC-grade acetonitrile. Filter and degas.

• Standard Preparation:

  • Prepare a stock solution of 12(13)-EpOME in a solvent such as ethanol (B145695) or acetonitrile.

  • Prepare working standards by diluting the stock solution with the initial mobile phase composition (e.g., 50:50 Mobile Phase A:B) to the desired concentration range.

• Sample Preparation:

  • For biological samples, a lipid extraction (e.g., solid-phase extraction or liquid-liquid extraction) is typically required to isolate 12(13)-EpOME and remove interfering substances.[11][19]

  • Reconstitute the final extract in the initial mobile phase composition.

• HPLC System Setup and Execution:

  • Column: C18, 2.1 x 100 mm, 1.7 µm (example)

  • Flow Rate: 0.6 mL/min

  • Column Temperature: 40°C[17]

  • Injection Volume: 5 µL

  • Gradient Program (Example):

    • 0.0 min: 50% B

    • 10.0 min: 95% B

    • 12.0 min: 95% B

    • 12.1 min: 50% B

    • 15.0 min: 50% B (re-equilibration)

  • Detection: As appropriate for the instrument (e.g., MS in negative ion mode).

Visualizations

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. agilent.com [agilent.com]
• 4. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 5. veeprho.com [veeprho.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. silicycle.com [silicycle.com]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]
• 12. welch-us.com [welch-us.com]
• 13. Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 14. waters.com [waters.com]
• 15. agilent.com [agilent.com]
• 16. lcms.cz [lcms.cz]
• 17. Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia - PMC [pmc.ncbi.nlm.nih.gov]
• 18. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Addressing Matrix Effects in 12(13)-EpOME Quantification

Welcome to the technical support center for the quantification of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for addressing matrix effects in the LC-MS/MS analysis of this important lipid mediator.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant concern in the quantification of 12(13)-EpOME?

A1: Matrix effects in LC-MS/MS analysis refer to the alteration of the ionization efficiency of an analyte, such as 12(13)-EpOME, due to the presence of co-eluting compounds from the sample matrix.[1][2] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy, precision, and sensitivity of quantification. In biological matrices like plasma and serum, phospholipids (B1166683) are a major contributor to matrix effects, particularly in electrospray ionization (ESI).[2][3] Given that 12(13)-EpOME is often present at low concentrations, mitigating matrix effects is crucial for reliable results.

Q2: I am observing low and inconsistent signal intensity for 12(13)-EpOME. Could this be due to matrix effects?

A2: Yes, low and inconsistent signal intensity are classic indicators of ion suppression caused by matrix effects.[2] Phospholipids and other endogenous components in biological samples can co-elute with 12(13)-EpOME, competing for ionization in the mass spectrometer source and reducing its signal.[3] It is recommended to evaluate your sample preparation method to ensure efficient removal of these interfering substances.

Q3: How can I quantitatively assess the extent of matrix effects in my 12(13)-EpOME assay?

A3: A standard method to quantify matrix effects is the post-extraction spike comparison.[1] This involves comparing the peak area of 12(13)-EpOME in a standard solution to the peak area of 12(13)-EpOME spiked into a blank matrix extract (a sample that has gone through the entire extraction procedure but initially contained no analyte). The matrix effect can be calculated as follows:

Matrix Effect (%) = (Peak Area in Post-Spiked Matrix Extract / Peak Area in Neat Solution) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q4: What is the most effective strategy to minimize matrix effects for 12(13)-EpOME quantification?

A4: The most effective strategy is a combination of optimized sample preparation and the use of a stable isotope-labeled internal standard (SIL-IS).[3] Sample preparation techniques that specifically target the removal of phospholipids, such as certain solid-phase extraction (SPE) methods, are highly recommended. A SIL-IS, such as 12(13)-EpOME-d4, will co-elute with the analyte and experience similar matrix effects, allowing for accurate correction during data analysis.

Troubleshooting Guide

Issue 1: Poor Recovery of 12(13)-EpOME During Sample Preparation

If you are experiencing low recovery of 12(13)-EpOME, consider the following troubleshooting steps:

• Optimize Extraction Solvent: Ensure the polarity of your extraction solvent is suitable for 12(13)-EpOME. For liquid-liquid extraction (LLE), ethyl acetate (B1210297) is a common choice. For SPE, ensure the elution solvent is strong enough to desorb the analyte from the sorbent.[3]

• Adjust pH: The pH of the sample and extraction solvents can influence the recovery of acidic analytes like 12(13)-EpOME. Acidifying the sample can improve extraction efficiency.[4]

• Evaluate SPE Sorbent: The choice of SPE sorbent is critical. Reversed-phase (e.g., C18) or mixed-mode sorbents are often used for oxylipins.[5][6] Ensure the sorbent is properly conditioned and not allowed to dry out before sample loading.[7]

• Check for Analyte Adsorption: Use low-adsorption polypropylene (B1209903) labware to prevent the loss of the lipid analyte to container surfaces.[8]

Issue 2: Significant Ion Suppression Persists After Sample Cleanup

If you still observe significant ion suppression after implementing a sample preparation protocol, consider these additional measures:

• Implement a Specialized Phospholipid Removal Step: Standard protein precipitation is often insufficient for removing phospholipids.[9] Consider using specialized products like HybridSPE®-Phospholipid plates or Captiva EMR™-Lipid cartridges, which are designed for high-efficiency phospholipid removal.[3][10]

• Optimize Chromatography: Modify your LC method to improve the separation of 12(13)-EpOME from residual matrix components. This can involve adjusting the gradient, changing the mobile phase composition, or using a different column chemistry.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): If not already in use, incorporating a SIL-IS is the most reliable way to compensate for unavoidable matrix effects.

Data on Sample Preparation Method Performance

The choice of sample preparation method significantly impacts the reduction of matrix effects and the recovery of 12(13)-EpOME. Below is a summary of the expected performance of common techniques for oxylipin analysis.

Sample Preparation Technique	Analyte Recovery	Phospholipid Removal Efficiency	Throughput
Protein Precipitation (PPT)	Moderate to High	Low	High
Liquid-Liquid Extraction (LLE)	Moderate to High	Moderate	Moderate
Solid-Phase Extraction (SPE) - C18	High	Moderate to High	Moderate
HybridSPE®-Phospholipid	High	Very High (>99%)	High
Captiva EMR™-Lipid	High	Very High (>99%)	High

Note: The actual performance can vary depending on the specific protocol and matrix.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 12(13)-EpOME from Plasma

This protocol provides a general guideline for the extraction of 12(13)-EpOME from plasma using a C18 SPE cartridge.

Materials:

• Human plasma

• 12(13)-EpOME-d4 internal standard (IS) solution

• Methanol (MeOH)

• Acetonitrile (ACN)

• Formic acid (FA)

• Hexane (B92381)

• Ethyl acetate (EtAc)

• C18 SPE cartridges (e.g., 100 mg/1 mL)

• Vacuum manifold

Procedure:

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of the 12(13)-EpOME-d4 IS solution and 200 µL of MeOH. Vortex for 30 seconds to precipitate proteins. Centrifuge at 10,000 x g for 5 minutes.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge with 1 mL of MeOH followed by 1 mL of water. Do not let the sorbent go dry.

• Sample Loading: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water, followed by 1 mL of hexane to remove non-polar lipids.

• Elution: Elute the 12(13)-EpOME with 1 mL of ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of 12(13)-EpOME

This protocol outlines typical LC-MS/MS parameters for the quantification of 12(13)-EpOME.

Liquid Chromatography (LC):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-10 min: 30-95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 30% B

Mass Spectrometry (MS/MS):

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • 12(13)-EpOME: m/z 295.2 -> [Product Ion]

  • 12(13)-EpOME-d4: m/z 299.2 -> [Product Ion] (Note: Specific product ions should be optimized for the instrument used.)

Visualizations

Biosynthesis and Downstream Signaling of 12(13)-EpOME

The following diagram illustrates the biosynthesis of 12(13)-EpOME from linoleic acid and its subsequent metabolism, along with a key downstream signaling effect.

Caption: Biosynthesis of 12(13)-EpOME and its role in AMPK signaling.

Experimental Workflow for 12(13)-EpOME Quantification

This diagram outlines the key steps in a typical experimental workflow for quantifying 12(13)-EpOME while addressing matrix effects.

Caption: Workflow for 12(13)-EpOME analysis with matrix effect mitigation.

References

• 1. benchchem.com [benchchem.com]
• 2. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. m.youtube.com [m.youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of 12(13)-EpOME and 12,13-DiHOME

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of two closely related lipid mediators: 12(13)-epoxyoctadecenoic acid (12(13)-EpOME) and its hydrolyzed product, 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME). This document summarizes key differences in their biological effects, supported by experimental data, and provides detailed methodologies for the cited experiments to aid in research and development.

Biosynthesis of 12(13)-EpOME and 12,13-DiHOME

Linoleic acid, an essential omega-6 fatty acid, is the precursor for both 12(13)-EpOME and 12,13-DiHOME. The initial step involves the epoxidation of linoleic acid by cytochrome P450 (CYP) enzymes, primarily from the CYP2C and CYP2J subfamilies, to form 12(13)-EpOME. Subsequently, soluble epoxide hydrolase (sEH) rapidly hydrolyzes the epoxide group of 12(13)-EpOME to yield the corresponding diol, 12,13-DiHOME. This metabolic conversion is a critical determinant of the distinct biological activities of these two molecules.

Quantitative Data Summary

The following table summarizes the quantitative and qualitative comparisons of the biological activities of 12(13)-EpOME and 12,13-DiHOME based on available experimental data. It is important to note that direct comparative studies with quantitative endpoints like IC50 or EC50 values are not always available in the same experimental system.

Biological Activity	12(13)-EpOME	12,13-DiHOME	Key Findings
AMPK Activation	Active . Elicits rapid and sustained phosphorylation of AMPK (Thr172) in HepG2 cells.	Inactive . Fails to alter the phosphorylation of AMPK or its target ACC.	12(13)-EpOME, but not 12,13-DiHOME, activates the AMPK signaling pathway, which is crucial for cellular energy homeostasis.[1]
Colon Tumorigenesis	Promotes . Exacerbates AOM/DSS-induced colon tumorigenesis in mice, increasing tumor number and size.	Inactive . Shows no effect on AOM/DSS-induced colon tumorigenesis in mice.	In a mouse model of colon cancer, 12(13)-EpOME demonstrates pro-tumorigenic effects, while its metabolite 12,13-DiHOME is inactive.[2]
Neutrophil Respiratory Burst	Stimulates . Induces a dose-dependent stimulation of the neutrophil respiratory burst in granulocytic HL-60 cells.	Inhibits . An equimolar mixture of methyl 9,10- and 12,13-DiHOME inhibits the PMA-induced respiratory burst.	These molecules have opposing effects on a key function of neutrophils in the innate immune response.[3][4]
TRPV1 Activation	Active . Induces inward currents in sensory neurons and activates TRPV1 channels expressed in CHO cells.	Active . Induces inward currents in sensory neurons and activates TRPV1 channels expressed in CHO cells.	Both molecules can activate the TRPV1 channel, which is involved in pain and thermal sensation.[5][6][7]
Fatty Acid Uptake in Brown Adipose Tissue (BAT)	Inactive . Pretreatment with 12,13-EpOME did not protect mice from a decrease in body temperature during cold challenge, unlike 12,13-DiHOME.	Active . Enhances cold tolerance and facilitates fatty acid uptake by BAT.	12,13-DiHOME is a key lipokine that promotes fuel uptake by brown adipose tissue, a function not shared by its precursor.[8][9][10]
Skeletal Muscle Fatty Acid Uptake	Inactive . Not correlated with cardiovascular fitness (VO2peak).	Active . Increases skeletal muscle fatty acid uptake and oxidation.[11][12][13]	12,13-DiHOME, released during exercise, enhances fatty acid utilization in skeletal muscle.
Cardioprotective Effects	Effects are complex and context-dependent.	Protective . Improves cardiac function in aged mice and protects against high-fat diet-induced cardiac dysfunction.[14]	12,13-DiHOME has demonstrated beneficial effects on cardiac health in certain models.

Signaling Pathways and Experimental Workflows

Signaling Pathways

The distinct biological activities of 12(13)-EpOME and 12,13-DiHOME stem from their differential engagement of cellular signaling pathways.

Caption: Simplified signaling pathways for 12(13)-EpOME and 12,13-DiHOME.

Experimental Workflow: Comparative Analysis of Neutrophil Respiratory Burst

This workflow outlines a general procedure for comparing the effects of 12(13)-EpOME and 12,13-DiHOME on the neutrophil respiratory burst.

Caption: Experimental workflow for neutrophil respiratory burst assay.

Detailed Experimental Protocols

AMPK Activation Assay by Western Blot

Objective: To determine the effect of 12(13)-EpOME and 12,13-DiHOME on the phosphorylation of AMP-activated protein kinase (AMPK).

Methodology:

• Cell Culture: Culture HepG2 cells in appropriate media until they reach 70-80% confluency.

• Treatment: Treat the cells with 1 µM of 12(13)-EpOME, 1 µM of 12,13-DiHOME, or a vehicle control for various time points (e.g., 0, 30, 60, 120 minutes).

• Cell Lysis: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein (e.g., 20 µg) on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-AMPKα (Thr172) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with an antibody for total AMPKα as a loading control.

• Densitometry Analysis: Quantify the band intensities using image analysis software and normalize the phosphorylated AMPK levels to total AMPK.

In Vivo Colon Tumorigenesis Assay

Objective: To compare the in vivo effects of 12(13)-EpOME and 12,13-DiHOME on the development of colitis-associated colon cancer.

Methodology:

• Animal Model: Use male C57BL/6 mice (6-8 weeks old).

• Tumor Induction: Induce colon tumorigenesis using a single intraperitoneal injection of azoxymethane (B1215336) (AOM; 10 mg/kg), followed by one cycle of 2% dextran (B179266) sulfate (B86663) sodium (DSS) in the drinking water for 7 days.

• Treatment Administration:

  • Four weeks after AOM injection, subcutaneously implant osmotic mini-pumps to deliver either vehicle, 12(13)-EpOME (e.g., 1.2 mg/kg/day), or 12,13-DiHOME (e.g., 1.2 mg/kg/day) for 4 weeks.

• Tumor Assessment:

  • At the end of the treatment period, euthanize the mice and dissect the entire colon.

  • Count the number and measure the size of visible tumors.

  • Fix a portion of the colon in 10% neutral buffered formalin for histological analysis (H&E staining) and immunohistochemistry for proliferation markers (e.g., Ki-67, PCNA).

• Statistical Analysis: Compare the tumor number, size, and histological scores between the different treatment groups.

Neutrophil Respiratory Burst Assay

Objective: To assess the modulatory effects of 12(13)-EpOME and 12,13-DiHOME on the production of reactive oxygen species (ROS) by neutrophils.

Methodology:

• Cell Preparation: Isolate human neutrophils from the peripheral blood of healthy donors using density gradient centrifugation or differentiate HL-60 cells into a granulocytic phenotype.

• Treatment: Pre-incubate the neutrophils with various concentrations of 12(13)-EpOME, 12,13-DiHOME, or vehicle control for a specified time (e.g., 15 minutes).

• Stimulation: Induce the respiratory burst by adding a stimulant such as phorbol (B1677699) 12-myristate 13-acetate (PMA; e.g., 100 nM).

• ROS Detection: Measure superoxide production using methods such as:

  • Cytochrome c reduction assay: Measure the change in absorbance at 550 nm due to the superoxide-dismutase-inhibitable reduction of cytochrome c.

  • Luminol- or lucigenin-based chemiluminescence: Measure the light emission generated from the reaction of ROS with the chemiluminescent probe.

  • Flow cytometry using dihydrorhodamine 123 (DHR): DHR is oxidized to the fluorescent rhodamine 123 in the presence of ROS.

• Data Analysis: Calculate the rate of ROS production and compare the effects of 12(13)-EpOME and 12,13-DiHOME to the vehicle control.

In Vitro Fatty Acid Uptake Assay in Brown Adipocytes

Objective: To directly measure the effect of 12(13)-EpOME and 12,13-DiHOME on fatty acid uptake in cultured brown adipocytes.

Methodology:

• Cell Culture and Differentiation: Culture and differentiate immortalized brown preadipocytes into mature brown adipocytes.

• Treatment: Treat the differentiated adipocytes with varying concentrations of 12(13)-EpOME, 12,13-DiHOME, or a vehicle control for a specified duration.

• Fatty Acid Uptake Measurement:

  • Add a fluorescently labeled fatty acid analog (e.g., BODIPY-C12) to the culture medium.

  • After a defined incubation period, wash the cells to remove excess unincorporated fatty acid.

  • Measure the fluorescence intensity within the cells using a plate reader or fluorescence microscopy to quantify fatty acid uptake.

• Data Analysis: Normalize the fluorescence intensity to the total protein content per well and compare the fatty acid uptake in treated cells to the vehicle control.

Conclusion

The biological activities of 12(13)-EpOME and its metabolite 12,13-DiHOME are distinct and often opposing. While 12(13)-EpOME exhibits pro-inflammatory and pro-tumorigenic properties in certain contexts, 12,13-DiHOME is recognized as a beneficial lipokine that enhances metabolic health and cardiovascular function. These differences underscore the critical role of the soluble epoxide hydrolase enzyme in regulating the biological effects of linoleic acid-derived lipid mediators. For researchers and drug development professionals, understanding these divergent activities is crucial for the targeted development of therapeutics that modulate these pathways for the treatment of metabolic, inflammatory, and oncologic diseases. The provided experimental protocols offer a foundation for further investigation into the nuanced roles of these fascinating molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihydroxyoctadecamonoenoate esters inhibit the neutrophil respiratory burst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Central activation of TRPV1 and TRPA1 by novel endogenous agonists contributes to mechanical and thermal allodynia after burn injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue [dash.harvard.edu]
• 11. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [PDF] 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake. | Semantic Scholar [semanticscholar.org]
• 13. ohiostate.elsevierpure.com [ohiostate.elsevierpure.com]
• 14. 12,13-diHOME protects against the age-related decline in cardiovascular function via attenuation of CaMKII - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Cross-Validation of ELISA and LC-MS for the Quantitative Measurement of 12(13)-EpOME

For researchers, scientists, and drug development professionals, the accurate quantification of bioactive lipid mediators is critical for advancing our understanding of physiological and pathological processes. 12(13)-epoxyoctadecenoic acid (12(13)-EpOME), a cytochrome P450-derived metabolite of linoleic acid, is an emerging player in various signaling pathways. The choice of analytical methodology for its measurement is pivotal for generating reliable and reproducible data. This guide provides a comprehensive cross-validation of two widely used techniques for the quantification of 12(13)-EpOME: the Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography-Mass Spectrometry (LC-MS).

This guide will delve into the performance characteristics of each method, present detailed experimental protocols, and offer a visual representation of the analytical workflows and the biosynthetic pathway of 12(13)-EpOME.

Method Comparison: A Tale of Two Techniques

The selection of either ELISA or LC-MS for the measurement of 12(13)-EpOME depends on a balance between throughput, cost, and the required analytical specificity and accuracy. While ELISA offers a high-throughput and cost-effective solution suitable for screening large numbers of samples, LC-MS provides superior specificity and accuracy, which is crucial for distinguishing between structurally similar lipid isomers.

Quantitative Data Summary

Feature	Competitive ELISA (for related lipids)	LC-MS/MS
Principle	Antigen-antibody recognition	Mass-to-charge ratio and fragmentation pattern
Specificity	Can be susceptible to cross-reactivity with structurally similar molecules.[1]	Highly specific, capable of distinguishing between isomers.
Sensitivity (LOD/LOQ)	Typically in the low ng/mL range.[1]	Can achieve high sensitivity, with limits of quantification in the low pg/mL to ng/mL range.[2]
Linearity	Defined by the standard curve, typically a sigmoidal curve.	Excellent linearity over a wide dynamic range.
Precision (%CV)	Intra-assay: <10%, Inter-assay: <15% (typical)	Intra-assay: <15%, Inter-assay: <15%[3]
Accuracy (% Recovery)	80-120% (typical)	85-115% (typical)[3]
Throughput	High-throughput, suitable for large sample numbers.	Lower throughput due to chromatographic separation.
Cost per Sample	Relatively low.	Higher due to instrumentation and reagent costs.
Sample Preparation	May require solid-phase extraction for complex matrices.[4]	Typically requires liquid-liquid or solid-phase extraction.

Experimental Protocols

Detailed and validated protocols are essential for obtaining reliable and reproducible results. Below are representative experimental protocols for the measurement of 12(13)-EpOME using a generalized competitive ELISA and a specific LC-MS/MS method.

Generalized Competitive ELISA Protocol for 12(13)-EpOME

This protocol is based on a competitive ELISA for the related molecule 12(13)-DiHOME and illustrates the general steps involved.[1][4]

1. Sample Preparation (for complex matrices like plasma or serum):

• Acidify the sample with a weak acid (e.g., 2M HCl).

• Perform solid-phase extraction (SPE) using a C18 cartridge to isolate the lipid fraction.

• Elute the lipid fraction with an organic solvent (e.g., ethyl acetate).

• Evaporate the solvent and reconstitute the extract in the supplied assay buffer.

2. Assay Procedure:

• Add standards, controls, and prepared samples to the wells of a microplate pre-coated with a capture antibody (e.g., goat anti-mouse IgG).

• Add the 12(13)-EpOME-specific antibody and a tracer (e.g., 12(13)-EpOME linked to an enzyme like acetylcholinesterase or horseradish peroxidase) to each well.

• Incubate for a specified time (e.g., 18 hours at 4°C) to allow for competitive binding between the 12(13)-EpOME in the sample/standard and the tracer for the primary antibody.

• Wash the plate to remove unbound reagents.

• Add the enzyme substrate (e.g., Ellman's Reagent for AChE or TMB for HRP).

• Incubate for a specified time to allow for color development. The intensity of the color is inversely proportional to the amount of 12(13)-EpOME in the sample.

• Stop the reaction and read the absorbance at the appropriate wavelength using a microplate reader.

3. Data Analysis:

• Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

• Determine the concentration of 12(13)-EpOME in the samples by interpolating their absorbance values on the standard curve.

LC-MS/MS Protocol for 12(13)-EpOME Measurement

This protocol is a representative method for the quantification of epoxy fatty acids in biological samples.

1. Sample Preparation (Liquid-Liquid Extraction):

• To the sample (e.g., 100 µL of plasma), add an internal standard (e.g., 12(13)-EpOME-d4).

• Add a cold organic solvent (e.g., 300 µL of methanol) to precipitate proteins.

• Vortex and incubate at a low temperature (e.g., -20°C) to enhance precipitation.

• Centrifuge to pellet the precipitated proteins.

• The supernatant can be directly injected or subjected to further solid-phase extraction for cleanup if necessary.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm).[5]

  • Mobile Phase A: Water with 0.1% acetic acid or formic acid.[5]

  • Mobile Phase B: Acetonitrile/Methanol (e.g., 80:20, v/v) with 0.1% acetic acid or formic acid.

  • Gradient: A gradient elution is used to separate the analyte from other matrix components.

  • Flow Rate: A typical flow rate is 0.2-0.4 mL/min.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The transition of the precursor ion (the deprotonated molecule [M-H]⁻ of 12(13)-EpOME) to a specific product ion is monitored. For 12,13-EpOME, the precursor ion would be m/z 295.2. A characteristic product ion would be selected for quantification.

3. Data Analysis:

• The concentration of 12(13)-EpOME in the samples is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve constructed with known concentrations of the analyte.

Mandatory Visualizations

Biosynthetic Pathway of 12(13)-EpOME```dot

digraph "12(13)-EpOME Biosynthetic Pathway" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=rectangle, style="rounded,filled", fontname="Arial", fontsize=12, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

"Linoleic Acid" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "CYP450 Epoxygenase" [shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; "12(13)-EpOME" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "soluble Epoxide Hydrolase (sEH)" [shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; "12,13-DiHOME" [fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Linoleic Acid" -> "12(13)-EpOME" [label="Epoxidation"]; "CYP450 Epoxygenase" -> "12(13)-EpOME" [arrowhead=none, style=dashed]; "12(13)-EpOME" -> "12,13-DiHOME" [label="Hydrolysis"]; "soluble Epoxide Hydrolase (sEH)" -> "12,13-DiHOME" [arrowhead=none, style=dashed]; }

Caption: Comparison of ELISA and LC-MS/MS workflows.

Conclusion

References

• 1. caymanchem.com [caymanchem.com]
• 2. Comparison of Liquid Chromatography Mass Spectrometry and Enzyme-Linked Immunosorbent Assay Methods to Measure Salivary Cotinine Levels in Ill Children - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of an ELISA and an LC/MS/MS method for measuring tacrolimus concentrations and making dosage decisions in transplant recipients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Improved ELISA for linoleate-derived diols in human plasma utilizing a polyHRP-based secondary tracer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 12(13)-EpOME and 9,10-EpOME: A Guide for Researchers

An in-depth examination of the biological activities, signaling pathways, and experimental data pertaining to the linoleic acid-derived epoxides, 12(13)-epoxyoctadecenoic acid (12(13)-EpOME) and 9,10-epoxyoctadecenoic acid (9,10-EpOME).

This guide provides a comprehensive comparative analysis of 12(13)-EpOME and 9,10-EpOME, two regioisomers of epoxyoctadecenoic acid derived from the metabolism of linoleic acid by cytochrome P450 (CYP) epoxygenases.[1] These epoxides, along with their corresponding diol metabolites, 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME) and 9,10-dihydroxyoctadecenoic acid (9,10-DiHOME), formed via soluble epoxide hydrolase (sEH), are increasingly recognized for their diverse and potent biological activities.[1] This document is intended for researchers, scientists, and drug development professionals, offering a structured overview of their effects, underlying mechanisms, and the experimental methodologies used to study them.

Biosynthesis of 12(13)-EpOME and 9,10-EpOME

Linoleic acid, an essential omega-6 fatty acid, is metabolized by CYP enzymes, primarily from the CYP2C and CYP2J subfamilies, to form 12(13)-EpOME and 9,10-EpOME.[1] These epoxides are subsequently hydrolyzed by the enzyme soluble epoxide hydrolase (sEH) to their corresponding diols, 12,13-DiHOME and 9,10-DiHOME, respectively.[1]

Biosynthesis of EpOMEs and DiHOMEs from linoleic acid.

Comparative Biological Activities

While both 12(13)-EpOME and 9,10-EpOME exhibit a range of biological effects, their potency and specific actions can differ. This section summarizes their comparative activities based on available experimental data.

Biological Effect	12(13)-EpOME	9,10-EpOME	Key Findings & References
Immunosuppression	More potent	Less potent	In an insect model, 12,13-EpOME was more effective at inhibiting prostaglandin (B15479496) E2-induced immune responses, including cellular and humoral immunity.[2][3]
Neutrophil Respiratory Burst	Stimulatory (as a mixture)	Stimulatory (as a mixture)	A mixture of 9(10)-/12(13)-EpOME was found to stimulate the neutrophil respiratory burst in granulocytic HL-60 cells in a dose-dependent manner.[4]
AMPK Activation	Activates	No effect observed	12,13-EpOME, but not its diol metabolite (12,13-DiHOME), was shown to induce the phosphorylation of AMP-activated protein kinase (AMPK) in HepG2 cells.[5]
PPARγ Activation	Indirect evidence	Ligand	Both 9,10-DiHOME and 9,10-EpOME have been identified as ligands for Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[1] The direct binding affinity of 12(13)-EpOME to PPARγ is less characterized.
Toxicity	Toxic at high concentrations	Toxic at high concentrations	Both EpOMEs, in their free acid forms, have been shown to induce mitochondrial dysfunction and cell death in renal proximal tubules at high concentrations (e.g., 500 μM).[1]

Signaling Pathways

The biological effects of 12(13)-EpOME and 9,10-EpOME are mediated through various signaling pathways. The following diagrams illustrate some of the key pathways identified to date.

AMPK Signaling Pathway (12(13)-EpOME)

12(13)-EpOME has been demonstrated to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This activation is not observed with its hydrolyzed product, 12,13-DiHOME.[5]

Activation of the AMPK signaling pathway by 12(13)-EpOME.

PPARγ Signaling Pathway (9,10-EpOME)

Both 9,10-EpOME and its diol, 9,10-DiHOME, have been identified as ligands for PPARγ, a nuclear receptor that plays a critical role in adipogenesis and inflammation.[1]

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antagonistic control of intracellular signals by EpOMEs in hemocytes induced by PGE2 and their chemical modification for a potent insecticide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dihydroxyoctadecamonoenoate esters inhibit the neutrophil respiratory burst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The 12,13-DiHOME/12(13)-EpOME Ratio: A Robust Marker for Soluble Epoxide Hydrolase Activity

For Researchers, Scientists, and Drug Development Professionals

The inhibition of soluble epoxide hydrolase (sEH) is a promising therapeutic strategy for a variety of diseases, including hypertension, inflammation, and pain. As sEH inhibitors progress through development, the need for reliable biomarkers to assess target engagement and pharmacodynamic effects is critical. This guide provides an objective comparison of the 12,13-DiHOME/12(13)-EpOME ratio as a marker for sEH activity against other alternatives, supported by experimental data and detailed methodologies.

Comparison of sEH Activity Biomarkers

The activity of sEH is most directly assessed by measuring the ratio of its product to its substrate. While several fatty acid epoxide-diol pairs can be utilized, the ratio of 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME) to 12(13)-epoxyoctadecenoic acid (12(13)-EpOME), both derived from linoleic acid, has emerged as a key biomarker. An increase in the substrate/product ratio (e.g., EpOME/DiHOME) or a decrease in the product/substrate ratio (e.g., DiHOME/EpOME) is indicative of sEH inhibition.

Other widely accepted biomarkers include the ratios of epoxyeicosatrienoic acids (EETs) to their corresponding dihydroxyeicosatrienoic acids (DHETs), which are metabolites of arachidonic acid.[1] Direct measurement of sEH enzymatic activity using fluorometric assays and the assessment of downstream pharmacodynamic markers, such as inflammatory cytokines, provide alternative or complementary approaches to evaluating sEH inhibition.[1]

Quantitative Data Comparison

The following table summarizes data from a study in rats, comparing the response of various epoxide-to-diol ratios to interventions known to alter sEH activity. This provides insight into the relative utility of different substrate/product pairs as biomarkers. A lower ratio in the treatment groups compared to the basal group indicates a decrease in sEH activity.

Fatty Acid Precursor	Diol-to-Epoxide Ratio	Basal (Mean ± SD)	0K Diet (Mean ± SD)	2K Diet (Mean ± SD)	P-value (ANOVA)
Linoleic Acid (LA)	12,13-DiHOME / 12(13)-EpOME	Not Reported	0.15 ± 0.04	0.15 ± 0.06	<0.001
Linoleic Acid (LA)	9,10-DiHOME / 9(10)-EpOME	Not Reported	0.32 ± 0.06	0.27 ± 0.08	<0.001
Arachidonic Acid (ARA)	11,12-DiHETrE / 11(12)-EpETrE	Not Reported	0.32 ± 0.08	0.28 ± 0.10	0.001
Arachidonic Acid (ARA)	8,9-DiHETrE / 8(9)-EpETrE	Not Reported	0.32 ± 0.08	0.34 ± 0.12	0.002
Arachidonic Acid (ARA)	14,15-DiHETrE / 14(15)-EpETrE	Not Reported	0.44 ± 0.10	0.40 ± 0.12	0.007
α-Linolenic Acid (ALA)	9,10-DiHODE / 9(10)-EpODE	Not Reported	0.33 ± 0.08	0.16 ± 0.05	<0.001
α-Linolenic Acid (ALA)	12,13-DiHODE / 12(13)-EpODE	Not Reported	0.27 ± 0.08	0.25 ± 0.10	0.008
α-Linolenic Acid (ALA)	15,16-DiHODE / 15(16)-EpODE	Not Reported	0.38 ± 0.08	0.49 ± 0.13	0.003
Eicosapentaenoic Acid (EPA)	17,18-DiHETE / 17(18)-EpETE	Not Reported	0.46 ± 0.15	0.48 ± 0.17	0.104
Eicosapentaenoic Acid (EPA)	11,12-DiHETE / 11(12)-EpETE	Not Reported	0.56 ± 0.17	0.35 ± 0.12	0.027
Eicosapentaenoic Acid (EPA)	14,15-DiHETE / 14(15)-EpETE	Not Reported	0.81 ± 0.27	0.37 ± 0.11	0.181

Data adapted from a study assessing sEH activity in rats under different dietary potassium (K+) conditions, which is known to modulate sEH. A lower ratio indicates reduced sEH activity.[2]

This data indicates that multiple epoxide-diol ratios, including 12,13-DiHOME/12(13)-EpOME, show significant changes in response to altered sEH activity and are strongly correlated with each other.[2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the biochemical pathway of 12,13-DiHOME formation and a general workflow for assessing sEH inhibitor efficacy.

sEH-mediated conversion of 12(13)-EpOME to 12,13-DiHOME.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of Soluble Epoxide Hydrolase Activity In Vivo: A Metabolomic Approach - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Specificity of 12(13)-EpOME's Effects on the AMPK Pathway: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME) with other well-characterized AMP-activated protein kinase (AMPK) activators. The objective is to assess the specificity of 12(13)-EpOME's effects on the AMPK signaling pathway, supported by available experimental data.

Introduction

AMP-activated protein kinase (AMPK) is a master regulator of cellular energy homeostasis, making it a critical therapeutic target for metabolic diseases. 12(13)-EpOME, a cytochrome P450-derived metabolite of linoleic acid, has been identified as an activator of AMPK.[1] Understanding the specificity of this activation is crucial for its potential development as a therapeutic agent. This guide compares 12(13)-EpOME with direct and indirect AMPK activators to highlight its unique properties.

Performance Comparison of AMPK Activators

The following tables summarize the key characteristics of 12(13)-EpOME and other common AMPK activators.

Table 1: Comparison of 12(13)-EpOME with its Metabolite

Compound	Mechanism of Action on AMPK	Key Cellular Effects
12(13)-EpOME	Induces phosphorylation of AMPKα at Thr172 and ACC at Ser79.[1]	Attenuates the expression of HMG CoA reductase.[1]
12(13)-DiHOME	Does not induce phosphorylation of AMPKα or ACC.[1]	Implicated in various other signaling pathways, including those involving PPARγ and TRPV1.[2]

Table 2: Comparative Performance of Various AMPK Activators

Activator	Mechanism of Action	Potency (EC50/Effective Concentration)	Isoform Selectivity	Potential Off-Target Effects
12(13)-EpOME	Induces phosphorylation of AMPKα at Thr172.[1]	< 1 µM (effective concentration)[1]	Not yet fully characterized.	No direct off-target effects have been reported. Its metabolite, 12,13-DiHOME, has other biological activities.[2]
A-769662	Direct allosteric activator; inhibits dephosphorylation of Thr172.	~0.8 µM	Selective for β1-containing complexes.	Generally considered specific to AMPK.
AICAR	Indirect activator; its metabolite ZMP is an AMP analog that allosterically activates AMPK.	0.5 - 2 mM (in cells)	Non-selective.	Can affect other AMP-sensitive enzymes.
Metformin	Indirect activator; inhibits mitochondrial respiratory chain complex I, increasing the AMP:ATP ratio.	0.5 - 2 mM (in cells)	Non-selective.	Pleiotropic effects, not all are mediated by AMPK.

Mandatory Visualizations

Signaling Pathways

Caption: AMPK signaling pathway showing points of intervention by various activators.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]

Plasma 12(13)-EpOME: A Comparative Guide to its Correlation with Tissue Levels

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME) concentrations in plasma versus various tissues. 12(13)-EpOME, a bioactive lipid mediator derived from linoleic acid, plays a crucial role in various physiological and pathological processes, including inflammation, cardiovascular function, and pain perception. Understanding the correlation between its circulating levels in plasma and its concentration within specific tissues is paramount for biomarker discovery, mechanistic studies, and the development of targeted therapeutics. This document summarizes key experimental findings, details the methodologies used for quantification, and illustrates the relevant biological pathways.

Data Presentation: Plasma vs. Tissue Concentrations of 12(13)-EpOME

The following table summarizes quantitative data from studies that have measured 12(13)-EpOME concentrations in both plasma and tissue samples. It is important to note that direct comparisons across different studies should be made with caution due to variations in experimental models, analytical techniques, and dietary conditions.

Species	Tissue	Plasma Concentration (unesterified)	Tissue Concentration (unesterified)	Dietary Condition	Reference
Rat	Cerebral Cortex	~12-fold higher than control	~2-3-fold higher than control	10.5% Linoleic Acid Diet	[1]
Mouse	Engineered Skin Substitute Biopsy	Not explicitly correlated in the same animals	Statistically significant differences observed between treatment groups	Standard Diet	[2]

Note: The study by Taha et al. demonstrated that while both plasma and cerebral cortex concentrations of unesterified 12(13)-EpOME increased with higher dietary linoleic acid, the magnitude of this increase was substantially different, suggesting that plasma levels are not always direct proxies for tissue levels.[1] The study on engineered skin substitutes in mice also highlights that local tissue concentrations of 12(13)-EpOME can be modulated, though a direct plasma correlation was not the focus of the presented data.[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of scientific findings. Below are summaries of the experimental protocols used in the cited studies to quantify 12(13)-EpOME in plasma and tissue.

Quantification of 12(13)-EpOME in Rat Plasma and Cerebral Cortex

• Animal Model and Diet: Male rats were fed diets containing varying percentages of linoleic acid (0.4%, 5.2%, or 10.5% of total energy) for a specified period.[1]

• Sample Collection: At the end of the dietary intervention, blood was collected via cardiac puncture into tubes containing an anticoagulant and an antioxidant cocktail to prevent ex vivo oxidation. Cerebral cortex tissue was rapidly dissected, flash-frozen in liquid nitrogen, and stored at -80°C until analysis.[1]

• Sample Preparation and Extraction:

  • Plasma: Unesterified oxylipins were extracted from plasma using solid-phase extraction (SPE).[3] An internal standard cocktail was added to the plasma before extraction to correct for procedural losses.

  • Cerebral Cortex: Tissue was homogenized, and lipids were extracted using a modified Bligh-Dyer method. The extracted lipids were then subjected to SPE to isolate the oxylipin fraction.

• Analytical Method: Quantification of 12(13)-EpOME was performed using ultra-high-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS).[1][3] This technique allows for the sensitive and specific detection of lipid mediators. Separation was achieved on a C18 reversed-phase column, and detection was performed using a mass spectrometer operating in multiple reaction monitoring (MRM) mode.

Quantification of 12(13)-EpOME in Mouse Plasma and Engineered Skin Substitute Biopsies

• Animal Model: Murine models were used for the transplantation of engineered skin substitutes.[2]

• Sample Collection: Plasma and tissue biopsies from the engineered skin substitutes were collected at specific time points post-transplantation.[2]

• Sample Preparation and Extraction: Specific details on the extraction methodology were not provided in the abstract but would typically involve homogenization of the tissue, addition of internal standards, and a lipid extraction procedure followed by solid-phase extraction.

• Analytical Method: The concentrations of 12(13)-EpOME were determined using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2]

Signaling Pathway and Experimental Workflow

The biosynthesis and metabolism of 12(13)-EpOME are critical determinants of its concentration in both plasma and tissues. The following diagrams illustrate the key signaling pathway and a general experimental workflow for the analysis of 12(13)-EpOME.

Biosynthesis and metabolism of 12(13)-EpOME.

The diagram above illustrates the enzymatic conversion of linoleic acid to 12(13)-EpOME by cytochrome P450 epoxygenases. 12(13)-EpOME can then exert its biological effects or be further metabolized by soluble epoxide hydrolase (sEH) to its corresponding diol, 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME), which also possesses biological activity.

General workflow for 12(13)-EpOME analysis.

This workflow outlines the principal steps involved in the quantification of 12(13)-EpOME from biological samples. The process begins with sample collection and preparation, which includes the addition of internal standards to ensure accuracy, followed by lipid extraction. The extracted lipids are then analyzed by UPLC-MS/MS for precise quantification, and the resulting data is processed and interpreted to determine the concentration of 12(13)-EpOME.

References

• 1. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Validating Pro-Inflammatory Effects of 12(13)-EpOME in Primary Cells: A Comparative Guide

This guide provides an objective comparison of the pro-inflammatory effects of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME), a cytochrome P450-derived metabolite of linoleic acid. Its performance is evaluated against its downstream metabolite, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME), its regioisomer 9,10-EpOME, and other relevant lipid mediators. The information presented is intended for researchers, scientists, and drug development professionals investigating inflammatory pathways.

The biological activities of 12(13)-EpOME are complex and can be cell-type and context-dependent. While some studies indicate pro-inflammatory actions, others suggest a nuanced or even anti-inflammatory role, with its effects often being overshadowed by its more stable and potent metabolite, 12,13-DiHOME.[1][2][3]

Data Presentation: Comparative Effects of 12(13)-EpOME and Related Lipids

The following tables summarize quantitative data from studies on the inflammatory effects of 12(13)-EpOME and its analogues in various primary cell models.

Table 1: Effects on Macrophage Inflammatory Responses

Cell Type	Mediator	Concentration	Inflammatory Marker	Result	Comparison/Notes
Mouse Macrophage (RAW 264.7)	12,13-EpOME	100 nM	Il6, Mcp-1 Gene Expression	Increased	More potent pro-inflammatory effect than 9,10-EpOME.[4][5]
Mouse Macrophage (RAW 264.7)	12,13-EpOME	Dose-dependent	JNK Phosphorylation	Increased	Suggests activation of the JNK signaling pathway.[4]
THP-1 Macrophages	12,13-DiHOME	37.5 - 75 µM	IL-1β Expression	Increased	Skews macrophages toward an IL-1βhighCD206low inflammatory phenotype.[6][7][8]
THP-1 Macrophages	12,13-DiHOME	50 - 100 µM	Phagocytosis	Reduced	Impairs key innate immune function.[6][9]
Mouse Macrophage (RAW 264.7)	9(10)-EpOME	0.03 - 100 nM	IL-6, TNF-α (LPS-induced)	Decreased	Showed potent anti-inflammatory effects, equipotent to arachidonate-derived EpETrEs.[10][11]

Table 2: Effects on Neutrophil Activation

Cell Type	Mediator	Concentration	Inflammatory Marker	Result	Comparison/Notes
Granulocytic HL-60 Cells	9(10)-/12(13)-EpOME	20 - 200 µM	Respiratory Burst (WST-1)	Stimulated	Weaker stimulant compared to linoleic acid.[12][13]
Splenic Neutrophils	12,13-DiHOME	Not specified	CD11b, ICAM-1 Expression (with LPS/IFNγ)	Increased	Promotes maturation and activation of stimulated neutrophils.[1]
Splenic Neutrophils	12,13-DiHOME	Not specified	CD11b, ICAM-1 Expression (unstimulated)	Decreased	Context-dependent effects.[1]
Splenic Myeloid Cells	12,13-DiHOME	Not specified	IL-6, TNF-α Production (LPS-induced)	Decreased	Suggests potential immunomodulatory rather than purely pro-inflammatory effects.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating findings. Below are protocols for key experiments cited in the literature.

1. Neutrophil Respiratory Burst Assay This assay measures the production of reactive oxygen species (ROS), a key function of activated neutrophils.

• Cell Culture: Differentiate human promyelocytic HL-60 cells into a granulocytic phenotype using appropriate agents.

• Treatment: Resuspend cells in a suitable buffer. Pre-incubate with or without inhibitors (e.g., superoxide (B77818) dismutase as a control).

• Stimulation: Add various concentrations of 12(13)-EpOME, linoleic acid (positive control), or vehicle control.

• Detection: Add a detection reagent such as WST-1 (Water Soluble Tetrazolium salt). The reduction of WST-1 to a formazan (B1609692) product by superoxide anions is measured spectrophotometrically (e.g., at 440 nm).

• Analysis: The extent of WST-1 reduction, inhibited by superoxide dismutase, reflects the level of superoxide production.[12][13]

2. Macrophage Cytokine Gene Expression Analysis (qPCR) This method quantifies the change in expression of pro-inflammatory cytokine genes.

• Cell Culture: Culture mouse macrophage RAW 264.7 cells in standard conditions.

• Stimulation: Treat cells with 12(13)-EpOME, 12,13-DiHOME, or vehicle control at desired concentrations for a specified time course (e.g., 24 hours).

• RNA Extraction: Lyse the cells and extract total RNA using a commercial kit.

• cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA).

• Quantitative PCR (qPCR): Perform qPCR using primers specific for target genes (e.g., Il6, Mcp-1, Tnf-α) and a reference gene (e.g., Gapdh).

• Analysis: Calculate the relative gene expression using the ΔΔCT method.[4]

3. Flow Cytometry for Macrophage Polarization This technique identifies and quantifies cell surface markers indicative of specific macrophage activation states.

• Cell Culture: Culture primary human monocytes or THP-1 cells and differentiate into macrophages using PMA.

• Stimulation: Treat macrophages with 12,13-DiHOME or vehicle for 24-48 hours. Use IFNγ + LPS as a positive control for M1 (inflammatory) polarization and IL-4 for M2 (anti-inflammatory) polarization.

• Antibody Staining: Harvest cells and stain with fluorescently-conjugated antibodies against surface markers (e.g., CD68 for macrophages) and intracellular markers (e.g., IL-1β for inflammatory phenotype, CD206 for anti-inflammatory).

• Data Acquisition: Analyze the stained cells using a flow cytometer.

• Analysis: Gate on the macrophage population (e.g., CD68+) and quantify the percentage of cells expressing high levels of IL-1β and low levels of CD206 to determine the pro-inflammatory shift.[6][9]

Mandatory Visualizations

Metabolic Pathway of Linoleic Acid via CYP450/sEH

Caption: Biosynthesis of EpOMEs and DiHOMEs from linoleic acid.

Proposed Pro-Inflammatory Signaling of 12(13)-EpOME in Macrophages

References

• 1. pnas.org [pnas.org]
• 2. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 12,13-diHOME Promotes Inflammatory Macrophages and Epigenetically Modifies Their Capacity to Respond to Microbes and Allergens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 12,13-diHOME Promotes Inflammatory Macrophages and Epigenetically Modifies Their Capacity to Respond to Microbes and Allergens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ahajournals.org [ahajournals.org]
• 12. Dihydroxyoctadecamonoenoate esters inhibit the neutrophil respiratory burst - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to Linoleic Acid Oxidation Pathways for Researchers

For researchers, scientists, and drug development professionals, understanding the nuances of linoleic acid metabolism is critical. This guide provides an objective comparison of the primary enzymatic and non-enzymatic pathways of linoleic acid oxidation, supported by experimental data and detailed methodologies.

Linoleic acid (LA), an essential omega-6 polyunsaturated fatty acid, is a key component of cellular membranes and a precursor to a diverse array of signaling molecules.[1][2] Its oxidation, occurring through multiple enzymatic and non-enzymatic routes, generates a complex profile of oxidized linoleic acid metabolites (OXLAMs).[2][3][4] These bioactive lipids are implicated in a wide range of physiological and pathological processes, including inflammation, pain perception, and cardiovascular disease, making them crucial targets in drug development.[1][2][5]

Comparative Overview of Linoleic Acid Oxidation Pathways

Linoleic acid oxidation is primarily mediated by three major enzyme families—cyclooxygenases (COXs), lipoxygenases (LOXs), and cytochrome P450 (CYP) monooxygenases—as well as through non-enzymatic free radical-mediated reactions.[1][2][3][4] Each pathway produces a distinct set of metabolites with unique biological activities.

Pathway	Key Enzymes/Initiators	Primary Metabolites	Biological Significance
Cyclooxygenase (COX) Pathway	COX-1, COX-2[6][7]	Hydroperoxyoctadecadienoic acids (HPODEs), Hydroxyoctadecadienoic acids (HODEs)[2][6]	Inhibition of prostaglandin (B15479496) synthesis, modulation of inflammation.[6]
Lipoxygenase (LOX) Pathway	5-LOX, 12-LOX, 15-LOX[4][8][9]	HPODEs, HODEs, and their ketone derivatives (oxo-ODEs)[2][4]	Pro- and anti-inflammatory signaling, involvement in tumorigenesis.[7][8]
Cytochrome P450 (CYP) Pathway	CYP2C8, CYP2C9, CYP2J2[1][10][11]	Epoxyoctadecenoic acids (EpOMEs), Dihydroxyoctadecenoic acids (DiHOMEs)[1][5]	Regulation of vascular tone, pain perception, and immune response.[1][5][12]
Non-Enzymatic Pathway	Free radicals (e.g., ROS)[2][4]	HPODEs, HODEs, oxo-ODEs, and other lipid peroxidation products[4][13]	Biomarkers of oxidative stress, implicated in various pathologies.[2][4][14]

Visualizing the Metabolic Pathways

To facilitate a deeper understanding of these complex interactions, the following diagrams illustrate the key steps in each linoleic acid oxidation pathway.

Overview of Linoleic Acid Oxidation Pathways.

Detailed Experimental Protocols

Accurate comparative metabolomics relies on robust and reproducible experimental methodologies. The following section details key protocols for the analysis of linoleic acid metabolites.

Protocol 1: Total Lipid Extraction from Biological Samples (Folch Method)

This widely used method is effective for extracting a broad range of lipids from tissues and cells.[15][16]

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution or 0.88% KCl solution

• Tissue homogenizer

• Centrifuge

• Glass centrifuge tubes

Procedure:

• Homogenize the biological sample (e.g., tissue, cell pellet) in a 20-fold volume of a 2:1 (v/v) chloroform:methanol mixture.

• Agitate the homogenate for 15-20 minutes at room temperature.

• Add 0.2 volumes of 0.9% NaCl solution to the homogenate and vortex thoroughly to induce phase separation.

• Centrifuge the mixture at low speed (e.g., 2000 x g) for 10 minutes to separate the layers.

• Carefully collect the lower organic phase, which contains the lipids.

• Evaporate the solvent under a stream of nitrogen gas to obtain the total lipid extract.

• Reconstitute the dried lipid extract in an appropriate solvent for subsequent analysis (e.g., methanol/chloroform 1:1 v/v).

Workflow for the Folch Lipid Extraction Method.

Protocol 2: Analysis of Linoleic Acid Metabolites by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the sensitive and specific quantification of OXLAMs.[17][18][19][20]

Instrumentation:

• High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source

General Procedure:

• Chromatographic Separation:

  • Inject the reconstituted lipid extract onto a suitable reverse-phase C18 column.

  • Use a gradient elution with mobile phases typically consisting of water with a small percentage of formic acid (for protonation) and an organic solvent like acetonitrile (B52724) or methanol. The gradient is designed to separate the various OXLAMs based on their polarity.

• Mass Spectrometric Detection:

  • Operate the mass spectrometer in negative ion mode for ESI, as OXLAMs readily form [M-H]⁻ ions.

  • For targeted analysis, use Multiple Reaction Monitoring (MRM) mode. This involves selecting a specific precursor ion (the molecular weight of the OXLAM) and a characteristic product ion (a fragment generated by collision-induced dissociation). This provides high specificity and sensitivity.

  • For untargeted analysis, acquire full scan mass spectra to identify a broader range of metabolites.

• Quantification:

  • Construct a calibration curve using authentic standards of the OXLAMs of interest.

  • Spike samples with a known amount of a stable isotope-labeled internal standard (e.g., d4-9-HODE) prior to extraction to correct for matrix effects and variations in extraction efficiency and instrument response.

General Workflow for LC-MS/MS-based Lipidomics.

This guide provides a foundational understanding of the comparative metabolomics of linoleic acid oxidation. For more specific applications and advanced techniques, researchers are encouraged to consult the cited literature. The provided protocols offer a starting point for developing robust and reliable methods for the analysis of these critical signaling molecules.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lowering dietary linoleic acid reduces bioactive oxidized linoleic acid metabolites in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Oxidized metabolites of linoleic acid as biomarkers of liver injury in nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Role of Linoleic Acid Hydroperoxide Preformed by Cyclooxygenase-1 or -2 on the Regulation of Prostaglandin Formation from Arachidonic Acid by the Respective Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipoxygenase and cyclooxygenase metabolism: new insights in treatment and chemoprevention of pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The role of lipoxygenases in pathophysiology; new insights and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Exploration of the Mechanism of Linoleic Acid Metabolism Dysregulation in Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Oxidized Linoleic Acid Metabolite-Cytochrome P450 System is Active in Biopsies from Patients with Inflammatory Dental Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An update on products and mechanisms of lipid peroxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.physiology.org [journals.physiology.org]
• 15. benchchem.com [benchchem.com]
• 16. METABOLOMICS ANALYSIS OF LIPID METABOLIZING ENZYME ACTIVITY - PMC [pmc.ncbi.nlm.nih.gov]
• 17. LIPID MAPS® Lipidomics Gateway [lipidmaps.org]
• 18. Lipidomics Profiling of the Linoleic Acid Metabolites After Whole-Body Vibration in Humans | Springer Nature Experiments [experiments.springernature.com]
• 19. jsbms.jp [jsbms.jp]
• 20. mdpi.com [mdpi.com]

A Comparative Guide to the Role of the 12(13)-EpOME-Derived Metabolite, 12,13-diHOME, in Brown Adipose Tissue Activation

For Researchers, Scientists, and Drug Development Professionals

The activation of brown adipose tissue (BAT) is a promising therapeutic avenue for metabolic diseases due to its significant capacity for energy expenditure.[1] This guide provides an objective comparison of the endogenous lipokine 12,13-dihydroxy-9Z-octadecenoic acid (12,13-diHOME) and its role in BAT activation. While research points to 12,13-diHOME as the primary bioactive molecule, it is important to note its origin as a metabolite of 12,13-epoxyoctadecenoic acid (12,13-EpOME). We will explore its mechanism of action, compare its performance with other activators using supporting experimental data, and provide detailed experimental protocols.

From Precursor to Activator: The Biosynthesis of 12,13-diHOME

The journey to BAT activation begins with linoleic acid, an abundant polyunsaturated fatty acid.[2] Through cytochrome P450-dependent metabolism, linoleic acid is converted to its epoxide precursor, 12,13-EpOME.[2][3] Subsequently, soluble epoxide hydrolases (sEH), specifically Ephx1 and Ephx2 which are expressed in adipose tissue, catalyze the conversion of 12,13-EpOME into the active diol, 12,13-diHOME.[3] Cold exposure and exercise have been shown to increase the expression of these enzymes in BAT, leading to elevated circulating levels of 12,13-diHOME.[4][5][6]

Biosynthesis of the active lipokine 12,13-diHOME from its precursor 12(13)-EpOME.

Mechanism of Action: Fueling the Furnace

Unlike traditional BAT activators that stimulate thermogenesis primarily through adrenergic signaling, 12,13-diHOME appears to act as a potent fuel facilitator.[1] Its primary mechanism involves increasing the uptake of fatty acids into brown adipocytes.[4][5][7] This is achieved by promoting the translocation of key fatty acid transporters, specifically FATP1 (fatty acid transport protein 1) and CD36, from intracellular stores to the plasma membrane.[4][5] This enhanced fuel supply provides the necessary substrate for mitochondrial uncoupling and heat production, a process mediated by Uncoupling Protein 1 (UCP1).[2][4]

Signaling pathway of 12,13-diHOME promoting fatty acid uptake for thermogenesis in BAT.

Performance Data: In Vivo and In Vitro Evidence

Experimental data from rodent models and cell culture systems confirm the efficacy of 12,13-diHOME in activating BAT.

Table 1: In Vivo Effects of 12,13-diHOME in Mice

Parameter	Treatment Group	Result	Implication	Reference
Core Body Temperature	12,13-diHOME (1 µg/kg) during cold challenge (4°C)	Protected against temperature drop compared to vehicle and 12,13-EpOME	Enhanced cold tolerance	[4]
**Oxygen Consumption (VO₂) **	12,13-diHOME (1 µg/kg) during cold challenge	Increased VO₂ and CO₂ production	Increased whole-body energy expenditure	[2][4]
Respiratory Exchange Ratio (RER)	12,13-diHOME (1 µg/kg) during cold challenge	Decreased RER (VCO₂/VO₂)	Shift towards increased lipid oxidation	[4]
Serum Triglycerides	Chronic 12,13-diHOME (10 µg/kg daily for 2 weeks) in diet-induced obese mice	Significant reduction in circulating triglycerides	Improved lipid clearance	[2]
BAT Fuel Uptake	Acute 12,13-diHOME (1 µg/kg)	Increased uptake of fatty acids and glucose into BAT	Direct activation of BAT fuel import	[2]

Table 2: In Vitro Effects of 12,13-diHOME on Adipocytes

Cell Type	Parameter	Treatment	Result	Implication	Reference
Differentiated Brown Adipocytes	Fatty Acid Uptake	12,13-diHOME	Increased uptake of fatty acids	Cell-autonomous effect on fuel transport	[4]
Differentiated Brown Adipocytes	Oxygen Consumption Rate (OCR)	12,13-diHOME	Increased basal respiration	Increased basal fuel metabolism	[2]
C2C12 Myotubes (Skeletal Muscle)	Oxygen Consumption Rate (OCR)	12,13-diHOME	Increased basal OCR and maximal respiratory capacity	12,13-diHOME also targets other thermogenic tissues	[6]
3T3-L1 Adipocytes (White Fat)	Fatty Acid Uptake & Oxidation	12,13-diHOME	No significant increase	Specificity for brown/beige adipocytes and muscle over white adipocytes	[6]

Comparison with an Alternative Activator: β3-Adrenergic Agonists

The most well-studied BAT activators are β3-adrenergic agonists (e.g., CL316,243), which mimic the effects of norepinephrine (B1679862) released from the sympathetic nervous system.[4] A comparison highlights distinct therapeutic profiles.

Table 3: 12,13-diHOME vs. β3-Adrenergic Agonists

Feature	12,13-diHOME	β3-Adrenergic Agonists (e.g., CL316,243)
Primary Mechanism	Promotes translocation of fatty acid transporters (FATP1, CD36) to increase fuel uptake.[4][5]	Activates β3-adrenergic receptors, initiating a cAMP-PKA signaling cascade that stimulates lipolysis and UCP1 expression.[8]
Mode of Action	Primarily facilitates fuel supply for thermogenesis.[2][4]	Directly stimulates the entire thermogenic program.[8]
Potential Side Effects	No reported effects on blood pressure or heart rate at physiological doses.[4]	Can cause tachycardia and hypertension due to off-target effects on other adrenergic receptors.[4]
Relationship	β3-adrenergic stimulation can increase the expression of enzymes that produce 12,13-diHOME, suggesting a potential interplay.[1][4]	Acts upstream of the processes that 12,13-diHOME facilitates.
Therapeutic Advantage	A more physiological approach to enhancing fuel utilization with a potentially better safety profile.[1][4]	A direct and potent method to stimulate energy expenditure.[1]

Experimental Protocols

Reproducing and building upon existing research requires robust and detailed methodologies.

Protocol 1: In Vivo Assessment of Cold Tolerance in Mice

• Acclimation: House male C57BL/6J mice (8-10 weeks old) individually at thermoneutrality (30°C) for at least 7 days with ad libitum access to food and water.

• Treatment: Administer 12,13-diHOME (1 µg/kg body weight) or vehicle (e.g., saline) via intraperitoneal (IP) injection.

• Cold Challenge: Immediately after injection, transfer mice to a cold environment (4°C).

• Monitoring: Measure core body temperature using a rectal probe at baseline (t=0) and at regular intervals (e.g., every 30 minutes) for 90-120 minutes.

• Metabolic Cages: For oxygen consumption (VO₂) and respiratory exchange ratio (RER) measurements, perform the cold challenge with mice housed in metabolic cages connected to an indirect calorimetry system.

• Data Analysis: Compare the change in body temperature and metabolic parameters between the 12,13-diHOME and vehicle-treated groups using appropriate statistical tests (e.g., two-way ANOVA).

Protocol 2: In Vitro Fatty Acid Uptake Assay

• Cell Culture: Culture and differentiate primary brown preadipocytes or a suitable cell line in multi-well plates according to standard protocols.

• Treatment: Pre-treat differentiated adipocytes with 12,13-diHOME (e.g., 1-10 µM) or vehicle for a specified time (e.g., 1-4 hours) in serum-free media.

• Uptake Measurement: Add a fluorescently-labeled fatty acid analog (e.g., BODIPY™ FL C16) to the media and incubate for 15-30 minutes.

• Wash and Read: Wash the cells multiple times with cold PBS to remove unincorporated fatty acid.

• Quantification: Measure the intracellular fluorescence using a fluorescence plate reader or by imaging flow cytometry. Normalize the fluorescence signal to the protein content of each well.

Protocol 3: Oxygen Consumption Rate (OCR) Measurement

• Cell Seeding: Seed differentiated brown adipocytes onto a Seahorse XF Cell Culture Microplate and allow them to adhere.

• Treatment: Pre-treat cells with 12,13-diHOME as described in Protocol 2.

• Assay Preparation: Replace the culture medium with Seahorse XF DMEM medium supplemented with substrates (e.g., palmitate-BSA) and incubate in a non-CO₂ incubator for 1 hour prior to the assay.

• Seahorse XF Analysis: Load the microplate into a Seahorse XF Analyzer. Perform a standard mitochondrial stress test by sequentially injecting oligomycin, FCCP, and a mixture of rotenone/antimycin A.

• Data Analysis: The analyzer measures OCR in real-time. Calculate basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial oxygen consumption from the resulting OCR profile.

General experimental workflow for assessing a compound's effect on BAT activation.

References

• 1. benchchem.com [benchchem.com]
• 2. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel endocrine role for the BAT-released lipokine 12,13-diHOME to mediate cardiac function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue | CoLab [colab.ws]
• 8. Brown Adipose Tissue: Activation and Metabolism in Humans - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of 12(13)-EpOME Extraction Methodologies: A Guide for Researchers

For researchers, scientists, and drug development professionals engaged in the study of lipid mediators, the accurate and efficient extraction of 12,13-epoxyoctadecenoic acid (12(13)-EpOME) from biological matrices is a critical first step. This guide provides an objective comparison of the two primary extraction methodologies: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), highlighting their respective performances with supporting experimental data and detailed protocols. This comparison aims to equip researchers with the necessary information to select the most appropriate method for their specific analytical needs.

Introduction to 12(13)-EpOME: A Bioactive Lipid Mediator

12(13)-EpOME is a naturally occurring epoxide metabolite of linoleic acid, the most abundant polyunsaturated fatty acid in the Western diet. The formation of 12(13)-EpOME is primarily catalyzed by cytochrome P450 (CYP) enzymes, notably CYP2J2, CYP2C8, and CYP2C9. Subsequently, it is metabolized by soluble epoxide hydrolase (sEH) to its corresponding diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME). This metabolic pathway is implicated in a variety of physiological and pathological processes, including inflammation, pain perception, and cardiovascular function, making 12(13)-EpOME and its metabolites important targets for biomedical research.

Performance Comparison: Solid-Phase Extraction vs. Liquid-Liquid Extraction

The choice between SPE and LLE for 12(13)-EpOME extraction depends on several factors, including the sample matrix, required sample throughput, and the desired level of extract purity. While no commercially available kits are exclusively marketed for 12(13)-EpOME extraction, several general lipid and fatty acid extraction kits based on SPE and LLE principles are widely used. The following table summarizes the key performance metrics of these two methodologies, drawing from studies on lipid and oxylipin analysis.

Performance Metric	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Supporting Data Insights
Recovery Rate	Generally high and reproducible for oxylipins, often in the range of 80-120%.[1]	Can be high but more variable depending on the specific protocol and lipid class. The Folch method is noted for its high recovery of a broad range of lipids.	A study comparing SPE with LLE for eicosanoid analysis found that a well-optimized SPE method on a C18 material showed the best performance for a broad spectrum of oxylipins.[2] LLE with ethyl acetate (B1210297) was found to be less sufficient.[2]
Reproducibility (%RSD)	Typically demonstrates lower variability between samples, with %RSD often below 15%.	Can exhibit higher variability due to manual steps and potential for emulsion formation.	In a comparative study of lipid extraction methods, SPE showed better reproducibility than traditional LLE methods.
Purity of Extract	Generally provides cleaner extracts with better removal of interfering substances like phospholipids.	Prone to co-extraction of other matrix components, which may require additional cleanup steps.	SPE is known for its ability to provide cleaner extracts, which is advantageous for sensitive downstream analyses like mass spectrometry.[3]
Processing Time	Can be faster, especially with the use of 96-well plates for high-throughput processing.	Generally more time-consuming and labor-intensive due to multiple manual steps like vortexing, centrifugation, and phase separation.	Simplified SPE protocols, such as those using water-wettable sorbents, can significantly reduce processing time.
Solvent Consumption	Typically uses smaller volumes of organic solvents.	Often requires larger volumes of organic solvents, some of which can be hazardous (e.g., chloroform).	Modern LLE methods are being developed to reduce solvent consumption, but traditional methods like Folch and Bligh-Dyer are solvent-intensive.
Automation Potential	Highly amenable to automation using robotic liquid handling systems.	More challenging to automate due to the complexity of the phase separation step.	The 96-well format of many SPE products is specifically designed for automated, high-throughput sample preparation.[4]

Featured Extraction Kits

While a direct head-to-head comparison for 12(13)-EpOME is not available, the following commercially available kits are representative of the SPE and LLE methodologies and are suitable for the extraction of lipids, including oxylipins.

Solid-Phase Extraction (SPE) Representative:

• Waters Oasis HLB and MAX µElution Plates: These are widely cited in literature for oxylipin analysis and offer a robust and reproducible method for extraction from various biological matrices.[4] The HLB (Hydrophilic-Lipophilic Balanced) sorbent provides broad retention of acidic, basic, and neutral compounds.

Liquid-Liquid Extraction (LLE) Representatives:

• Sigma-Aldrich Fatty Acid Extraction Kit (MAK338): This kit is based on a modified LLE protocol and is designed for the extraction of total fatty acids from a variety of samples.

• Traditional Folch and Bligh-Dyer Methods: These are not commercial kits but are widely used standard protocols for lipid extraction. Reagents are sourced individually. The Folch method is often considered the "gold standard" for total lipid extraction.[5]

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducibility. Below are representative protocols for SPE and LLE.

Solid-Phase Extraction (SPE) Protocol for Oxylipins (Adapted from Waters Oasis MAX µElution Plate Protocol)

This protocol is suitable for the extraction of 12(13)-EpOME and other oxylipins from plasma.

• Sample Pre-treatment:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add an internal standard solution containing a deuterated analog of 12(13)-EpOME.

  • Precipitate proteins by adding 400 µL of cold methanol (B129727). Vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube.

• SPE Cartridge Conditioning:

  • Condition a Waters Oasis MAX µElution plate well with 200 µL of methanol.

  • Equilibrate the well with 200 µL of water. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the entire supernatant from the sample pre-treatment step onto the conditioned SPE well.

  • Apply a gentle vacuum or positive pressure to allow the sample to pass through the sorbent at a slow, steady rate.

• Washing:

  • Wash the sorbent with 600 µL of water to remove polar impurities.

  • Wash the sorbent with 600 µL of methanol to remove less polar impurities.

• Elution:

  • Place a clean collection plate or tube under the SPE plate.

  • Elute the retained oxylipins with 30 µL of a 50:50 acetonitrile:isopropanol solution containing 5% formic acid.

• Post-Elution:

  • The eluate can be directly injected for LC-MS/MS analysis or evaporated to dryness and reconstituted in a suitable solvent.

Liquid-Liquid Extraction (LLE) Protocol (Folch Method)

This is a classic protocol for the total lipid extraction from biological samples.

• Homogenization:

  • Homogenize the tissue sample (e.g., 1 gram) in 20 mL of a 2:1 (v/v) chloroform (B151607):methanol mixture. For liquid samples like plasma, add the solvent mixture directly.

• Extraction:

  • Agitate the homogenate for 15-20 minutes at room temperature.

  • Filter or centrifuge the mixture to separate the liquid extract from the solid residue.

• Phase Separation:

  • To the liquid extract, add 0.2 volumes of a 0.9% NaCl solution (e.g., 4 mL for 20 mL of extract).

  • Vortex the mixture for 30 seconds and then centrifuge at a low speed (e.g., 500 x g) for 10 minutes to separate the phases.

• Collection of Lipid-Rich Phase:

  • Two distinct phases will form: an upper aqueous phase (methanol/water) and a lower organic phase (chloroform) containing the lipids.

  • Carefully aspirate and discard the upper aqueous phase.

• Solvent Evaporation:

  • Transfer the lower chloroform phase to a clean tube.

  • Evaporate the chloroform under a gentle stream of nitrogen or using a vacuum concentrator to obtain the dried lipid extract.

• Reconstitution:

  • Reconstitute the dried lipid extract in a suitable solvent for subsequent analysis.

Visualizing the Pathways and Workflows

To better understand the biological context and the experimental procedures, the following diagrams are provided.

Caption: Metabolic pathway of 12(13)-EpOME from linoleic acid.

Caption: A generalized experimental workflow for 12(13)-EpOME analysis.

Conclusion

The selection of an appropriate extraction method for 12(13)-EpOME is a critical determinant of data quality and experimental success. Solid-Phase Extraction (SPE) generally offers a more streamlined, reproducible, and automation-friendly approach, yielding cleaner extracts with lower solvent consumption. In contrast, Liquid-Liquid Extraction (LLE), particularly the Folch method, remains a robust technique for achieving high recovery of a broad range of lipids, albeit with greater manual effort and potential for variability.

For high-throughput applications where extract purity and reproducibility are paramount, SPE is the recommended methodology. For smaller-scale studies or when a comprehensive lipid profile is desired alongside 12(13)-EpOME, traditional LLE methods remain a viable option. Ultimately, the choice of extraction kit and methodology should be guided by the specific research question, sample type, and available laboratory resources. It is always recommended to validate the chosen method for the specific biological matrix and analyte of interest to ensure optimal performance.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Single Step Lipid Extraction From Food Stuffs [rockedu.rockefeller.edu]

Safety & Regulatory Compliance

Proper Disposal Procedures for 12(13)-EpOME: A Guide for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and disposal of 12(13)-epoxyoctadecenoic acid (12(13)-EpOME). Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Safety and Handling Overview

12(13)-EpOME is a biologically active lipid metabolite of linoleic acid. While some safety data sheets (SDS) for specific isomers of 12(13)-EpOME do not classify the pure substance as hazardous, it is often supplied in a flammable solvent, such as methyl acetate. The solution is classified as highly flammable and can cause serious eye irritation. Furthermore, some suppliers classify 12(13)-EpOME as a "Dangerous Good for transport," indicating potential hazards that necessitate careful handling and disposal. Given this conflicting information, it is prudent to treat 12(13)-EpOME with caution, implementing standard laboratory safety protocols.

Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, when handling 12(13)-EpOME. All work should be conducted in a well-ventilated fume hood.

Quantitative Data Summary

The following table summarizes key quantitative data for 12(13)-EpOME.

Property	Value
Molecular Formula	C₁₈H₃₂O₃
Molecular Weight	296.44 g/mol
Appearance	Colorless to pale yellow oil
Solubility (in methyl acetate)	Solution is highly flammable
Purity (typical)	≥98%

Disposal Procedures

The primary principle for the safe disposal of 12(13)-EpOME is the chemical inactivation of the reactive epoxide ring prior to disposal. This is typically achieved through hydrolysis, which converts the epoxide to a more stable and less reactive diol. Both acid- and base-catalyzed hydrolysis are effective methods.

Chemical Inactivation via Hydrolysis (Acid-Catalyzed)

This protocol is recommended for the neutralization of small quantities of 12(13)-EpOME.

Materials:

• 12(13)-EpOME waste solution

• Dilute aqueous acid (e.g., 1 M sulfuric acid or 1 M hydrochloric acid)

• Organic solvent (e.g., ethanol (B145695) or acetone)

• Sodium bicarbonate solution (saturated)

• pH paper

• Appropriate waste container

Procedure:

• Dilution: In a fume hood, dilute the 12(13)-EpOME waste with an equal volume of an organic solvent like ethanol to ensure miscibility.

• Acidification: Slowly add the dilute aqueous acid to the 12(13)-EpOME solution while stirring. A 10:1 ratio of dilute acid to the estimated amount of 12(13)-EpOME is recommended.

• Reaction: Allow the mixture to react for at least one hour at room temperature with continuous stirring. The acid catalyzes the opening of the epoxide ring to form a diol.

• Neutralization: Carefully neutralize the reaction mixture by slowly adding a saturated sodium bicarbonate solution until the pH is between 6 and 8, as confirmed with pH paper. Be cautious of potential gas evolution (carbon dioxide).

• Disposal: The neutralized solution can now be disposed of as non-hazardous organic waste, following your institution's specific guidelines. Ensure the waste container is properly labeled.

Disposal Workflow Diagram

Caption: Workflow for the acid-catalyzed hydrolysis and disposal of 12(13)-EpOME.

Experimental Protocol: Assessing the Effect of 12(13)-EpOME on Mitochondrial Respiration in Cultured Cells

This protocol provides a detailed methodology for a common experiment involving 12(13)-EpOME, providing context for its handling and subsequent disposal.

Objective: To determine the effect of 12(13)-EpOME on the oxygen consumption rate (OCR) of cultured cells using an extracellular flux analyzer.

Materials:

• Cultured cells (e.g., C2C12 myotubes)

• Cell culture medium

• 12(13)-EpOME stock solution (e.g., 10 mM in ethanol)

• Seahorse XF Cell Culture Microplates

• Seahorse XF Calibrant

• Seahorse XF Assay Medium

• Mitochondrial stress test compounds (e.g., oligomycin, FCCP, rotenone (B1679576)/antimycin A)

• Extracellular flux analyzer (e.g., Seahorse XFe96)

Procedure:

• Cell Seeding: Seed cells into a Seahorse XF Cell Culture Microplate at a predetermined density and allow them to adhere and grow to the desired confluency.

• Prepare 12(13)-EpOME Treatment: Prepare working solutions of 12(13)-EpOME in Seahorse XF Assay Medium at the desired final concentrations. A vehicle control (assay medium with the same concentration of ethanol as the highest 12(13)-EpOME concentration) must be included.

• Incubation: Replace the cell culture medium with the prepared 12(13)-EpOME or vehicle control solutions and incubate the plate at 37°C in a CO₂-free incubator for the desired treatment time (e.g., 1 hour).

• Mitochondrial Stress Test: Following incubation, perform a mitochondrial stress test using the extracellular flux analyzer according to the manufacturer's protocol. This involves the sequential injection of oligomycin, FCCP, and a mixture of rotenone and antimycin A to measure key parameters of mitochondrial function.

• Data Analysis: Analyze the OCR data to determine the basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity. Compare the results from the 12(13)-EpOME-treated cells to the vehicle-treated controls.

• Waste Disposal: Following the assay, the contents of the microplate, which now contain 12(13)-EpOME and mitochondrial inhibitors, should be collected and disposed of as hazardous chemical waste according to your institution's guidelines.

Experimental Workflow Diagram

Caption: Workflow for assessing the impact of 12(13)-EpOME on cellular respiration.

By following these procedures, researchers can safely handle and dispose of 12(13)-EpOME, minimizing risks to themselves and the environment, while confidently incorporating this important signaling molecule into their research. Always consult your institution's specific safety and disposal protocols.

Safeguarding Your Research: A Comprehensive Guide to Handling 12(13)-EpOME

Essential safety and logistical information for researchers, scientists, and drug development professionals on the proper handling, storage, and disposal of 12(13)-Epoxy-9Z-octadecenoic acid (12(13)-EpOME).

This guide provides crucial procedural steps to ensure the safe handling of 12(13)-EpOME in a laboratory setting. Adherence to these protocols is vital for personal safety and the integrity of your research. 12(13)-EpOME is typically supplied in a methyl acetate (B1210297) solution, which presents specific hazards that must be addressed.

Hazard Identification and Personal Protective Equipment

The primary hazards associated with 12(13)-EpOME, particularly when in a methyl acetate solution, are its flammability and potential for causing eye irritation and drowsiness or dizziness.[1] Therefore, a comprehensive approach to personal protective equipment (PPE) is mandatory.

Table 1: Summary of Hazards and Required Personal Protective Equipment

Hazard	GHS Pictogram	Signal Word	H-Statement	Recommended PPE
Highly Flammable Liquid and Vapor	🔥	Danger	H225	Flame-retardant lab coat, work in a chemical fume hood away from ignition sources.
Serious Eye Irritation	❗	Danger	H319	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles. A face shield is recommended when handling larger quantities.
May Cause Drowsiness or Dizziness	❗	Danger	H336	Work in a well-ventilated area, preferably a certified chemical fume hood, to minimize inhalation of vapors.
Skin Contact	Chemical-resistant gloves (e.g., Butyl rubber, Teflon, or PE/EVAL for extended contact with methyl acetate).[2] Regularly inspect gloves for any signs of degradation or perforation.

Source: Adapted from the Safety Data Sheet for (±)12(13)-EpOME-d4 in methyl acetate.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 12(13)-EpOME is essential to minimize risks. The following workflow outlines the key stages of its use in the laboratory.

Figure 1. Safe Handling Workflow for 12(13)-EpOME.

Experimental Protocol: Preparation of a 12(13)-EpOME Working Solution

This protocol provides a step-by-step guide for the safe dilution of a 12(13)-EpOME stock solution in methyl acetate.

Materials:

• 12(13)-EpOME in methyl acetate stock solution

• Anhydrous solvent (e.g., ethanol, DMSO, or dimethyl formamide)

• Inert gas (e.g., nitrogen or argon)

• Gas-tight syringe

• Volumetric flasks

• Appropriate PPE (see Table 1)

Procedure:

• Preparation:

  • Ensure your chemical fume hood is operational and the sash is at the appropriate working height.

  • Gather all necessary materials and place them inside the fume hood.

  • Don all required personal protective equipment, including a flame-retardant lab coat, safety glasses or goggles, and chemical-resistant gloves.

• Solvent Transfer:

  • The product is supplied in methyl acetate.[3] To change the solvent, the methyl acetate can be evaporated under a gentle stream of inert gas.[3]

  • Caution: Perform this step slowly to prevent splashing and the rapid release of flammable vapors.

• Reconstitution:

  • Immediately after evaporation, add the desired volume of the new solvent (e.g., ethanol, DMSO) to the vial containing the 12(13)-EpOME residue.[3]

  • The solubility in these solvents is approximately 50 mg/mL.[3]

  • Cap the vial tightly and vortex gently to ensure complete dissolution.

• Dilution to Working Concentration:

  • Using a gas-tight syringe, carefully draw the desired volume of the reconstituted 12(13)-EpOME solution.

  • Dispense the solution into a volumetric flask partially filled with the working solvent.

  • Bring the solution to the final desired volume with the solvent, cap the flask, and invert several times to ensure homogeneity.

• Storage of Working Solution:

  • Store the newly prepared working solution at -20°C in a tightly sealed container. For long-term stability of over two years, storage at -20°C is recommended.[3]

Disposal Plan

Proper disposal of 12(13)-EpOME and any associated contaminated materials is critical to prevent environmental contamination and ensure laboratory safety.

Waste Collection:

• Liquid Waste: All solutions containing 12(13)-EpOME and methyl acetate must be collected in a designated hazardous waste container. This container should be clearly labeled as "Flammable Hazardous Waste" and list all chemical constituents.

• Solid Waste: Any contaminated materials, such as pipette tips, gloves, and absorbent pads, should be collected in a separate, clearly labeled hazardous waste bag or container.

Disposal Procedure:

• Segregation: Do not mix flammable waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Container Management: Keep the waste container tightly sealed when not in use and store it in a well-ventilated area, away from ignition sources.

• Institutional Guidelines: Follow your institution's specific procedures for the pickup and disposal of flammable hazardous waste. Contact your EHS office for detailed guidance and to schedule a waste pickup. Never pour chemical waste down the drain.[4]

References

• 1. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 2. NIOSH Recommendations for Chemical Protective Clothing A-Z | NIOSH | CDC [archive.cdc.gov]
• 3. - Division of Research Safety | Illinois [drs.illinois.edu]
• 4. youtube.com [youtube.com]